(S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Core Science & Biosynthesis

Technical Guide: (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol in Asymmetric Synthesis

Topic: Technical Guide: (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol Chemical Properties & Synthesis Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is a high-value chiral building block used primarily in the synthesis of small-molecule kinase inhibitors and pharmacophores requiring precise stereochemical configuration. Its structural core—a chiral benzylic alcohol flanked by ortho-fluoro and meta-bromo substituents—offers unique electronic properties. The fluorine atom modulates pKa and metabolic stability (blocking labile sites), while the bromine serves as a versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig). This guide details its physicochemical properties, asymmetric synthesis, reactivity profile, and analytical characterization.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Nomenclature and Identification

Property	Detail
IUPAC Name	(1S)-1-(3-Bromo-2-fluorophenyl)ethanol
Common Name	(S)-3-Bromo-2-fluoro-α-methylbenzyl alcohol
CAS Number	1221715-80-5 (Generic/Racemic); Note: Enantiomer specific CAS may vary by vendor
Molecular Formula	C₈H₈BrFO
Molecular Weight	219.05 g/mol
SMILES	CC1=CC=CC(Br)=C1F
Chiral Center	C1 (Benzylic carbon), (S)-configuration

Physical Properties

Property	Value / Observation
Appearance	Colorless to pale yellow viscous oil or low-melting solid
Boiling Point	~260–265 °C (Predicted); ~110 °C at 0.5 mmHg
Density	1.58 ± 0.06 g/cm³ (Predicted)
Solubility	Soluble in MeOH, EtOH, DMSO, DCM, EtOAc; Insoluble in water
Optical Rotation	[α]D ≈ -35° to -45° (c=1, CHCl₃) Value dependent on ee%
pKa (OH)	~14.5 (Predicted)

Asymmetric Synthesis: The Core Protocol

The most reliable route to high-enantiomeric excess (ee >98%) is the asymmetric reduction of the precursor ketone, 1-(3-Bromo-2-fluorophenyl)ethan-1-one (CAS 161957-61-5). While biocatalytic reduction (KRED) is preferred for kg-scale, the Corey-Bakshi-Shibata (CBS) reduction is the standard bench-scale protocol for medicinal chemistry due to its predictability.

Reaction Logic & Mechanism

The presence of the ortho-fluorine atom creates a steric and electronic bias that must be accounted for. The (S)-Me-CBS catalyst directs the hydride attack from the borane reagent to the Si-face of the ketone, yielding the (S)-alcohol.

Synthesis Workflow Diagram

Figure 1: Asymmetric reduction workflow using (S)-Me-CBS catalysis.

Experimental Protocol (Step-by-Step)

Objective: Synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol on a 10 mmol scale.

• Catalyst Preparation:

  • Flame-dry a 100 mL round-bottom flask under Argon.

  • Add (S)-Me-CBS oxazaborolidine (1.0 M in toluene, 1.0 mL, 1.0 mmol, 10 mol%).

  • Add anhydrous THF (20 mL) and cool the solution to -20 °C .

  • Add Borane-THF complex (1.0 M, 6.0 mL, 6.0 mmol) dropwise. Stir for 15 min.

• Substrate Addition:

  • Dissolve 1-(3-Bromo-2-fluorophenyl)ethan-1-one (2.17 g, 10.0 mmol) in anhydrous THF (10 mL).

  • Add the ketone solution dropwise to the catalyst mixture over 30–45 minutes via syringe pump. Critical: Slow addition maintains the concentration of the active catalyst-hydride complex relative to the ketone, maximizing enantioselectivity.

• Reaction Monitoring:

  • Maintain temperature at -20 °C. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[1] Reaction is typically complete within 1–2 hours.

• Quench & Workup:

  • Carefully add MeOH (5 mL) dropwise (Caution: H₂ gas evolution).

  • Allow to warm to room temperature.

  • Add 1N HCl (10 mL) and stir for 20 min to hydrolyze the boron-nitrogen bond.

  • Extract with diethyl ether (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Purify via flash column chromatography (Silica gel, 0–15% EtOAc in Hexanes).

  • Yield: Expected 90–95%.

  • ee: >96% (determined by chiral HPLC).

Reactivity & Transformation Profile

The utility of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol lies in its bifunctionality. The chiral alcohol can be inverted or substituted, while the aryl bromide allows for scaffold extension.

Reactivity Map

Figure 2: Functionalization pathways for the chiral alcohol scaffold.

Key Transformations

• Mitsunobu Reaction: Reaction with hydrazoic acid (HN₃) or phthalimide under Mitsunobu conditions inverts the stereocenter to (R), yielding chiral amines often used in CNS-active drugs.

• Cross-Coupling: The 3-position bromine is sterically accessible despite the 2-fluoro group. Suzuki couplings with boronic acids proceed readily using Pd(dppf)Cl₂. The 2-fluoro substituent remains stable but increases the electrophilicity of the ring, facilitating these couplings.

Analytical Characterization

Chiral HPLC Method

To validate the enantiomeric excess (ee) of the (S)-isomer:

• Column: Chiralcel OB-H or OD-H (Daicel), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane : Isopropanol (95:5 or 90:10).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV @ 210 nm or 254 nm.

• Retention: The (S)-enantiomer typically elutes first or second depending on the specific column interaction; comparison with a racemic standard is mandatory.

Spectroscopic Data (Representative)

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (m, 1H), 7.30 (m, 1H), 7.05 (t, 1H), 5.20 (q, J=6.4 Hz, 1H, CHOH), 2.05 (br s, 1H, OH), 1.48 (d, J=6.4 Hz, 3H, CH₃).

• ¹⁹F NMR: δ -110 to -115 ppm (approx, relative to CFCl₃).

Safety & Handling

• Hazards: Causes skin irritation (H315), serious eye irritation (H319).

• Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The benzylic alcohol is prone to slow oxidation if exposed to air/light over long periods.

• Handling: Use standard PPE (nitrile gloves, safety goggles). Work in a fume hood to avoid inhalation of vapors.

References

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Synthesis and a Powerful New Strategic Tool. Angewandte Chemie International Edition. Link

• Sigma-Aldrich. (2024). Product Specification: 1-(3-Bromo-2-fluorophenyl)ethanone (Precursor). Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 14937359, 1-(3-Bromo-2-fluorophenyl)ethan-1-one.[2] Link

• Daicel Chiral Technologies. (2024). Chiral Column Selection Guide for Halogenated Phenylethanols. Link

• Colella, M., et al. (2018).[3] 1,3-Dibromo-1,1-difluoro-2-propanone as a Useful Synthon for a Chemoselective Preparation of 4-Bromodifluoromethyl Thiazoles. ACS Omega.[3] (Contextual reference for bromofluorophenyl chemistry). Link

Sources

• 1. 161957-61-5 | 1-(3-Bromo-2-fluorophenyl)ethanone | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 2. 1-(3-Bromo-2-fluorophenyl)ethan-1-one | C8H6BrFO | CID 14937359 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Whitepaper: Structural Analysis and Synthetic Utility of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

This technical guide details the molecular structure, synthetic pathways, and pharmaceutical utility of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol , a high-value chiral building block used in the development of kinase inhibitors and small-molecule therapeutics.

CAS Number: 1176484-68-6 Formula: C₈H₈BrFO Molecular Weight: 219.05 g/mol Stereochemistry: (S)-Enantiomer[1]

Executive Summary

(S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is a privileged chiral intermediate employed in the synthesis of advanced pharmaceutical candidates. Its core value lies in its orthogonal functionalization potential : the secondary alcohol serves as a chiral handle for etherification or amination (via Mitsunobu/azide displacement), while the aryl bromide allows for downstream C-C or C-N bond formation (Suzuki/Buchwald coupling). The ortho-fluorine atom provides metabolic stability and restricts conformational freedom, a critical feature for binding affinity in kinase pockets (e.g., p38, KRAS, or MET pathways).

Structural Architecture & Stereochemistry

3D Molecular Conformation

The molecule features a chiral center at the benzylic position. The (S)-configuration is defined by the Cahn-Ingold-Prelog (CIP) priority rules:

• -OH (Priority 1: Oxygen)

• -Ar (Priority 2: Carbon attached to Br/F ring)

• -CH₃ (Priority 3: Methyl carbon)

• -H (Priority 4: Hydrogen)

With the lowest priority group (-H) pointing away, the sequence 1→2→3 is counter-clockwise, designating the (S) configuration.

Electronic & Steric Effects

• Ortho-Fluorine Effect: The fluorine atom at the 2-position exerts a strong inductive electron-withdrawing effect (-I), increasing the acidity of the benzylic proton. Sterically, it imposes a torsional strain that forces the ethyl side chain out of coplanarity with the phenyl ring, often pre-organizing the molecule for protein binding.

• Meta-Bromine Handle: The bromine at the 3-position is electronically activated for oxidative addition by palladium catalysts, facilitated by the electron-poor nature of the fluorinated ring.

Figure 1: Functional group interplay within the (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol scaffold.

Synthetic Pathways & Process Chemistry[2]

The synthesis of the (S)-enantiomer requires high enantioselectivity, typically achieved via asymmetric reduction of the ketone precursor, 1-(3-Bromo-2-fluorophenyl)ethan-1-one (CAS 161957-61-5).

Route A: Corey-Bakshi-Shibata (CBS) Reduction

This is the standard laboratory-scale method for high enantiomeric excess (ee).

• Reagents: Borane-THF (or BH₃·DMS) complex, (S)-Me-CBS oxazaborolidine catalyst.

• Mechanism: The chiral boron catalyst coordinates the ketone and the borane hydride, directing the hydride attack from the Re-face (typically) to yield the (S)-alcohol.

• Protocol Summary:

  • Charge (S)-Me-CBS catalyst (10 mol%) in THF.

  • Add borane source at -20°C.

  • Slow addition of ketone solution.

  • Methanol quench and workup.

Route B: Biocatalytic Reduction (Green Chemistry)

For industrial scale-up, Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) are preferred due to superior atom economy and lack of heavy metals.

• Enzyme: Specific KRED variants (e.g., from Lactobacillus kefir or engineered panels like Codexis KREDs).

• Cofactor: NADPH (regenerated via Isopropyl Alcohol or Glucose/GDH).

• Advantages: >99% ee, ambient temperature, aqueous media.

Figure 2: Primary synthetic routes for accessing the (S)-enantiomer.

Analytical Characterization

To validate the structure and purity, the following analytical parameters are established.

Nuclear Magnetic Resonance (NMR) Data (Representative)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.55 (m, 1H, Ar-H), 7.35 (m, 1H, Ar-H), 7.05 (m, 1H, Ar-H).

  • δ 5.20 (q, J = 6.4 Hz, 1H, CH -OH).

  • δ 2.10 (br s, 1H, OH ).

  • δ 1.45 (d, J = 6.4 Hz, 3H, CH ₃).

• ¹⁹F NMR:

  • Single peak ~ -110 to -115 ppm (coupling to Ar-H observed).

Chiral HPLC Method

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Retention Time: The (S)-enantiomer typically elutes distinct from the (R)-enantiomer (order depends on specific column interaction).

Physical Properties

Property	Value
Appearance	Clear, colorless to pale yellow oil or low-melting solid
Boiling Point	~280°C (predicted) / 110-115°C @ 1 mmHg
Density	~1.55 g/cm³
Flash Point	>110°C
Optical Rotation	[α]D ≈ -20° to -30° (c=1, MeOH) Value varies by solvent

Pharmaceutical Applications

This molecule serves as a "chiral key" in drug discovery, particularly for Kinase Inhibitors and PROTAC Linkers .

Pharmacophore Utility

• Kinase Selectivity: The 2-fluoro group often occupies a small hydrophobic pocket (e.g., the gatekeeper region) in kinases like p38 MAPK , BRAF , or KRAS G12C .

• Chiral Linker: The chiral alcohol is frequently converted to a chiral amine (via azide) to link hinge-binding motifs with solvent-exposed tails.

Case Study: Modification of Kinase Scaffolds

In the development of p38 inhibitors (e.g., related to BMS patents), the 3-bromo group undergoes Suzuki coupling to attach a pyridine or pyrimidine ring, while the alcohol is etherified to attach a solubilizing group.

Figure 3: Workflow for incorporating the intermediate into a drug scaffold.

References

• ChemicalBook. 2-Bromo-1-(3-fluorophenyl)ethan-1-one synthesis and properties.

• Organic Syntheses. General Procedure for CBS Reduction of Acetophenones. Org.[2][3][4][5][6] Synth. 2016, 93, 100-114. (Adapted methodology).

• Bristol-Myers Squibb Company. Patent US20070003539A1: Kinase Inhibitors and Methods of Use. (Describes related fluoro-phenyl intermediates).

• MDPI Molecules. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts.

• ChemScene. (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol Product Data.

Sources

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• 4. New Drugs Approved | Sumitomo Pharma [sumitomo-pharma.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]

Technical Guide: Synthesis of 1-(3-Bromo-2-fluorophenyl)ethanone

This technical guide details the synthesis of 1-(3-Bromo-2-fluorophenyl)ethanone (CAS: 161957-61-5), a critical pharmacophore used in the development of kinase inhibitors and adenosine receptor antagonists.

The guide prioritizes the Cryogenic Mono-Lithiation route due to its superior regioselectivity and atom economy, leveraging the symmetry of the starting material to eliminate isomer formation.

Executive Summary & Retrosynthetic Logic

The target molecule, 1-(3-Bromo-2-fluorophenyl)ethanone , features a crowded 1,2,3-substitution pattern on the benzene ring. This specific arrangement is difficult to achieve via standard Friedel-Crafts acylation due to the competing directing effects of the fluorine (ortho/para) and bromine (ortho/para) substituents, which typically favor substitution at the 4- or 6-positions rather than the required 1-position relative to the existing halides.

The Strategic Solution: The most robust synthetic pathway utilizes 1,3-dibromo-2-fluorobenzene as the starting material. This precursor possesses a

axis of symmetry passing through the C-F bond. Consequently, the two bromine atoms are chemically equivalent. A controlled lithium-halogen exchange at -78°C will selectively remove one bromine atom, generating a single lithiated intermediate. Trapping this intermediate with an electrophilic acetyl source (e.g., -dimethylacetamide) yields the target ketone with high regiofidelity.

Retrosynthetic Scheme

• Target: 1-(3-Bromo-2-fluorophenyl)ethanone

• Disconnection: Acyl-Aryl bond formation.

• Key Intermediate: (3-Bromo-2-fluorophenyl)lithium.

• Starting Material: 1,3-Dibromo-2-fluorobenzene (Commercially available).

Primary Protocol: Cryogenic Mono-Lithiation

Methodology: Lithium-Halogen Exchange followed by Electrophilic Trapping. Scale: Protocol normalized to 10 mmol.

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Amount	Role
1,3-Dibromo-2-fluorobenzene	1.0	2.54 g	Substrate
-Butyllithium ( -BuLi)	1.05	~4.2 mL (2.5M in hexanes)	Lithiating Agent
-Dimethylacetamide (DMAc)	1.2	1.05 g (1.1 mL)	Acetyl Source
THF (Anhydrous)	Solvent	25 mL	Solvent
NH Cl (sat. aq.)	Quench	20 mL	Proton Source

Step-by-Step Procedure

• System Preparation:

  • Flame-dry a 100 mL two-necked round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a rubber septum.

  • Purge with nitrogen for 15 minutes.

  • Add 1,3-dibromo-2-fluorobenzene (2.54 g, 10 mmol) and anhydrous THF (25 mL).

• Cryogenic Lithiation:

  • Cool the solution to -78°C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

  • Critical Step: Add

    -BuLi (4.2 mL, 10.5 mmol) dropwise via syringe pump or carefully controlled manual addition over 10 minutes. Maintain internal temperature below -70°C.

  • Stir: Stir at -78°C for 30 minutes. The solution typically turns pale yellow.

  • Mechanistic Note: At this stage, the (3-bromo-2-fluorophenyl)lithium species is generated. The low temperature prevents the elimination of LiF, which would generate a reactive benzyne intermediate (See Section 3).

• Electrophilic Trapping:

  • Add

    -dimethylacetamide (DMAc) (1.1 mL, 12 mmol) dropwise to the cold solution.

  • Stir at -78°C for 45 minutes.

  • Remove the cooling bath and allow the reaction to warm to 0°C over 1 hour.

• Workup & Isolation:

  • Quench the reaction with saturated aqueous NH

    Cl (20 mL).

  • Extract with Ethyl Acetate (

    mL).[10]

  • Wash combined organics with water (

    mL) and brine (20 mL).

  • Dry over anhydrous Na

    SO , filter, and concentrate under reduced pressure.

  • Purification: The crude residue is purified via flash column chromatography (Silica gel, Hexanes:EtOAc 95:5) to yield the product as a pale yellow oil or low-melting solid.

Critical Control Points & Mechanism

The Benzyne Risk

A major failure mode in the lithiation of 2-fluorohalobenzenes is the elimination of Lithium Fluoride (LiF) to form a benzyne (aryne) intermediate.

• Risk: If the temperature rises above -60°C before the electrophile is added, the ortho-lithio species will eliminate LiF.

• Result: The benzyne will react non-selectively with the solvent or starting material, leading to complex tars and loss of the fluorine atom.

• Prevention: Strict adherence to -78°C is mandatory until the tetrahedral intermediate with DMAc is formed.

Reaction Pathway Diagram

The following diagram illustrates the specific regiochemical pathway and the benzyne diversion risk.

Figure 1: Reaction pathway showing the critical lithiation step and the temperature-dependent benzyne elimination risk.

Alternative Route: Weinreb Amide Method

For laboratories lacking cryogenic capabilities, or if higher scale safety is required (avoiding pyrophoric

-BuLi), the Weinreb Amide route starting from 3-bromo-2-fluorobenzoic acid is the "Gold Standard" for reliability.

• Activation: Convert 3-bromo-2-fluorobenzoic acid to the acid chloride using Oxalyl Chloride/DMF (cat.) in DCM.

• Amidation: React acid chloride with

  -dimethylhydroxylamine hydrochloride (Weinreb salt) and Triethylamine.

• Grignard Addition: Treat the isolated Weinreb amide with Methylmagnesium bromide (MeMgBr) at 0°C.

  • Advantage:[7][8][11] The Weinreb amide forms a stable chelated intermediate that prevents over-addition of the Grignard reagent, ensuring the ketone is the sole product upon workup [1].

Analytical Validation

To validate the synthesis, compare the isolated product against these expected spectral parameters.

Technique	Parameter	Expected Signal Characteristics
H NMR	Methyl Group	2.65 ppm (s, 3H, -COCH )
Aromatic	7.10–7.80 ppm (Multiplets, 3H)
C NMR	Carbonyl	~198 ppm (Ketone C=O)
C-F Coupling	Carbon signals at positions 1, 2, and 3 will show characteristic splitting.[4]
GC-MS	Molecular Ion	216/218 (1:1 ratio due to Br/ Br isotopes)

References

• Nahm, S.; Weinreb, S. M. (1981). "N-methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters, 22(39), 3815–3818. Link

• Leroux, F.; Schlosser, M. (2002). "The 'Ortho-Effect' in Lithiation of Fluoroarenes". Angewandte Chemie International Edition, 41(22), 4272-4275. Link

• Sigma-Aldrich. (2024). "Product Specification: 1-(3-Bromo-2-fluorophenyl)ethanone". Sigma-Aldrich Catalog. Link

• Organic Chemistry Portal. (2023). "Synthesis of Acetophenones via Lithiation". Organic Chemistry Portal. Link

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• 2. 3-Bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. Regioselective Fluorination of 1-(2,2-Dibromovinyl)benzene Derivatives with Wet Tetra-n-butylammonium Fluoride: One-Pot Synthesis of (Z)-1-(2-Bromo-1-fluorovinyl)benzenes [organic-chemistry.org]
• 10. 2-Bromo-4'-fluoroacetophenone synthesis - chemicalbook [chemicalbook.com]
• 11. prepchem.com [prepchem.com]

The Biological Activity and Therapeutic Potential of Halogenated Phenylethanol Derivatives: A Technical Guide

Executive Summary

The phenylethanol scaffold is a foundational aromatic alcohol ubiquitous in both terrestrial and marine ecosystems. However, the introduction of halogen atoms (fluorine, chlorine, bromine, iodine) onto the aromatic ring or aliphatic chain fundamentally alters its physicochemical profile. Halogenation increases lipophilicity (LogP), modulates the electron density of the aromatic ring, and introduces steric bulk that dictates receptor-binding conformations. For drug development professionals and molecular biologists, understanding these modifications is critical. This guide dissects the causal mechanisms behind the antimicrobial, oncological, endocrinological, and pharmacological activities of halogenated phenylethanols, providing self-validating experimental frameworks to measure these effects.

Antimicrobial Efficacy: ROS Induction and Membrane Disruption Dynamics

The antimicrobial activity of 2-phenylethanol (2-PE) and its halogenated derivatives is primarily driven by their ability to integrate into and disrupt phospholipid bilayers.

The Causal Mechanism

Halogenation significantly enhances the partition coefficient of the phenylethanol molecule, allowing it to penetrate deep into the hydrophobic core of fungal and bacterial membranes. Once integrated, these compounds induce severe reactive oxygen species (ROS) stress. Transcriptomic analyses of pathogens like Botrytis cinerea exposed to phenylethanols reveal a massive upregulation of genes associated with sulfur and glutathione metabolism—the cell's desperate attempt to scavenge ROS [1].

When the ROS burden exceeds the scavenging capacity, lipid peroxidation occurs, stripping electrons from the polyunsaturated fatty acids in the membrane. Concurrently, phenylethanols downregulate ergosterol biosynthesis genes (e.g., ERG5) and upregulate ATP-binding cassette transporters. The dual assault of lipid peroxidation and ergosterol depletion leads to catastrophic membrane failure and cell death.

Fig 1. Fungal cell death pathway via ROS accumulation and membrane disruption by phenylethanols.

Marine-Derived Bromophenols: Oncology and Endocrinology Therapeutics

Marine environments, characterized by high halogen concentrations, drive the biosynthesis of unique haloaryl secondary metabolites. Red macroalgae, such as Rhodomela confervoides, naturally synthesize phenylethanol bromophenols and phenylethanol sulfate bromophenols [2].

Cytotoxicity in Oncology

The addition of a sulfate group to the bromophenol scaffold increases aqueous solubility while maintaining the high target affinity provided by the bromine atoms. These compounds exhibit moderate to high cytotoxicity against various human cancer cell lines by intercalating with DNA or disrupting mitochondrial membrane potentials [3].

Table 1: Cytotoxicity of Marine-Derived Phenylethanol Bromophenols (IC50 µM)

Compound	A549 (Lung)	A2780 (Ovarian)	BGC-823 (Gastric)	Bel7402 (Liver)
Phenylethanol bromophenol	15.2	14.8	18.5	21.0
Bromophenol sulfate	12.1	9.4	13.6	16.2

PTP1B Inhibition in Endocrinology

Protein tyrosine phosphatase 1B (PTP1B) is a major negative regulator of the insulin signaling pathway, making it a prime target for Type 2 Diabetes therapeutics. Phenylethanol bromophenols act as potent competitive inhibitors of PTP1B. The bulky bromine atoms perfectly occupy the allosteric pockets of the enzyme, preventing the dephosphorylation of the insulin receptor (IR) and restoring downstream glucose uptake [2].

Fig 2. Inhibition of PTP1B by phenylethanol bromophenols restores insulin receptor signaling.

Synthetic Adrenergic Modulation: Halogenated Phenylethanolamines

In synthetic pharmacology, structural modification of the phenylethanolamine scaffold provides a rational approach to deriving

-adrenoceptor antagonists.

Structure-Activity Relationship (SAR) Causality

The positioning of the halogen atom dictates the stereochemical and conformational properties of the molecule. Halogen substitution at the 2- and 5-positions of the aromatic ring creates a specific steric bulk that locks the molecule into a receptor-bound conformation highly favorable for antagonism at the

-adrenoceptor. Conversely, halogenation at the 6-position induces a steric clash with the receptor's binding pocket, drastically reducing biological activity [4].

Table 2: SAR of Halogenated 3,4-Dimethoxyphenylethanolamines

Halogen Position	Halogen Type	Target Receptor	Antagonist Potency	Structural Causality
2- and 5-position	Bromo / Iodo	-adrenoceptor	High	Favorable steric bulk locking active conformation.
6-position	Bromo / Iodo	-adrenoceptor	Low	Steric clash with the receptor binding pocket.
-hydroxyl replaced	Methoxy	-adrenoceptor	Very Low	Loss of critical hydrogen bonding necessary for affinity.

Self-Validating Experimental Workflows

To ensure data integrity, experimental protocols must be self-validating. A protocol is self-validating when its internal controls and orthogonal readouts automatically flag false positives or experimental artifacts.

Protocol 1: Orthogonal Validation of Membrane Disruption and ROS Stress

Relying solely on Minimum Inhibitory Concentration (MIC) values masks the true mechanism of action. This workflow correlates growth inhibition with direct biochemical markers of membrane failure.

• Fungal Culture Preparation: Cultivate Botrytis cinerea to the logarithmic growth phase. Causality: Log-phase cells possess active, fluid membranes; stationary phase cells have altered, rigidified membrane compositions that artificially resist lipid peroxidation.

• Intracellular ROS Quantification: Incubate treated cells with the fluorescent probe DCFH-DA. Causality: DCFH-DA is non-fluorescent until cleaved by intracellular esterases and oxidized by ROS. This ensures you are measuring strictly intracellular ROS, ruling out auto-oxidation of the culture media.

• Lipid Peroxidation (MDA) Assay: Lyse the cells and react the lysate with thiobarbituric acid (TBA) at 95°C to measure Malondialdehyde (MDA) at 532 nm.

  • Self-Validating Step: Run a parallel control utilizing a known ROS scavenger like N-acetylcysteine (NAC). The NAC control must show baseline MDA levels; if it exhibits elevated MDA, the assay is compromised by cross-reactivity or media interference.

• Transcriptomic Confirmation: Perform RT-qPCR targeting ERG5 (ergosterol synthesis) and glutathione-S-transferase. A valid mechanism must show ERG5 downregulation paired with glutathione upregulation.

Protocol 2: PTP1B Kinetic Inhibition Assay

When screening halogenated phenylethanols for antidiabetic properties, researchers must ensure the compound is a true competitive inhibitor and not a Pan-Assay Interference Compound (PAINS).

• Enzyme Preparation: Dilute recombinant human PTP1B in a HEPES buffer (pH 7.4) containing 1 mM EDTA and 1 mM DTT. Causality: DTT maintains the active-site cysteine in a reduced state, preventing false-positive inhibition caused by spontaneous enzyme oxidation.

• Substrate Introduction: Add para-nitrophenyl phosphate (pNPP) as the substrate. Causality: pNPP serves as a reliable surrogate for the phosphorylated tyrosine residue on the insulin receptor.

• Kinetic Monitoring: Introduce the halogenated phenylethanol and immediately measure absorbance at 405 nm continuously for 10 minutes.

  • Self-Validating Step: Measure the initial velocity (

    ) rather than relying on a single end-point read. End-point reads cannot distinguish between true competitive inhibition and gradual enzyme denaturation caused by the solvent (e.g., DMSO). Calculating the from the linear phase of the kinetic curve guarantees mechanistic authenticity.

References

• Title: ROS Stress and Cell Membrane Disruption are the Main Antifungal Mechanisms of 2-Phenylethanol against Botrytis cinerea Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: Isolation and Potential Biological Applications of Haloaryl Secondary Metabolites from Macroalgae Source: Marine Drugs (MDPI) URL: [Link]

• Title: Anticancer Activities of Marine-Derived Phenolic Compounds and Their Derivatives Source: International Journal of Molecular Sciences (NCBI/PMC) URL: [Link]

• Title: Synthesis of ring-halogenated 3,4-dimethoxyphenylethanolamine derivatives: new β-adrenoceptor antagonists Source: South African Journal of Chemistry URL: [Link]

Precision in Potency: The Strategic Role of Chiral Alcohols in Medicinal Chemistry

Executive Summary

The transition from racemic mixtures to single-enantiomer therapeutics represents a paradigm shift in modern medicinal chemistry. Chiral alcohols are not merely structural motifs; they are pivotal "pharmacophores" that dictate drug-target residence time, metabolic stability, and off-target toxicity. This guide analyzes the pharmacological necessity of chiral alcohols and provides rigorous, field-validated protocols for their synthesis, contrasting traditional chemocatalysis with emerging biocatalytic strategies.

The Pharmacological Imperative: Why Chirality Matters

In the lock-and-key model of receptor binding, the hydroxyl group of a chiral alcohol often serves as a critical hydrogen bond donor or acceptor. However, the spatial orientation (stereochemistry) of this group determines whether the drug acts as a eutomer (active binder) or a distomer (inactive or toxic variant).

The Easson-Stedman Hypothesis (Three-Point Attachment)

For a chiral drug to discriminate between receptor sites, it must engage in at least three points of interaction.

• Binding Affinity: In adrenergic

  -blockers (e.g., Propranolol), the (S)-enantiomer of the secondary alcohol creates a critical H-bond with the receptor's aspartate residue. The (R)-enantiomer, lacking this specific orientation, exhibits 100-fold lower affinity.

• Metabolic Divergence: Chiral alcohols often undergo differential metabolism. For instance, one enantiomer may be glucuronidated and excreted rapidly, while the other undergoes oxidative metabolism (via CYPs) to a potentially toxic intermediate.

Toxicology and the "Chiral Switch"

Regulatory bodies (FDA, EMA) now mandate the evaluation of individual enantiomers. The "Chiral Switch" strategy involves re-developing a racemic drug as a single enantiomer to improve the therapeutic index.

• Case Example: Crizotinib (ALK inhibitor for lung cancer) contains a chiral alcohol generated via asymmetric reduction. The specific enantiomer ensures precise binding to the ATP-binding pocket of the kinase, minimizing off-target effects.

Synthetic Strategies: Chemocatalysis vs. Biocatalysis[1]

The synthesis of chiral alcohols is a decision matrix balancing Enantiomeric Excess (ee%) , Scalability , and Sustainability .

Data Presentation: Comparative Analysis of Synthetic Routes

Feature	Noyori Hydrogenation (Ru-Catalysis)	CBS Reduction (Organocatalysis)	Biocatalysis (KREDs)
Primary Mechanism	Metal-ligand bifunctional catalysis	Borane activation via oxazaborolidine	Enzymatic hydride transfer (NADPH dependent)
Selectivity (ee%)	Typically >95%	>90-98%	>99% (Often >99.9%)
Scalability	High (Industrial standard)	Moderate (Safety concerns with Borane)	Very High (Green chemistry)
Cost Driver	Precious metal (Ru/Rh) & Ligands	Stoichiometric Borane reagent	Enzyme engineering & Cofactor regeneration
Green Factor	Low (Metal waste, solvent use)	Low (Atom economy of borane is poor)	High (Water-based, ambient temp)

Detailed Experimental Protocols

Protocol A: Corey-Bakshi-Shibata (CBS) Reduction

Context: Ideal for early-stage discovery (gram-scale) where high stereocontrol is needed without high-pressure equipment. Mechanism: The chiral oxazaborolidine catalyst activates borane (

), making it more electrophilic, while locking the ketone in a specific orientation to ensure facial selectivity of the hydride attack.[1]

Materials:

• Substrate: Acetophenone derivative (10 mmol)

• Catalyst: (R)-Me-CBS oxazaborolidine (1 M in toluene, 0.1 eq)

• Reductant: Borane-dimethyl sulfide complex (

  , 2 M in THF, 0.6 eq)

• Solvent: Anhydrous THF

Step-by-Step Workflow:

• System Prep: Flame-dry a 100 mL round-bottom flask under nitrogen flow. This is critical; moisture hydrolyzes the borane and catalyst, destroying ee%.

• Catalyst Charge: Add 1 mL of (R)-Me-CBS solution (1 mmol) and 10 mL anhydrous THF. Cool to -20°C. Causality: Low temperature suppresses the non-catalyzed background reaction, which yields racemic product.

• Borane Activation: Add

  solution dropwise. Stir for 10 mins.

• Controlled Addition: Dissolve the ketone (10 mmol) in 20 mL THF. Add this solution slowly over 1 hour via syringe pump to the catalyst mixture. Causality: Slow addition ensures the ketone concentration remains low relative to the catalyst, maximizing the probability of the catalyzed (enantioselective) pathway over the uncatalyzed pathway.

• Quench: Once TLC shows consumption, add Methanol (5 mL) dropwise at -20°C. Caution: Hydrogen gas evolution.

• Validation: Analyze crude product via Chiral HPLC (e.g., Chiralcel OD-H column) to determine ee% before purification.

Protocol B: Biocatalytic Reduction using Ketoreductases (KREDs)

Context: Preferred for manufacturing (e.g., Montelukast intermediate) due to superior selectivity and elimination of heavy metals.

Materials:

• Enzyme: Commercial KRED screening kit (e.g., Codexis or similar)

• Cofactor: NADP+ and Glucose Dehydrogenase (GDH) for regeneration.[2]

• Sacrificial Substrate: Glucose.

• Buffer: Potassium Phosphate (100 mM, pH 7.0).

Step-by-Step Workflow:

• Buffer Prep: Dissolve Glucose (1.5 eq) and NADP+ (1 mM catalytic amount) in pH 7 buffer.

• Enzyme Loading: Add GDH (5 U/mL) and the specific KRED (10 mg/mL).

• Substrate Addition: Dissolve the hydrophobic ketone in DMSO (5% v/v final concentration) and add to the aqueous mix. Causality: DMSO aids solubility of organic substrates in the aqueous enzymatic medium.

• Incubation: Stir at 30°C for 24 hours. Maintain pH 7.0 using a pH-stat (titrating with 1M NaOH) if the reaction generates acidic byproducts (rare for simple ketones, but critical for esters).

• Extraction: Extract with Ethyl Acetate. The enzyme remains in the aqueous phase, simplifying purification.

Visualizing the Logic: Synthesis Decision Matrix

The following diagram illustrates the decision-making process for selecting a synthetic route for chiral alcohols in a drug discovery campaign.

Caption: Decision matrix for selecting synthetic methodologies based on scale and substrate requirements.

Case Study: Montelukast (Singulair)

Montelukast, a leukotriene receptor antagonist, features a critical chiral alcohol.

• Challenge: The hydrophobic ketone precursor requires reduction to the (S)-alcohol with extremely high enantiomeric purity to avoid isomeric impurities in the final API.

• Solution: While early routes utilized stoichiometric chiral boranes (DIP-Cl), the modern industrial route employs a Ketoreductase (KRED) engineered via directed evolution.

• Outcome: The biocatalytic route operates at high substrate loading (100 g/L), eliminates boron waste, and achieves >99.5% ee, demonstrating the dominance of biocatalysis in modern chiral alcohol synthesis.

References

• Huisman, G. W., et al. (2010). Practical chiral alcohol manufacture using ketoreductases. PubMed. [Link]

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI. [Link][3]

• Corey, E. J., & Helal, C. J. (1998).[4] Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Noyori, R., et al. (1995).[5] The Noyori Asymmetric Hydrogenation Reaction. Harvard Myers Group. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

The Chiral Imperative: Discovery and Synthesis of Novel Chiral Building Blocks in Modern Drug Development

Executive Summary: The Chiral Cliff in Drug Discovery

The specific three-dimensional arrangement of atoms—stereochemistry—dictates how a molecule interacts with biological receptors. Approximately 57% of active pharmaceutical ingredients (APIs) are chiral, and regulatory mandates require the rigorous characterization of individual enantiomers due to their differential pharmacological and toxicological profiles[1]. The transition from relying on the natural "chiral pool" to de novo asymmetric synthesis has become a critical bottleneck, demanding highly selective, scalable, and sustainable methodologies to synthesize novel chiral building blocks[1].

Advanced Synthetic Methodologies

Biocatalysis: Precision Engineering of Enzymes

Biocatalysis has emerged as a premier tool for generating chiral centers with unparalleled enantio-, chemo-, and regioselectivity under mild, aqueous conditions[1]. Recent advances in directed evolution have expanded the biocatalytic repertoire beyond natural limitations. For instance, engineered reductive aminases (RedAms) have been developed to access complex chiral amine building blocks with multiple stereocenters[2]. By utilizing structure-guided mutagenesis, researchers can tune the active site of wild-type enzymes to favor specific diastereomers. A landmark study demonstrated the use of an engineered RedAm (IR-09 W204R) to convert a racemic ketone into an (S,S,S)-amine isomer with 95% enantiomeric excess (ee) and high conversion rates ()[2].

Photoredox-Mediated Asymmetric Catalysis

Merging photoredox catalysis with asymmetric organocatalysis allows for the generation of reactive radical intermediates via visible-light-driven single-electron transfer. This approach overcomes the limitations of traditional thermal radical reactions, which often lack stereocontrol. A recent breakthrough showcased a chiral amine transfer approach for the photocatalytic asymmetric synthesis of α-trialkyl-α-tertiary amines[3]. By employing a commercially available phenylglycinol derivative, the process utilizes an intramolecular hydrogen bond to rigidify the transition state, effectively locking the conformation and enabling highly stereocontrolled radical addition to alkenes ()[3].

Logical Workflow of Discovery and Synthesis

The following diagram illustrates the strategic pathway from in silico design to the isolation of purified chiral building blocks.

Figure 1: Logical workflow for the discovery and synthesis of novel chiral building blocks.

Experimental Protocol: Preparative-Scale Biocatalytic Reductive Amination

This self-validating protocol details the synthesis of an enantiomerically pure (S,S,S)-amine from a racemic ketone precursor using engineered RedAms[2].

Step 1: Reaction Mixture Preparation

• Action: In a bioreactor, prepare a 100 mM potassium phosphate buffer (pH 7.5).

• Causality: Maintaining a slightly alkaline pH ensures optimal enzyme stability and maximizes the proportion of the unprotonated amine donor, which is crucial for the initial nucleophilic attack on the ketone.

Step 2: Cofactor and Substrate Addition

• Action: Add NADP+ (1 mM), glucose (1.5 equivalents relative to substrate), and glucose dehydrogenase (GDH, 10 U/mL). Introduce the racemic ketone substrate (50 mM) and the amine donor (e.g., allylamine, 5 equivalents).

• Causality: RedAms are NAD(P)H-dependent. The GDH/glucose system acts as an in situ cofactor recycling cascade, driving the equilibrium forward and preventing product inhibition while minimizing the cost of stoichiometric NADP+.

Step 3: Enzyme Introduction and Incubation

• Action: Add the purified engineered RedAm (IR-09 W204R) at 2 mg/mL. Incubate at 30°C with gentle orbital shaking (150 rpm) for 24-48 hours.

• Causality: The specific W204R mutation in the active site sterically restricts the binding of the undesired enantiomer, enabling reductive amination with concomitant dynamic kinetic resolution. Gentle shaking ensures mass transfer without causing shear-induced protein denaturation.

Step 4: Reaction Quenching and Extraction

• Action: Quench the reaction by adjusting the pH to 11.0 using 10 M NaOH, followed by extraction with ethyl acetate (3 x 50 mL).

• Causality: Basification deprotonates the newly formed chiral amine product, driving it into the organic phase during liquid-liquid extraction, thus separating it from the aqueous enzyme and cofactor matrix.

Step 5: Isolation and ee% Determination

• Action: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and analyze via chiral High-Performance Liquid Chromatography (HPLC).

• Causality: Chiral HPLC with a stationary phase containing chiral selectors is necessary to accurately quantify the enantiomeric excess (>95% ee) and validate the stereospecificity of the biocatalyst, closing the self-validation loop of the protocol.

Figure 2: Biocatalytic reductive amination mechanism using engineered RedAms.

Comparative Analysis of Chiral Synthesis Modalities

The following table summarizes the quantitative data and operational parameters of modern catalytic methods used to synthesize chiral building blocks.

Synthetic Modality	Typical Enantiomeric Excess (ee%)	Reaction Conditions	Scalability	Environmental Impact (E-factor)	Primary Application in Drug Discovery
Biocatalysis (e.g., RedAms)	>95%	Mild (Aqueous, 20-40°C, pH 6-8)	High (Bioreactors, low catalyst loading)	Excellent (Low waste, biodegradable)	Complex chiral amines, alcohols with multiple stereocenters
Photoredox Asymmetric Catalysis	85 - 95%	Mild (Visible light, RT, organic solvents)	Medium (Requires specialized photoreactors)	Good (Replaces heavy metals, uses photons)	Unnatural amino acids, α-trialkyl-α-tertiary amines
Traditional Transition Metal Catalysis	90 - 99%	Harsh (High pressure H₂, extreme temps)	Very High (Established industrial infrastructure)	Poor to Fair (Heavy metal waste, solvent heavy)	Standard asymmetric hydrogenations, cross-couplings

References

• Title: Biocatalysis in Drug Design: Engineered Reductive Aminases (RedAms) Are Used to Access Chiral Building Blocks with Multiple Stereocenters Source: Journal of the American Chemical Society URL: [Link]

• Title: A Chiral Amine Transfer Approach to the Photocatalytic Asymmetric Synthesis of α-Trialkyl-α-tertiary Amines Source: Organic Letters URL: [Link]

• Title: Biocatalysis: A smart and green tool for the preparation of chiral drugs Source: Chirality URL: [Link]

Sources

• 1. Biocatalysis: A smart and green tool for the preparation of chiral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Chiral Amine Transfer Approach to the Photocatalytic Asymmetric Synthesis of α-Trialkyl-α-tertiary Amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Literature review of bromo-fluorophenyl substituted chiral alcohols

An In-depth Technical Guide to Bromo-Fluorophenyl Substituted Chiral Alcohols: Synthesis, Characterization, and Applications

Authored by: Gemini, Senior Application Scientist

Abstract

Bromo-fluorophenyl substituted chiral alcohols represent a class of highly valuable and versatile building blocks in modern organic synthesis. The strategic incorporation of both bromine and fluorine atoms onto the phenyl ring of a chiral alcohol confers a unique combination of properties, making these compounds particularly sought after in drug discovery and asymmetric catalysis. The fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of potential drug candidates, while the bromine atom serves as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions.[1][2][3] This guide provides a comprehensive overview of the core methodologies for their synthesis, focusing on the asymmetric reduction of prochiral ketones. It details field-proven experimental protocols, explores their characterization, and discusses their critical applications as chiral ligands and key intermediates in pharmaceutical manufacturing.

Introduction: The Strategic Value of Dual Halogenation

Chiral alcohols are fundamental structural motifs in a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and natural products.[4][5] The ability to control the three-dimensional arrangement of atoms—chirality—is paramount, as different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.[6][7] In this context, medicinal chemists continually seek out new molecular scaffolds that offer precise control over both stereochemistry and physicochemical properties.

The introduction of halogen atoms is a time-tested strategy in drug design.[2] Fluorine, in particular, has become a cornerstone of modern medicinal chemistry.[1][3] Its small size and high electronegativity can profoundly influence a molecule's pKa, lipophilicity, and metabolic stability, often leading to improved pharmacokinetic profiles.[1][8] Bromine, on the other hand, offers a different strategic advantage. It can participate in halogen bonding, a non-covalent interaction that can enhance drug-target binding, and more importantly, it serves as an exceptionally useful point for synthetic diversification via metal-catalyzed cross-coupling reactions.[2][9]

Bromo-fluorophenyl substituted chiral alcohols harness the synergistic benefits of both halogens. They are not merely chiral synthons but are "dual-functional" building blocks, where the fluorine atom fine-tunes biological properties and the bromine atom enables the rapid construction of molecular complexity. This guide delves into the practical synthesis and application of these high-value compounds for researchers in the pharmaceutical and chemical sciences.

Core Synthetic Strategies: Accessing Enantiopurity

The most direct and widely employed route to bromo-fluorophenyl substituted chiral alcohols is the enantioselective reduction of the corresponding prochiral ketones.[10][11] This approach benefits from the availability of robust and highly selective catalytic systems.

Starting Material: Synthesis of Bromo-Fluorophenyl Ketones

The necessary precursors, α-bromo-acetophenones bearing a fluorine substituent, can be readily prepared. Common methods include the direct bromination of fluorinated acetophenones using reagents like N-Bromosuccinimide (NBS) or the Friedel-Crafts acylation of a suitable fluorobromobenzene derivative.[12][13] For example, 2-bromo-1-(4-fluorophenyl)ethanone and 2-bromo-1-(3-fluorophenyl)ethanone are commercially available or can be synthesized using established literature procedures.[12][13]

Catalytic Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation (ATH) is a powerful and operationally simple method for the enantioselective reduction of ketones.[10] This technique typically employs a stable and well-defined transition metal catalyst, often based on Ruthenium(II), in conjunction with a chiral ligand and a simple hydrogen donor like a formic acid/triethylamine mixture or isopropanol.[10][14]

The mechanism relies on the formation of a chiral metal-hydride species that delivers a hydride to one face of the coordinated ketone, dictated by the stereochemistry of the chiral ligand. A one-pot synthesis of fluorinated chiral alcohols starting from α-bromoarylketones has been described, where a chiral Ru catalyst and a formic acid/triethylamine mixture serve as the hydrogen source, achieving high yields and excellent enantioselectivities.[14]

Below is a generalized workflow for this key transformation.

Caption: General workflow for the synthesis of chiral alcohols via ATH.

Data Summary: Performance of Catalytic Systems

The choice of catalyst and reaction conditions is critical for achieving high enantioselectivity. The following table summarizes representative results for the asymmetric reduction of halogenated ketones.

Catalyst System	Substrate	Reductant	Yield (%)	ee (%)	Reference
Chiral Ru-diamine complex	α-bromoarylketones	HCOOH/Et₃N	60-93	85-98	[14]
Oxazaborolidine (CBS)	Biphenyl trifluoromethyl ketone	BH₃-THF	90	86	[4]
Ru-TsDPEN	Aromatic ketones	i-PrOH	High	>97	[11]
Baker's Yeast (Biocatalysis)	Fluoroacetophenone	PMHS/TBAF	86	~70	[5]

Experimental Protocol: Asymmetric Transfer Hydrogenation

This protocol is a representative example for the synthesis of a chiral bromo-fluorophenyl alcohol.

Materials:

• 2-Bromo-1-(4-fluorophenyl)ethanone (1.0 eq)

• (1R,2R)-(-)-N-p-Tosyl-1,2-diphenylethylenediamine (TsDPEN) (0.01 eq)

• [RuCl₂(p-cymene)]₂ (0.005 eq)

• Formic acid/Triethylamine azeotrope (5:2 mixture) (5.0 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add [RuCl₂(p-cymene)]₂ and (1R,2R)-TsDPEN.

• Add anhydrous DCM and stir the mixture at room temperature for 30 minutes to allow for catalyst pre-formation.

• Add the 2-bromo-1-(4-fluorophenyl)ethanone to the flask.

• Add the formic acid/triethylamine mixture dropwise to the reaction at room temperature.

• Stir the reaction mixture at 30-40 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the addition of saturated aqueous NaHCO₃ solution.

• Extract the product with DCM (3x). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient).

• Determine the enantiomeric excess (ee%) of the purified alcohol using chiral High-Performance Liquid Chromatography (HPLC).

Dynamic Kinetic Resolution (DKR)

For certain substrates, dynamic kinetic resolution (DKR) offers an elegant path to high enantiopurity. This process combines the rapid, catalyst-mediated racemization of a starting material (e.g., a racemic alcohol) with a highly enantioselective enzymatic acylation. This allows for the theoretical conversion of 100% of the racemate into a single enantiomer of the product. A notable example is the DKR of (R)-1-(2,6-dichloro-3-fluorophenyl)ethanol, a key precursor to the oncology drug Crizotinib, demonstrating the industrial relevance of this strategy for structurally related compounds.[15]

Applications in Drug Discovery and Catalysis

The true value of bromo-fluorophenyl substituted chiral alcohols lies in their application as versatile intermediates.

Building Blocks for Active Pharmaceutical Ingredients (APIs)

The primary application is in the synthesis of complex molecules for drug development. The chiral alcohol moiety can be a key pharmacophore, while the bromo- and fluoro-substituents serve distinct roles.

• Fluorine: As previously mentioned, the C-F bond can block sites of metabolism, increase lipophilicity for better membrane permeability (e.g., crossing the blood-brain barrier), and favorably alter binding interactions with target proteins.[1][3]

• Bromine: The aryl-bromide functionality is a linchpin for complexity generation. It readily participates in a wide range of palladium-catalyzed cross-coupling reactions, such as:

  • Suzuki Coupling: To form new C-C bonds with boronic acids.

  • Sonogashira Coupling: To introduce alkyne functionalities.

  • Buchwald-Hartwig Amination: To install substituted amines.

  • Cyanation: To add nitrile groups.[9]

This synthetic handle allows researchers to rapidly generate a library of analogues from a single chiral intermediate, accelerating the structure-activity relationship (SAR) studies that are crucial for lead optimization. For instance, 2-bromo-1-(4-fluorophenyl)ethanol is a key building block for synthesizing azole-based antifungal agents, where the azole moiety is introduced via nucleophilic substitution of the bromide.[16]

Precursors to Chiral Ligands

The hydroxyl group of these alcohols can be readily derivatized to create novel chiral ligands for asymmetric catalysis.[17][18] By converting the alcohol to a phosphine, amine, or other coordinating group, new ligands can be synthesized. The bromo-fluorophenyl group becomes an integral part of the ligand framework, where its electronic and steric properties—tuned by the halogen atoms—can influence the selectivity and activity of the final metal catalyst.[19]

Caption: Role of chiral alcohols as precursors in a catalytic cycle.

Conclusion and Future Outlook

Bromo-fluorophenyl substituted chiral alcohols are more than just a niche class of molecules; they are powerful, strategically designed tools for chemical innovation. Their synthesis is readily achieved with high stereocontrol using established catalytic methods like asymmetric transfer hydrogenation. The dual-halogen substitution provides a unique platform for medicinal chemists and process developers, offering a means to modulate biological properties with fluorine while enabling rapid diversification through the bromine handle.

As the demand for more sophisticated and effective pharmaceuticals grows, the importance of such versatile chiral building blocks will only increase. Future research will likely focus on developing even more efficient, sustainable, and scalable catalytic systems for their synthesis and expanding the library of substitution patterns to further probe the chemical space in drug discovery programs.

References

• Zhao, R., Wei, Q., Huang, Y., Qu, Q., Liu, Q., & Zhou, H. (n.d.). One‐Pot Construction of Fluorinated Chiral Alcohols via Sequential Substitution/Asymmetric Transfer Hydrogenation of α‐Bromoarylketones and Fluoroalcohols. ResearchGate. Retrieved from [Link]

• Enantioconvergent synthesis of chiral fluorenols from racemic secondary alcohols via Pd(ii)/chiral norbornene cooperative catalysis. (n.d.). PMC. Retrieved from [Link]

• Catalytic asymmetric synthesis of chiral fluoroorganic compounds. (n.d.). Scilit. Retrieved from [Link]<297::aid-anie297>3.0.co;2-9

• Asymmetric Synthesis of Chiral Fluorine-containing Alcohols. (2016, April 1). National Institute of Chemistry. Retrieved from [Link]

• Fluorohydrins and where to find them: recent asymmetric syntheses of β-fluoro alcohols and their derivatives. (2025, April 17). RSC Publishing. Retrieved from [Link]

• Enantioselective reduction of ketones. (n.d.). Wikipedia. Retrieved from [Link]

• Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions. (2025, November 27). PMC. Retrieved from [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. (2018, September 20). PMC. Retrieved from [Link]

• Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha- Bromoketones from Secondary Alcohols Using Ammo. (n.d.). Rsc.org. Retrieved from [Link]

• Fluorine in drug discovery: Role, design and case studies. (n.d.). Retrieved from [Link]

• A Convenient Procedure for the Asymmetric Reduction of Prochiral ketones using TetrabutylammoniumFluoride, Polymethylhydrosiloxane and Biocatalysts, Baker's Yeast. (2015, November 17). Biomedical and Pharmacology Journal. Retrieved from [Link]

• Denton, J. R., Sukumaran, D., & Davies, H. M. L. (2007). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters, 9(14), 2625–2628. Retrieved from [Link]

• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. (2021, September 19). MDPI. Retrieved from [Link]

• 2. (2017, December 29). Asian Journal of Organic & Medicinal Chemistry. Retrieved from [Link]

• Introducing bromine to the molecular structure as a strategy for drug design. (2024, October 15). Retrieved from [Link]

• Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones. (n.d.). PMC. Retrieved from [Link]

• Atroposelective brominations to access chiral biaryl scaffolds using high-valent Pd-catalysis. (n.d.). Retrieved from [Link]

• Enantioselective cyclization of bromoenynes: mechanistic understanding of gold(i)-catalyzed alkoxycyclizations. (n.d.). PMC. Retrieved from [Link]

• Amy, C. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development. Journal of Chemical and Pharmaceutical Research, 16(3), 111. Retrieved from [Link]

• Chiral Ligands. (n.d.). Buchler GmbH. Retrieved from [Link]

• (PDF) Enantioconvergent synthesis of chiral fluorenols from racemic secondary alcohols via Pd(ii)/chiral norbornene cooperative catalysis. (2024, April 18). ResearchGate. Retrieved from [Link]

• Enantioselective synthesis using bromoacetals. (2021, April 26). Sheffield Hallam University Research Archive. Retrieved from [Link]

• Asymmetric Reduction of Ketones. (2025, December 30). ResearchGate. Retrieved from [Link]

• Method for producing optically active 1-bromo-1-[3,5-bis(trifluoromethyl)phenyl]ethane. (2013, May 29). Google Patents.

• Chiral phosphinamides: new catalysts for the asymmetric reduction of ketones by borane. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Retrieved from [Link]

• Chiral Ligand Design. (2014, February 19). The Dong Group. Retrieved from [Link]

• The market of chiral drugs. (n.d.). Retrieved from [Link]

• Probing Catalyst Function – Electronic Modulation of Chiral Polyborate Anionic Catalysts. (2021, December 2). PMC. Retrieved from [Link]

• Ishihara, K., Kondo, S., & Yamamoto, H. (2000). Scope and Limitations of Chiral B-[3,5-Bis(trifluoromethyl)phenyl]oxazaborilidine Catalyst for Use in the Mukaiyama Aldol Reaction. The Journal of Organic Chemistry, 65(26), 9125–9128. Retrieved from [Link]

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Protocols & Analytical Methods

Corey-Bakshi-Shibata (CBS) reduction of 1-(3-bromo-2-fluorophenyl)ethan-1-one.

Application Note: Enantioselective Synthesis of (R)-1-(3-bromo-2-fluorophenyl)ethan-1-ol via CBS Reduction

Executive Summary

This protocol details the enantioselective reduction of 1-(3-bromo-2-fluorophenyl)ethan-1-one to its corresponding chiral alcohol, (R)-1-(3-bromo-2-fluorophenyl)ethan-1-ol . This transformation is critical in drug discovery, as the resulting chiral fluorinated benzylic alcohol serves as a high-value pharmacophore scaffold for kinase inhibitors and GPCR ligands.

While standard acetophenones are routine substrates for CBS reduction, the ortho-fluoro and meta-bromo substitution pattern presents unique steric and electronic considerations. This guide synthesizes data from analogous ortho-haloacetophenone reductions to provide an optimized, high-fidelity protocol.

Key Technical Advantages:

• Stereocontrol: Utilization of the (S)-Me-CBS catalyst yields the (R)-enantiomer with predicted ee >95%.

• Ortho-Fluoro Effect: Contrary to steric hindrance concerns, ortho-fluoro substituents often enhance enantioselectivity (up to 99% ee) compared to unsubstituted acetophenones due to favorable electronic pre-organization in the transition state.

• Scalability: The protocol uses stable borane carriers (BH₃·DMS) and is adaptable from milligram to multigram scales.

Mechanistic Insight & Stereochemical Rationale

The Corey-Bakshi-Shibata (CBS) reduction relies on a chiral oxazaborolidine catalyst to activate both the borane reductant and the ketone substrate.[1][2]

The Catalytic Cycle:

• Activation: The Lewis basic nitrogen of the oxazaborolidine coordinates with BH₃, activating it as a hydride donor.[1][2]

• Coordination: The ketone oxygen coordinates to the endocyclic boron of the catalyst.

• Differentiation: The steric bulk of the catalyst forces the ketone to orient its "Large" group (

  , the aryl ring) away from the catalyst's substituents (the "exo" position).

• Hydride Transfer: Hydride is transferred intra-molecularly via a six-membered chair-like transition state.[1]

Stereochemical Prediction: For 1-(3-bromo-2-fluorophenyl)ethan-1-one:

• (Large Group): 3-bromo-2-fluorophenyl (Bulky, aromatic).
• (Small Group): Methyl.[3][4]

• Catalyst Selection: The (S)-Me-CBS catalyst (derived from S-proline) directs hydride attack to the Re-face of the ketone.

• Result: This generates the (R)-alcohol configuration.

(Note: The CIP priority remains OH > Ar > Me > H, consistent with standard acetophenone).

Figure 1: Mechanistic pathway illustrating the coordination and face-selective hydride transfer governed by the (S)-CBS catalyst.[1][2][3][5]

Experimental Protocol

Safety Warning: Borane reagents (BH₃·THF, BH₃[1][2][4][6][7]·DMS) are moisture-sensitive and can generate flammable hydrogen gas. Work must be performed in a fume hood under an inert atmosphere (Nitrogen or Argon).

Materials:

• Substrate: 1-(3-bromo-2-fluorophenyl)ethan-1-one (1.0 equiv).

• Catalyst: (S)-Me-CBS (1.0 M in Toluene) – Recommended loading: 10 mol%.

• Reductant: Borane dimethyl sulfide complex (BH₃[6]·DMS, 2.0 M in THF) – Preferred over BH₃·THF for stability.

• Solvent: Anhydrous THF (dried over molecular sieves).

• Quench: Methanol (MeOH).

Step-by-Step Procedure:

• System Preparation:

  • Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and nitrogen inlet.

  • Cool to room temperature under a stream of nitrogen.

• Catalyst Charge:

  • Add (S)-Me-CBS solution (0.10 equiv) via syringe.

  • Add BH₃·DMS (0.6 - 1.0 equiv) to the catalyst solution.

  • Critical Step: Stir for 15 minutes at room temperature. This ensures the formation of the active catalytic species before the ketone is introduced.

• Substrate Addition (Controlled):

  • Dissolve the ketone (1.0 equiv) in anhydrous THF (concentration ~0.5 M).

  • Cool the catalyst mixture to -20°C (ice/salt bath) or 0°C depending on required selectivity (lower temp = higher ee, but slower rate).

  • Add the ketone solution dropwise over 30–60 minutes.

  • Why? Slow addition maintains a low concentration of unreacted ketone, ensuring the catalyzed pathway (fast) dominates over the background non-enantioselective reduction by free borane (slow).

• Reaction Monitoring:

  • Stir at the set temperature. Monitor by TLC or HPLC.

  • Reaction is typically complete within 1–3 hours.

• Quenching & Workup:

  • Cautiously add MeOH dropwise (gas evolution: H₂).

  • Stir for 20 minutes to decompose excess borane.

  • Add 1N HCl (aqueous) and stir for 30 minutes. This step is vital to break the B-N bond and release the chiral alcohol from the catalyst.

  • Extract with Ethyl Acetate (3x). Wash combined organics with saturated NaHCO₃ and Brine.

  • Dry over Na₂SO₄, filter, and concentrate.

Process Optimization & Data

The following table summarizes expected outcomes based on literature precedents for ortho-substituted acetophenones.

Parameter	Condition A (Standard)	Condition B (High Precision)	Condition C (Rapid)
Borane Source	BH₃·THF	BH₃·DMS	Catecholborane
Temperature	0°C	-20°C	-78°C
Catalyst Loading	10 mol%	10-20 mol%	50 mol%
Addition Time	15 min	60 min	5 min
Predicted ee	92-94%	>98%	>99%
Yield	>95%	>90%	80-85%

Note on Ortho-Fluoro Substituent: Literature indicates that ortho-fluoroacetophenones often exhibit higher enantioselectivity than their non-substituted counterparts. The electron-withdrawing nature of fluorine increases the Lewis acidity of the carbonyl carbon, potentially tightening the transition state without incurring the severe steric penalties seen with ortho-bromo or ortho-methyl groups.

Troubleshooting & Decision Logic

Use the workflow below to diagnose issues with Yield or Enantiomeric Excess (ee).

Figure 2: Troubleshooting decision tree for optimizing CBS reduction outcomes.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[7] Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[1][2][6][8][9] Journal of the American Chemical Society, 109(18), 5551–5553. Link

• Corey, E. J., & Helal, C. J. (1998).[9] Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986–2012. Link

• Salvi, N. A., & Chattopadhyay, S. (2006). Catalytic Enantioselective Borohydride Reduction of Ortho-Fluorinated Benzophenones. Organic Letters, 8(24), 5605–5608. (Demonstrates the positive effect of ortho-fluoro substitution on ee). Link

• Kawanami, Y., et al. (2003).[9] Borane reduction of ketones catalyzed by a new class of chiral oxazaborolidines.[1][2][6] Tetrahedron, 59(42), 8411-8414. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CBS reduction of acetophenone followed by 11B NMR - Magritek [magritek.com]
• 8. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 9. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

The Strategic Application of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol in the Synthesis of Advanced Pharmaceutical Intermediates

For Immediate Release

This technical guide provides an in-depth analysis of the synthetic utility of the chiral alcohol, (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol , a key building block for the creation of complex Active Pharmaceutical Ingredients (APIs). This document is intended for researchers, medicinal chemists, and process development scientists engaged in the discovery and synthesis of novel therapeutics. We will explore the strategic importance of this molecule's unique structural features and provide detailed protocols for its conversion into valuable downstream intermediates.

Introduction: The Significance of Chiral Halogenated Phenyl-Ethanols in Drug Design

Chirality is a fundamental consideration in modern drug development, as the stereochemistry of a molecule often dictates its pharmacological activity and safety profile.[1] Chiral alcohols, in particular, are versatile synthons that can be readily converted into a variety of functional groups, making them indispensable in the synthesis of complex APIs.[2] The subject of this guide, (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol, possesses a unique combination of structural features that make it a highly valuable starting material:

• Defined Stereochemistry: The (S)-configuration at the benzylic alcohol is crucial for establishing the desired three-dimensional orientation of substituents in the final API, which is often essential for target engagement.

• Ortho-Fluoro Substituent: The fluorine atom at the 2-position of the phenyl ring can significantly influence the molecule's conformational preferences and electronic properties. In medicinal chemistry, fluorine substitution is a well-established strategy for enhancing metabolic stability, modulating pKa, and improving binding affinity to target proteins.

• Meta-Bromo Substituent: The bromine atom serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings. This allows for the introduction of diverse aryl, heteroaryl, or alkyl groups, facilitating the exploration of structure-activity relationships (SAR).

This strategic combination of a chiral center and two distinct halogen atoms on the aromatic ring provides a powerful platform for the efficient construction of complex molecular architectures.

Synthetic Applications and Protocols

Conversion to the Chiral Precursor: (S)-1-(3-Bromo-2-fluorophenyl)ethanamine

A primary and highly valuable transformation of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is its conversion to the corresponding chiral amine, (S)-1-(3-Bromo-2-fluorophenyl)ethanamine. Chiral benzylamines are fundamental building blocks in a vast array of pharmaceuticals. This conversion can be achieved through several established synthetic methods, including the Mitsunobu reaction followed by hydrolysis of the resulting phthalimide, or via a two-step process of activation of the alcohol and subsequent displacement with an azide, followed by reduction.

Protocol 1: Synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethanamine via Azide Intermediate

This protocol outlines a reliable two-step procedure for the conversion of the chiral alcohol to the corresponding primary amine.

Step 1: Synthesis of 1-(1-Azidoethyl)-3-bromo-2-fluorobenzene

• Materials:

  • (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

  • Diphenylphosphoryl azide (DPPA)

  • 1,8-Diazabicycloundec-7-ene (DBU)

  • Anhydrous Toluene

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • To a stirred solution of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol (1.0 eq) in anhydrous toluene at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add DBU (1.5 eq) dropwise.

  • After stirring for 15 minutes, add DPPA (1.2 eq) dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the addition of saturated aqueous sodium bicarbonate.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 1-(1-azidoethyl)-3-bromo-2-fluorobenzene.

Step 2: Reduction to (S)-1-(3-Bromo-2-fluorophenyl)ethanamine

• Materials:

  • 1-(1-Azidoethyl)-3-bromo-2-fluorobenzene

  • Triphenylphosphine (PPh₃) or Lithium aluminum hydride (LAH)

  • Tetrahydrofuran (THF)

  • Water or dilute aqueous acid

  • Dichloromethane (DCM) or Ethyl acetate (EtOAc)

  • Anhydrous sodium sulfate

• Procedure (Staudinger Reduction):

  • Dissolve 1-(1-azidoethyl)-3-bromo-2-fluorobenzene (1.0 eq) in THF.

  • Add triphenylphosphine (1.1 eq) portion-wise at room temperature.

  • Stir the mixture at room temperature for 2-4 hours, then add water and stir for an additional 8-12 hours.

  • Extract the product with DCM or EtOAc.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude amine by an appropriate method (e.g., acid-base extraction or chromatography) to yield (S)-1-(3-Bromo-2-fluorophenyl)ethanamine.

Proposed Application in the Synthesis of LFA-1 Antagonist Scaffolds

The resulting chiral amine, (S)-1-(3-bromo-2-fluorophenyl)ethanamine, is a valuable intermediate for the synthesis of conformationally restricted antagonists of LFA-1. The LFA-1/ICAM-1 interaction is a critical pathway in the inflammatory cascade, and its inhibition is a validated therapeutic strategy for conditions such as dry eye disease. The API Lifitegrast is a prominent example of an LFA-1 antagonist. While the exact synthesis of Lifitegrast may not utilize this specific starting material, the structural features of (S)-1-(3-bromo-2-fluorophenyl)ethanamine make it an ideal candidate for the synthesis of novel analogues with potentially improved properties.

The workflow for incorporating this intermediate into a potential LFA-1 antagonist is depicted below:

Figure 1. Proposed synthetic workflow for an LFA-1 antagonist analogue.

Data Summary

The following table summarizes the key characteristics of the starting material and its primary amine derivative.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Synthetic Utility
(S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol	C₈H₈BrFO	219.05	Chiral building block for the introduction of a substituted phenyl ethanol moiety.
(S)-1-(3-Bromo-2-fluorophenyl)ethanamine	C₈H₉BrFN	218.07	Versatile intermediate for amide bond formation and as a scaffold for further diversification via cross-coupling reactions.

Conclusion

(S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is a strategically designed chiral building block with significant potential in the synthesis of complex APIs and their advanced intermediates. Its unique combination of a stereocenter and ortho-fluoro and meta-bromo substituents on the phenyl ring provides medicinal chemists with a powerful tool for creating novel molecular entities with tailored pharmacological profiles. The protocols and synthetic strategies outlined in this guide demonstrate the utility of this compound in accessing valuable chiral amines, which are key precursors for a range of therapeutic targets, including LFA-1 antagonists. Further exploration of this and structurally related building blocks is anticipated to continue to drive innovation in drug discovery and development.

References

• Brooks, W. H., Guida, W. C., & Daniel, K. G. (2011). The significance of chirality in drug design and development. Current topics in medicinal chemistry, 11(7), 760–770.
• Corey, E. J., & Helal, C. J. (1998). The catalytic enantioselective construction of molecules with quaternary carbon stereocenters.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design of LFA-1 antagonists based on a 2,3-dihydro-1H-pyrrolizin-5(7aH)-one scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Scale-up synthesis of enantiomerically pure (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Executive Summary

This Application Note details the protocol for the scale-up synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol (CAS: N/A for specific enantiomer; Racemate CAS: 161957-58-0). This chiral alcohol is a critical pharmacophore intermediate, notably serving as a scaffold for KRAS G12C inhibitors (e.g., Sotorasib analogs) and other kinase inhibitors where the chiral ethyl moiety dictates binding affinity in the P-loop or switch II pocket.

The synthesis targets >98% ee and >99% chemical purity on a multigram-to-kilogram scale. While enzymatic routes (Ketoreductases) are viable, this guide prioritizes Asymmetric Transfer Hydrogenation (ATH) using the Noyori-Ikariya catalyst system . This route is selected for its operational simplicity, robustness against the steric bulk of the ortho-fluoro substituent, and freedom from the extensive screening required for biocatalysis.

Strategic Route Selection

The synthesis of chiral 1-phenylethanols is a mature field, yet the 3-bromo-2-fluoro substitution pattern presents specific challenges:

• Electronic Deactivation: The electron-withdrawing nature of the fluorine and bromine atoms makes the carbonyl carbon more electrophilic, potentially accelerating background (racemic) reduction if not controlled.

• Steric Ortho-Effect: The 2-fluoro substituent creates steric hindrance near the reaction center, necessitating a catalyst with an open chiral pocket.

Route Comparison

Feature	Method A: Asymmetric Transfer Hydrogenation (ATH)	Method B: Biocatalytic Reduction (KRED)
Catalyst	RuCl(p-cymene)[(S,S)-Ts-DPEN]	Engineered Ketoreductase (KRED)
H-Source	Formic Acid / Triethylamine (HCOOH/TEA)	NADPH (recycled via GDH/Glucose)
Scalability	High (Standard chemical reactors)	High (Requires fermentation/bioreactors)
Cost	Moderate (Ruthenium cost)	Low (at scale), High (initial screening)
Speed	Immediate (Commercial catalyst)	Slower (Requires enzyme screening)
Recommendation	Primary Route for rapid scale-up.	Secondary Route for long-term manufacturing.

Chemical Mechanism & Logic

The selected protocol utilizes RuCl(p-cymene)[(S,S)-Ts-DPEN] .[1][2]

• Stereochemical Control: The reaction proceeds via a metal-ligand bifunctional mechanism. The (S,S)-Ts-DPEN ligand creates a chiral environment that directs the hydride transfer to the Si-face of the ketone (assuming the aromatic ring has higher CIP priority than the methyl group), yielding the (S)-alcohol .

• Ortho-Fluoro Effect: Unlike bulky ortho-alkyl groups, the ortho-fluoro group is small (Van der Waals radius ~1.47 Å) and electron-withdrawing. This enhances the reaction rate compared to non-substituted acetophenones, but requires strict temperature control to prevent "leakage" (uncatalyzed reduction).

Reaction Scheme

Figure 1: Reaction scheme for the ATH of the target ketone.

Detailed Experimental Protocol

Scale: 100 g Input Target Yield: >95% Target ee: >98%

Materials

• Substrate: 1-(3-Bromo-2-fluorophenyl)ethan-1-one (Purity >98%).

• Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (CAS: 192139-90-5).[1][3] Note: Use (S,S) ligand to get (S) alcohol.

• Hydrogen Source: Triethylamine (TEA) and Formic Acid (HCOOH).

• Solvent: Dichloromethane (DCM) or Methanol (MeOH). DCM is preferred for solubility of the halogenated substrate.

Step-by-Step Procedure

• Azeotrope Preparation (The "Reductant Mix"):

  • In a separate vessel, cool Triethylamine (45 mL) to 0°C.

  • Slowly add Formic Acid (30 mL) dropwise with vigorous stirring. Caution: Exothermic.

  • Target molar ratio is 5:2 (HCOOH:TEA). Degas with nitrogen for 15 mins.

• Catalyst Loading:

  • In the main reactor (inerted with N2), dissolve 1-(3-Bromo-2-fluorophenyl)ethan-1-one (100 g, 0.46 mol) in DCM (300 mL) .

  • Add RuCl(p-cymene)[(S,S)-Ts-DPEN] (293 mg, 0.46 mmol) .

  • S/C Ratio: 1000:1. (Can be optimized to 2000:1 or 5000:1 upon validation).

• Reaction Initiation:

  • Add the HCOOH/TEA mixture (75 mL) to the reactor in one portion.

  • Stir at 25°C ± 2°C . Do not heat aggressively; the ortho-fluoro activation makes this substrate reactive.

• Process Monitoring (IPC):

  • Monitor by HPLC every 2 hours.

  • Endpoint: <1.0% remaining ketone. Typical time: 6–12 hours.

• Workup:

  • Quench by adding Water (300 mL) .

  • Separate phases. Extract aqueous layer with DCM (100 mL).

  • Wash combined organics with Sat. NaHCO3 (200 mL) to remove residual formic acid (Check pH > 7).

  • Wash with Brine (200 mL) .

  • Dry over Na2SO4, filter, and concentrate under reduced pressure (40°C bath).

• Purification (Optional but Recommended for Pharma Grade):

  • The crude oil usually crystallizes upon standing or seeding.

  • Recrystallization: Dissolve in minimal hot Heptane/IPA (95:5) and cool slowly to 0°C.

  • Filter to obtain white crystals.

Analytical Control Strategy

Trust in the process requires rigorous analytics.

1. Chiral HPLC Method (Enantiomeric Excess)

• Column: Chiralcel OD-H or AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol (95 : 5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Expected Retention:

  • (R)-Enantiomer: ~8-10 min (Minor)

  • (S)-Enantiomer: ~12-15 min (Major)

  • Note: Validate elution order with a racemate standard.

2. Chemical Purity (UPLC/MS)

• Column: C18 Reverse Phase (e.g., BEH C18).

• Gradient: Water (0.1% Formic Acid) / Acetonitrile.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Conversion	Catalyst poisoning (O2)	Ensure strict N2 purging of solvents and HCOOH/TEA mix.
Low ee (<95%)	Temperature too high	Lower reaction temp to 10°C or 0°C. The ortho-F accelerates reaction, allowing lower temps.
Racemization	Acidic workup	Ensure rapid neutralization with NaHCO3. Benzylic alcohols can racemize in acid.
Stalled Reaction	CO2 buildup	Ensure reactor is vented (via bubbler) to release CO2 generated during hydride transfer.

Process Workflow Diagram

Figure 2: Operational workflow for the scale-up synthesis.

Safety & Handling (E-E-A-T)

• Hazard: The substrate contains a benzylic bromide-like moiety (though on the ring) and a fluorine atom. Treat as a potential skin sensitizer and irritant.

• Catalyst: Ruthenium complexes are costly and potentially toxic; handle in a fume hood.

• Gas Evolution: The reaction generates CO2 gas. On a 100g scale, this volume is significant (~20-30 L). Ensure the reactor vent is not blocked to prevent over-pressurization.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. Link

• Canon, J., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 575, 217–223. (Context for KRAS inhibitor intermediates). Link

• Matsumura, K., et al. (2011). Practical Asymmetric Transfer Hydrogenation of Ketones with Chiral Ruthenium Catalysts. Organic Process Research & Development, 15(5), 1130–1137. Link

• Amgen Inc. (2020). Patent WO2020236947A1: Solid state forms of KRAS G12C inhibitors. (Describes related fluorinated intermediates). Link

Sources

• 1. RuCl(p-cymene)[(S,S)-Ts-DPEN] | CAS 192139-90-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. americanelements.com [americanelements.com]
• 3. chemscene.com [chemscene.com]

Experimental procedure for the synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Abstract & Scope

This application note details the robust synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol , a critical chiral intermediate often employed in the development of KRAS G12C inhibitors (e.g., Adagrasib analogs) and other small-molecule kinase inhibitors. The presence of the ortho-fluorine and meta-bromine substituents on the phenyl ring creates significant steric and electronic constraints, making the enantioselective reduction of the corresponding ketone non-trivial.

This guide compares and provides protocols for two primary methodologies:

• Biocatalytic Reduction (KRED): Recommended for process scale-up (>100 g) due to superior enantiomeric excess (>99% ee) and mild conditions.

• Noyori Asymmetric Transfer Hydrogenation (ATH): Recommended for medicinal chemistry/lab scale (<50 g) due to speed and reagent availability.

Retrosynthetic Analysis & Workflow

The synthesis hinges on the efficient preparation of the ketone intermediate, 1-(3-bromo-2-fluorophenyl)ethan-1-one , followed by a stereocontrolled reduction.

Figure 1: Synthetic workflow for (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol.

Experimental Protocols

Part 1: Synthesis of Precursor Ketone

Target: 1-(3-Bromo-2-fluorophenyl)ethan-1-one (CAS 161957-61-5) Rationale: Direct Friedel-Crafts acylation of 1-bromo-2-fluorobenzene often yields regioisomeric mixtures. The Weinreb amide route guarantees regiocontrol.

Reagents:

• 3-Bromo-2-fluorobenzoic acid (1.0 eq)[1]

• 1,1'-Carbonyldiimidazole (CDI) (1.2 eq)

• N,O-Dimethylhydroxylamine hydrochloride (1.2 eq)

• Methylmagnesium bromide (3.0 M in Et2O) (2.0 eq)

• Dichloromethane (DCM) and Tetrahydrofuran (THF, anhydrous)

Procedure:

• Amide Formation: Charge a flask with 3-bromo-2-fluorobenzoic acid (50 g, 228 mmol) and DCM (500 mL). Add CDI (44.3 g, 273 mmol) portion-wise at 0°C. Stir at RT for 1 h (CO2 evolution ceases).

• Add N,O-dimethylhydroxylamine hydrochloride (26.6 g, 273 mmol) and stir overnight at RT.

• Workup 1: Wash with 1M HCl (2x), sat. NaHCO3, and brine. Dry (Na2SO4) and concentrate to yield the Weinreb amide (approx. 95% yield).

• Grignard Addition: Dissolve the crude amide in anhydrous THF (400 mL) under N2. Cool to 0°C.[2]

• Dropwise add MeMgBr (3.0 M, 152 mL, 456 mmol) keeping internal temp <10°C. Stir at 0°C for 2 h.

• Quench: Carefully quench with sat. NH4Cl. Extract with EtOAc.[3][4]

• Purification: The crude ketone is often pure enough (>95%); if not, purify via silica flash chromatography (Hex/EtOAc 9:1).

Checkpoint: 1H NMR (CDCl3) should show a characteristic methyl singlet for the ketone at ~2.6 ppm and the aromatic splitting pattern of the 3-bromo-2-fluoro system.

Part 2: Asymmetric Reduction

Method A: Biocatalytic Reduction (Preferred for Scale)

Mechanism: Ketoreductases (KREDs) use NADPH to transfer a hydride to the re-face or si-face of the ketone with near-perfect selectivity. Note: Specific enzymes (e.g., from Codexis or Johnson Matthey) must be screened. The protocol below uses a generic "KRED-P1" representing a successful hit (often from Lactobacillus or Candida origin).

Protocol:

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM MgSO4.

• Reaction Mix: To a reactor, add:

  • Buffer (10 vol relative to substrate)

  • Isopropanol (IPA) (20 vol%) – acts as the hydride donor for cofactor regeneration.

  • NADP+ (1.0 g/L)

  • KRED Enzyme (e.g., CDX-023 or equivalent) (10 wt% loading)

  • Ketone Substrate (50 g) dissolved in minimal DMSO (if solubility is low).

• Incubation: Stir at 30°C, 200 rpm for 24 h.

• Monitoring: Check conversion by HPLC. If stuck, add more IPA or enzyme.

• Workup: Add Celite, filter to remove protein. Extract filtrate with MTBE. Wash organic layer with brine, dry, and concentrate.

• Result: Typically >99.5% ee and >95% isolated yield.

Method B: Noyori Transfer Hydrogenation (Lab Scale)

Mechanism: Ru-catalyzed transfer of hydride from formic acid/triethylamine. Catalyst Selection: RuCl(p-cymene)[(S,S)-Ts-DPEN] typically yields the (S)-alcohol for acetophenones. Crucial: Verify absolute configuration via optical rotation or VCD, as ortho-substituents can sometimes alter catalyst interaction.

Protocol:

• Degassing: Sparge a mixture of Formic acid/Triethylamine (5:2 azeotrope, 5 vol) with Nitrogen for 20 min.

• Catalyst Loading: Add RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.5 mol%) to the ketone (10 g, 46 mmol) in a reaction flask.

• Reaction: Add the degassed FA/TEA mixture. Stir at 25-30°C.

• Time: Reaction is usually complete in 12-18 h.

• Workup: Dilute with water, extract with EtOAc. Wash organics with sat. NaHCO3 (to remove formic acid) and brine.

• Purification: Silica gel chromatography (0-20% EtOAc in Hexanes).

Analytical Controls

Chiral HPLC Method

To determine Enantiomeric Excess (ee).

Parameter	Condition
Column	Chiralpak AD-H (or OD-H), 4.6 x 250 mm, 5 µm
Mobile Phase	n-Hexane : Isopropanol (95 : 5)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (or 210 nm)
Temperature	25°C
Retention Times	(R)-isomer: ~8.5 min; (S)-isomer: ~10.2 min (Indicative; must validate with racemate)

Physical Data[4][5][6][7][8]

• Appearance: Clear, colorless to pale yellow oil.

• 1H NMR (400 MHz, CDCl3): δ 7.45 (m, 1H), 7.30 (m, 1H), 7.05 (t, 1H), 5.20 (q, J=6.4 Hz, 1H, CHOH), 2.05 (br s, 1H, OH), 1.50 (d, J=6.4 Hz, 3H, CH3).

• Mass Spec: [M+H]+ not usually stable; look for [M-OH]+ or [M+Na]+.

Troubleshooting & Safety

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion (ATH)	Catalyst poisoning (O2) or wet reagents.	Ensure rigorous degassing of FA/TEA. Use fresh catalyst.
Low ee (ATH)	High temperature or "leakage" via background reduction.	Lower temp to 20°C. Ensure FA/TEA ratio is strictly 5:2.
Regioisomer Contamination	Impure starting material.	The 3-bromo-2-fluoro substitution is crowded; ensure precursor acid is isomerically pure (>98%) before starting.
Emulsions (Workup)	Surfactant-like nature of fluorinated aromatics.	Use brine saturation and gentle swirling. Filter through Celite if necessary.

Safety Hazards

• 3-Bromo-2-fluorobenzoic acid: Irritant.

• Methylmagnesium Bromide: Pyrophoric/Water reactive. Handle under inert atmosphere.

• Formic Acid/TEA: Corrosive and emits fumes. Use in a fume hood.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. Link

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry, 13, 226-265. (General review of KRED methodology).

• Sigma-Aldrich. Product Specification: 1-(3-Bromo-2-fluorophenyl)ethanone (CAS 161957-61-5). Link

• Felluga, F., et al. (2009). Chemoenzymatic synthesis of chiral non-racemic 1-(hetero)arylethanols. Tetrahedron: Asymmetry, 20(19), 2192-2199.

Sources

• 1. escientificsolutions.com [escientificsolutions.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ymc.co.jp [ymc.co.jp]
• 4. (1E)-1-(3-Bromo­phen­yl)ethanone 2,4-di­nitro­phenyl­hydrazone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming low yield in the reduction of 3-bromo-2-fluoroacetophenone

The following technical guide is structured as a specialized support center resource. It prioritizes the specific challenges associated with the reduction of 3-bromo-2-fluoroacetophenone , a substrate where the ortho-fluoro substituent and meta-bromo functionality create unique steric and chemoselective hurdles.

Ticket ID: RED-3B2F-001 Topic: Troubleshooting Low Yield & Selectivity Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

The reduction of 3-bromo-2-fluoroacetophenone to 1-(3-bromo-2-fluorophenyl)ethanol presents two primary failure modes: hydrodehalogenation (loss of the bromine atom) and incomplete conversion due to the steric hindrance of the ortho-fluorine atom. This guide provides validated protocols to overcome these issues, ensuring high yield (>90%) and, where required, high enantioselectivity (>98% ee).

Part 1: Diagnostic & Troubleshooting (Q&A)

Category A: Chemoselectivity (Preventing Debromination)

Q1: I am using Pd/C with H₂ for the reduction, but I observe significant formation of 1-(2-fluorophenyl)ethanol. Why is the bromine atom being removed?

Diagnosis: You are experiencing hydrodehalogenation .[1] Aryl bromides are highly susceptible to oxidative addition by Palladium (0) species, followed by hydrogenolysis, especially under heterogeneous hydrogenation conditions. The electron-withdrawing nature of the fluorine atom at the ortho position further activates the C-Br bond towards this side reaction.

Corrective Action: Stop using standard Pd/C hydrogenation. You must switch to a hydride-based method or a chemoselective transfer hydrogenation catalyst.

• Option 1 (Racemic Product): Use Sodium Borohydride (NaBH₄) . Hydride reagents do not interact with aryl bromides under standard conditions.

• Option 2 (Chiral Product): Use Ruthenium-based Noyori catalysts (e.g., RuCl(p-cymene)[(S,S)-Ts-DPEN]). These operate via a concerted hydrogen transfer mechanism that leaves the aryl bromide intact [1].

• Option 3 (Catalytic Hydrogenation - If unavoidable): If you must use H₂, switch to a Platinum on Carbon (Pt/C) catalyst poisoned with sulfides or use Vanadium-doped catalysts , which are far less active toward C-Br cleavage than Pd [2].

Category B: Reaction Kinetics (Overcoming Steric Hindrance)

Q2: My reaction with NaBH₄ in methanol stalls at ~60-70% conversion. Adding more reagent doesn't help. What is happening?

Diagnosis: This is likely a conformational lock issue induced by the ortho-fluorine. The 2-fluoro substituent creates steric strain and electrostatic repulsion with the carbonyl oxygen, potentially twisting the acetyl group out of planarity. Furthermore, the intermediate alkoxyborate complex can be unusually stable and bulky, preventing the reduction of the remaining ketone.

Corrective Action: Implement Luche Reduction Conditions The addition of Cerium(III) Chloride (CeCl₃·7H₂O) is the gold standard for sterically encumbered or electron-deficient ketones.

• Mechanism: The Ce³⁺ ion acts as a hard Lewis acid, coordinating to the carbonyl oxygen. This activates the carbonyl towards nucleophilic attack and mitigates the repulsion from the ortho-fluorine.

• Protocol Adjustment:

  • Dissolve ketone (1 eq) and CeCl₃·7H₂O (1.1 eq) in Methanol.

  • Cool to 0°C.

  • Add NaBH₄ (1.2 eq) in portions.

  • Result: Faster reaction rates and complete conversion without affecting the aryl bromide [3].

Category C: Stereoselectivity (Enantiomeric Excess)[2][3]

Q3: I need the (S)-enantiomer with >98% ee. My current chiral catalyst gives only 85% ee.

Diagnosis: The ortho-fluoro substituent interferes with the "lock-and-key" fit of standard chiral ligands. The fluorine atom is small but electronically dense, which can disrupt the CH/π interactions often relied upon by CBS catalysts or standard transfer hydrogenation ligands.

Corrective Action: Biocatalysis (Ketoreductases - KREDs) Engineered KREDs are superior for ortho-substituted acetophenones. The enzyme pocket can be evolved to accommodate the steric bulk of the halogen while exploiting the electronic difference between the phenyl ring and the methyl group.

• Recommendation: Screen Codexis or similar KRED panels specifically designed for "bulky-bulky" ketones. Literature precedent confirms that KREDs can reduce 2-fluoro-substituted acetophenones with >99% ee and >95% yield [4].

Part 2: Experimental Protocols

Protocol A: Luche Reduction (For High-Yield Racemic Product)

Use this for robust, large-scale synthesis where chirality is not required.

Reagents:

• 3-bromo-2-fluoroacetophenone (10.0 mmol, 2.17 g)

• Cerium(III) Chloride Heptahydrate (11.0 mmol, 4.10 g)

• Sodium Borohydride (12.0 mmol, 0.45 g)

• Methanol (50 mL, HPLC Grade)

Step-by-Step:

• Dissolution: In a 250 mL round-bottom flask, dissolve the ketone and CeCl₃·7H₂O in methanol (50 mL). Stir at room temperature for 15 minutes until the solution is clear.

• Activation: Cool the mixture to 0°C using an ice bath. Critical: Low temperature prevents side reactions and controls the exotherm.

• Reduction: Add NaBH₄ portion-wise over 10 minutes. Gas evolution (H₂) will occur—ensure adequate venting.

• Monitoring: Stir at 0°C for 30 minutes. Monitor by TLC (Hexane/EtOAc 4:1) or HPLC. The starting material spot (Rf ~0.6) should disappear, replaced by the alcohol (Rf ~0.3).

• Quench: Carefully add Saturated NH₄Cl (20 mL) to quench excess hydride.

• Workup:

  • Evaporate methanol under reduced pressure (rotary evaporator).

  • Extract the aqueous residue with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with Brine (20 mL).

  • Dry over MgSO₄, filter, and concentrate.

• Yield Expectation: 95-98% isolated yield as a clear, viscous oil or low-melting solid.

Protocol B: Asymmetric Transfer Hydrogenation (For Chiral Product)

Use this for preparing enantiopure intermediates.

Reagents:

• Substrate: 3-bromo-2-fluoroacetophenone

• Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (1 mol%)

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope)

• Solvent: Dichloromethane (DCM) or neat

Step-by-Step:

• Inert Atmosphere: Purge the reaction vessel with Nitrogen.

• Mixing: Add the substrate (1 eq) and catalyst (0.01 eq) to the vessel.

• Initiation: Add the HCOOH/Et₃N mixture (3-5 eq).

• Reaction: Stir at 25-30°C for 12-24 hours. Note: Do not heat excessively (>40°C) to avoid eroding ee.

• Workup: Dilute with water, extract with DCM, and wash with saturated NaHCO₃ to remove residual acid.

• Purification: Flash chromatography may be required to remove catalyst residues.

• Performance: Typically >95% conversion, >96% ee [5].

Part 3: Data & Visualization

Decision Matrix: Selecting the Right Method

Feature	NaBH₄ (Standard)	Luche (CeCl₃ + NaBH₄)	H₂ / Pd/C	Biocatalysis (KRED)
Yield	Moderate (60-80%)	Excellent (>95%)	Low (<50%)	Excellent (>95%)
Chemoselectivity	High (Br safe)	High (Br safe)	Poor (Debromination)	High (Br safe)
Stereocontrol	Racemic	Racemic	Racemic	>99% ee
Reaction Time	2-4 hours	< 1 hour	6-12 hours	12-24 hours
Scalability	High	High	Medium	High

Visualizing the Chemoselectivity Logic

The following diagram illustrates the decision pathway to avoid the critical "Debromination" failure mode.

Figure 1: Decision workflow for avoiding hydrodehalogenation while maximizing yield.

Mechanistic Insight: The "Luche" Effect

Why does Cerium work? It selectively activates the carbonyl over the halogen and overcomes the ortho-fluoro steric block.

Figure 2: The Luche Mechanism. Cerium coordination increases carbonyl electrophilicity, facilitating attack even with ortho-steric hindrance.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research.

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.[2] (Standard reference for Pd vs Pt chemoselectivity in halo-aromatics).

• Gemal, A. L., & Luche, J. L. (1981).[2] Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society.[2]

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry.

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Luche reduction - Wikipedia [en.wikipedia.org]

Side-product formation in the synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Introduction

Welcome to the technical support guide for the synthesis of (S)-1-(3-bromo-2-fluorophenyl)ethan-1-ol. This chiral alcohol is a key building block in the development of various pharmaceutical agents, making its stereochemical purity paramount. The most common and effective route to this compound is the asymmetric reduction of the prochiral ketone, 1-(3-bromo-2-fluorophenyl)ethan-1-one. However, this synthesis is often complicated by the formation of specific side-products that can compromise yield and enantiomeric purity.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, structured to help you diagnose and resolve common experimental challenges. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction system.

Core Synthesis Pathway: Asymmetric Ketone Reduction

The primary transformation involves the enantioselective reduction of a ketone to a chiral secondary alcohol. The goal is to control the approach of the hydride to one of the two enantiotopic faces of the carbonyl group, yielding the desired (S)-enantiomer in high excess.

Caption: Core reaction pathways in the asymmetric reduction.

Troubleshooting Guide: Side-Product Formation & Low Selectivity

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Issue 1: Low Enantiomeric Excess (ee)

Question: My reaction is producing the target alcohol but with a low enantiomeric excess (ee), meaning it's contaminated with the undesired (R)-enantiomer. What are the primary causes and how can I improve stereoselectivity?

Answer: Low enantioselectivity is a frequent challenge in asymmetric catalysis and points to several potential root causes. A systematic investigation is crucial for optimization.[1]

A. Potential Causes & Solutions

• Catalyst Mismatch or Deactivation: The chiral catalyst is the heart of the reaction, and its performance is paramount.

  • Cause: The chosen chiral ligand may not be optimal for the specific steric and electronic properties of the 3-bromo-2-fluorophenyl substrate.[1]

  • Solution: Screen a small library of different chiral ligands. For transition metal-catalyzed hydrogenations (e.g., Noyori-type), varying the diphosphine and diamine components can have a profound impact on selectivity.[1] For enzymatic reductions, screening different ketoreductases is recommended.

  • Cause: The catalyst may be deactivated by impurities such as air, moisture, or trace acid in the reagents or solvent.[1]

  • Solution: Ensure all solvents and reagents are rigorously dried and degassed. The reaction must be performed under a strictly inert atmosphere (e.g., high-purity argon or nitrogen). Using freshly prepared or properly stored catalysts is critical.

• Suboptimal Reaction Conditions: Temperature and solvent play a critical role in defining the energy landscape of the catalytic cycle.

  • Cause: The reaction temperature may be too high, reducing the energy difference between the diastereomeric transition states that lead to the (S) and (R) products. This allows the less-favored pathway to become more competitive.

  • Solution: Lowering the reaction temperature is often the most effective strategy for improving ee.[2] Screen a range of temperatures (e.g., room temperature, 0 °C, -20 °C, -40 °C) to find the optimum.

  • Cause: The solvent's polarity and coordinating ability can influence the catalyst's conformation and activity.

  • Solution: Perform the reaction in a variety of aprotic solvents, such as THF, Toluene, or Dichloromethane, to identify the ideal medium for the catalytic system.

• High Background (Non-Catalyzed) Reaction:

  • Cause: The reducing agent (e.g., borane, isopropanol) may be directly reducing the ketone without the influence of the chiral catalyst, producing a racemic mixture that erodes the overall ee.

  • Solution: Lowering the reaction temperature can suppress the non-catalyzed pathway.[1] Additionally, slow addition of the reducing agent can help maintain a low concentration, favoring the much faster catalytic cycle over the background reaction.

B. Optimization Summary Table

Parameter	Recommendation	Rationale
Catalyst	Screen different chiral ligands/enzymes.	Match the catalyst's chiral pocket to the substrate's specific structure.[1]
Atmosphere	Use a strictly inert (Ar or N₂) atmosphere.	Prevents deactivation of sensitive organometallic catalysts by O₂ or H₂O.[1]
Reagents	Use high-purity, anhydrous solvents and reagents.	Impurities can poison the catalyst or cause side reactions.[1]
Temperature	Screen a range from -40 °C to RT.	Lower temperatures generally favor higher enantioselectivity.[2]
Concentration	Adjust substrate/catalyst concentration.	Can mitigate product inhibition and influence reaction kinetics.[1]

Issue 2: Formation of Dehalogenated Side-Products

Question: My post-reaction analysis (GC-MS, NMR) shows impurities that appear to be missing the bromine atom. What is causing this dehalogenation and how can I prevent it?

Answer: The observation of 1-(2-fluorophenyl)ethan-1-ol is a classic side-product in reactions involving catalytic hydrogenation, especially with aryl bromides. The C-Br bond is susceptible to reductive cleavage under certain conditions.

A. Mechanistic Cause

This side reaction, known as hydrodehalogenation, is particularly common when using catalysts like Palladium on Carbon (Pd/C) but can also occur with Ruthenium and Rhodium catalysts, especially at elevated hydrogen pressures or temperatures. The catalyst that is meant to reduce the ketone can also catalytically cleave the carbon-bromine bond.

Caption: Competing reaction pathways leading to desired and side-products.

B. Prevention Strategies

• Switch Reduction Method: The most effective solution is to move away from methods that use powerful, heterogeneous catalysts and gaseous hydrogen.

  • Asymmetric Transfer Hydrogenation (ATH): This method uses a hydrogen donor like isopropanol or formic acid and is generally much milder, significantly reducing the risk of dehalogenation.[3] Ruthenium-based catalysts for ATH are highly effective for this purpose.

  • CBS Reduction (Corey-Bakshi-Shibata): This system uses a chiral oxazaborolidine catalyst with a stoichiometric reductant like borane (BH₃) or catecholborane. It is highly selective for the carbonyl group and will not typically affect an aryl bromide.[3]

  • Enzymatic Reduction: Ketoreductase (KRED) enzymes offer exceptional selectivity for the carbonyl group under very mild aqueous conditions, completely avoiding hydrodehalogenation.[4]

• Modify Hydrogenation Conditions: If catalytic hydrogenation must be used, optimization is key.

  • Lower Hydrogen Pressure: High H₂ pressure increases the rate of dehalogenation. Operate at the lowest pressure that still affords a reasonable reaction rate.

  • Control Temperature: Keep the temperature as low as possible.

  • Catalyst Choice: Avoid highly active hydrogenation catalysts like Palladium (Pd). Use a more chemoselective catalyst system if possible.

Issue 3: Incomplete Conversion

Question: My reaction stalls, leaving a significant amount of unreacted starting ketone. How can I drive the reaction to completion?

Answer: Incomplete conversion can stem from catalyst deactivation, insufficient reaction time, or product inhibition.

A. Potential Causes & Solutions

• Catalyst Activity/Loading:

  • Cause: The catalyst may have been partially deactivated by impurities, or the catalyst loading may be too low for the substrate scale.

  • Solution: Ensure all precautions for an inert atmosphere and pure reagents are taken.[1] If deactivation is not suspected, incrementally increase the catalyst loading (e.g., from 0.1 mol% to 0.5 mol%).

• Reaction Time and Temperature:

  • Cause: The reaction may simply be slow under the chosen conditions.

  • Solution: Monitor the reaction progress over a longer period using TLC or chiral HPLC. If the reaction is clean but slow, extending the reaction time is the simplest solution. A modest increase in temperature can also increase the rate, but this must be balanced against a potential decrease in enantioselectivity.

• Product Inhibition:

  • Cause: In some catalytic systems, the chiral alcohol product can coordinate to the metal center of the catalyst, acting as an inhibitor and slowing down the turnover rate.[1]

  • Solution: Running the reaction at a lower substrate concentration (i.e., in a larger volume of solvent) can sometimes mitigate this effect.

Frequently Asked Questions (FAQs)

Q1: Which asymmetric reduction method is generally best for a substrate like 1-(3-bromo-2-fluorophenyl)ethan-1-one? A1: For this specific substrate, Asymmetric Transfer Hydrogenation (ATH) or Enzymatic Reduction are highly recommended. ATH offers a great balance of high enantioselectivity, operational simplicity, and, most importantly, avoids the dehalogenation side-products common with classical hydrogenation.[3][5] Enzymatic reduction provides exceptional chemo- and enantioselectivity under green, mild conditions and is an excellent choice if the necessary enzyme is available.[4]

Method	Advantages	Disadvantages
Asymmetric Hydrogenation	High turnover, uses H₂ gas.	Risk of dehalogenation, requires high-pressure equipment.
Asymmetric Transfer Hydrogenation	Milder conditions, low dehalogenation risk, simpler setup.	Uses stoichiometric hydrogen donor (e.g., isopropanol).[3]
CBS Reduction	Excellent chemoselectivity, no dehalogenation.	Uses stoichiometric borane reagents, requires cryogenic temperatures.
Enzymatic Reduction	Extremely high selectivity, green (aqueous media), mild conditions.	Requires specific enzyme screening, may have lower substrate loading.[4]

Q2: How important is the purity of the starting ketone? A2: It is absolutely critical. Impurities in the 1-(3-bromo-2-fluorophenyl)ethan-1-one can have several detrimental effects. Acidic or basic impurities can neutralize or poison the catalyst.[1] Other organometallic or coordinating species can compete for the catalyst's active site. It is strongly recommended to purify the starting ketone by column chromatography, recrystallization, or distillation immediately before use.

Q3: What are the best methods for purifying the final (S)-1-(3-bromo-2-fluorophenyl)ethan-1-ol? A3:

• Flash Column Chromatography: This is the most common method for removing both the unreacted ketone and any non-polar side-products. A silica gel column with a gradient of ethyl acetate in hexanes is a typical starting point.

• Chiral HPLC/SFC: For analytical confirmation of enantiomeric excess, chiral HPLC or Supercritical Fluid Chromatography (SFC) is required.[6][7] On a preparative scale, these techniques can be used to separate the (S) and (R) enantiomers if the reaction fails to achieve the desired ee, though this is a costly and less ideal solution than optimizing the reaction itself.[7][8]

• Crystallization: If the product is a solid and the enantiomeric excess is already high (>90-95%), diastereomeric or preferential crystallization can sometimes be used to enrich the product to >99% ee.[8][]

Example Protocol: Asymmetric Transfer Hydrogenation

This protocol is a general guideline for a Noyori-type asymmetric transfer hydrogenation. It should be optimized for the specific substrate.

• Catalyst Preparation (in a glovebox):

  • To a vial, add the Ruthenium precatalyst (e.g., RuCl₂) (0.005 mmol, 0.1 mol%).

  • Add 2 mL of anhydrous, degassed isopropanol.

• Reaction Setup:

  • In a separate, oven-dried flask under an argon atmosphere, dissolve 1-(3-bromo-2-fluorophenyl)ethan-1-one (5.0 mmol, 1.0 equiv) in 10 mL of anhydrous, degassed isopropanol.

  • Add a 5:2 formic acid/triethylamine azeotrope (HCO₂H-NEt₃) (1.0 mL) as the hydrogen source.

• Initiation and Monitoring:

  • Warm the substrate solution to 30 °C.

  • Transfer the prepared catalyst solution to the substrate flask via an airtight syringe.

  • Stir the reaction at 30 °C. Monitor the progress by taking small aliquots every hour and analyzing by TLC (to check for ketone consumption) and chiral HPLC (to determine conversion and ee).

• Work-up and Purification:

  • Once the reaction is complete (typically 4-24 hours), remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous NaHCO₃ solution (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude oil by flash column chromatography on silica gel to yield the pure (S)-1-(3-bromo-2-fluorophenyl)ethan-1-ol.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of chiral alcohols. BenchChem Technical Support.
• BOC Sciences. (n.d.).
• BenchChem. (2025). Technical Support Center: Synthesis of Chiral Fluorinated Alcohols. BenchChem Technical Support.
• Kwong, A. C. (2022). Synthesis and troubleshooting of chiral 1,2-amino alcohols leading to highly substituted bisoxazoline ligands.
• Schulze, M., et al. (2016). Synthesis of 1-Bromopyrene and 1-Pyrenecarbaldehyde. Organic Syntheses, 93, 100-114.
• ChemicalBook. (n.d.). 2-Bromo-1-(3-fluorophenyl)ethan-1-one synthesis.
• Rammurthy, B., et al. (2017). A New and Versatile One-Pot Strategy to synthesize alpha-Bromoketones from Secondary Alcohols Using Ammonium Bromide and Oxone. Royal Society of Chemistry.
• Zhang, T., et al. (2022). Strategies for chiral separation: from racemate to enantiomer. Signal Transduction and Targeted Therapy, 7(1), 359.
• Rao, R. N., & Nagaraju, V. (2003). A Strategy for Developing HPLC Methods for Chiral Drugs.
• Kwong, A. C. (2022). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS. University of Illinois Urbana-Champaign.
• Arborpharmchem. (2026, February 23).
• van den Berg, M. (n.d.). Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines.
• Wikipedia. (n.d.). Enantioselective reduction of ketones.
• BenchChem. (2025). How to avoid side products in the synthesis of 1-(3-Bromomethyl-phenyl)-ethanone. BenchChem Technical Support.
• ETH Zürich. (n.d.). Total Synthesis of Bromo- and Fluorodanicalipin A*.
• ResearchGate. (n.d.).
• Wang, L., et al. (2016). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. 4th International Conference on Mechanical Materials and Manufacturing Engineering (MMME 2016).
• ChemScene. (n.d.). (S)-2-Bromo-1-(3-fluorophenyl)ethan-1-ol.
• Miao, R., et al. (2022). Selective Synthesis of Ketones and Chiral Allylic Alcohols from the Addition of Arylboronic Acids to α,β-Unsaturated Aldehydes Mediated by a Transition Metal/Monophosphorus Ligand System. Journal of Organic Chemistry, 87, 8576-8588.
• Wang, C., et al. (2020). Green and scalable synthesis of chiral aromatic alcohols through an efficient biocatalytic system. Scientific Reports, 10(1), 1-10.
• BLDpharm. (n.d.). 2-Bromo-1-(3-fluorophenyl)ethan-1-one.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 4. Green and scalable synthesis of chiral aromatic alcohols through an efficient biocatalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. arborpharmchem.com [arborpharmchem.com]
• 8. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of reaction conditions for CBS reduction of substituted acetophenones.

Technical Support Center: CBS Reduction of Substituted Acetophenones

Current Status: Operational Subject: Optimization & Troubleshooting for Asymmetric Reduction using Corey-Bakshi-Shibata (CBS) Catalysts Assigned Specialist: Senior Application Scientist

Introduction: The "Black Box" of Enantioselectivity

Welcome to the technical support hub for CBS reductions. If you are here, you are likely facing one of two problems: your conversion is excellent but your enantiomeric excess (ee) is poor, or your reaction has stalled.

The CBS reduction is not just a reaction; it is a competition. You are managing a race between two pathways:

• The Catalytic Pathway (Desired): Fast, stereoselective, mediated by the oxazaborolidine catalyst.[1]

• The Background Pathway (Undesired): Uncatalyzed, racemic reduction by free borane.[2]

Your goal is to maximize the speed of pathway #1 and suppress pathway #2. This guide provides the logic and protocols to win that race.

Critical Parameters & Reagent Setup

Before you blame the catalyst, check your system. 80% of "catalyst failures" are actually reagent issues.

FAQ: Reagent Integrity

Q: My reaction is stalling or showing 0% conversion. Is the catalyst dead? A: It is more likely your Borane source is compromised.

• BH3·THF: This reagent is notoriously unstable. It degrades over time to form tributyl borate and hydrogen gas. If your bottle has a lot of pressure when you open it, the titer is likely significantly lower than 1.0 M.

  • Fix: Titrate your borane before use or switch to BH3·DMS (Dimethyl sulfide) , which is much more stable and can be stored at room temperature (though it requires odor control).

• Catalyst Activation: The oxazaborolidine precatalyst (often a solid) must be activated. It needs to form a Lewis acid-base complex with borane before the ketone sees it.

Q: Can I use "wet" solvents? A: Absolutely not. Water reacts with borane to form boric acid and H₂, but worse, it hydrolyzes the B-N bond in the catalyst, destroying the chiral pocket.

• Requirement: THF must be distilled from sodium/benzophenone or passed through an activated alumina column (<50 ppm water).

Troubleshooting Enantioselectivity (Low ee)

If you are getting 50-70% ee instead of >90%, the Background Reaction is winning.

The Mechanism of Failure

The borane reagent (BH3) is small and reactive. If the ketone encounters free BH3 without the catalyst nearby, it will reduce racely.[2]

Figure 1: The CBS Catalytic Cycle vs. The Racemic Background Reaction. The red path represents the primary cause of low enantioselectivity.

Optimization Protocol: Mode of Addition

To suppress the background reaction, you must ensure the ketone never sees free borane in the absence of catalyst.

Method	Description	Risk Level	Recommended For
Normal Addition	Borane added to a mixture of Catalyst + Ketone.[3]	High	Only very unreactive ketones.
Inverse Addition	Ketone added slowly to a mixture of Catalyst + Borane.	Low (Best)	Standard Protocol. Keeps ketone concentration low, forcing it to react via the catalyst.
Simultaneous	Ketone and Borane added separately but simultaneously to Catalyst.	Medium	Large scale (to manage exotherm).

Corrective Action for Low ee:

• Switch to Inverse Addition: Add the ketone solution dropwise over 1-2 hours to the catalyst/borane mixture.

• Lower the Temperature: Run at -20°C to -40°C. The catalyzed pathway has a lower activation energy than the uncatalyzed one; cooling favors the catalyzed route.

Substrate-Specific Optimization (Electronic Effects)

The substituent on your acetophenone ring drastically alters the reaction kinetics.

Scenario A: Electron-Withdrawing Groups (e.g., p-NO₂, p-CF₃, p-Br)

• The Problem: The carbonyl is highly electrophilic. It is so reactive that it doesn't "wait" for the catalyst. It reacts instantly with any free borane, leading to low ee .

• The Fix:

  • Temperature: Must be lower (-40°C to -78°C).

  • Addition: Very slow addition of ketone is critical.

  • Catalyst Loading: Increase loading (up to 10-15 mol%) to ensure the catalyst captures the ketone first.

Scenario B: Electron-Donating Groups (e.g., p-OMe, p-NH₂)

• The Problem: The carbonyl is less electrophilic.[4] The reaction is sluggish.

• The Fix:

  • Temperature: Can often be run at 0°C or even RT.[2][5][6]

  • Borane Source: Ensure fresh BH3; old reagents will not have the power to reduce these deactivated ketones.

Electronic Effects Matrix:

Substituent	Reactivity	Main Risk	Recommended Temp
-NO₂ / -CF₃ (Strong E-Withdrawing)	Very High	High Background Reaction (Racemization)	-78°C to -40°C
-Cl / -Br (Weak E-Withdrawing)	High	Moderate Background	-20°C
-H (Unsubstituted)	Moderate	Standard	-10°C to 0°C
-OMe / -Me (E-Donating)	Low	Stalled Reaction / Incomplete Conversion	0°C to RT

Validated Experimental Protocol

Protocol: Inverse Addition Reduction of 4'-Bromoacetophenone Target: High ee reduction of an electron-deficient ketone.

• Catalyst Activation:

  • Flame-dry a 100 mL round-bottom flask under Nitrogen.

  • Add (S)-Me-CBS catalyst (1.0 M in toluene, 1.0 mL, 1.0 mmol, 10 mol%).

  • Add anhydrous THF (10 mL).

  • Add Borane-DMS (0.6 mL, 6.0 mmol, 0.6 equiv relative to ketone hydride demand) Note: BH3 provides 3 hydrides, but usually 0.6-1.0 equiv of BH3 complex is used to ensure rate.

  • Stir at RT for 15 mins to form the active species.

• Reaction:

  • Cool the catalyst/borane mixture to -20°C .

  • Dissolve 4'-bromoacetophenone (1.99 g, 10 mmol) in anhydrous THF (10 mL).

  • CRITICAL: Add the ketone solution dropwise via syringe pump or addition funnel over 60 minutes .

  • Stir for an additional 20 mins after addition is complete.

• Quench & Workup:

  • Safety: Carefully add Methanol (5 mL) dropwise at -20°C. Caution: Vigorous H₂ evolution.

  • Allow to warm to RT.[5][6]

  • Add 1N HCl (20 mL) and stir for 30 mins to break the B-N bond and recover the catalyst/product.

  • Extract with diethyl ether (3x), wash with brine, dry over MgSO₄.

Troubleshooting Decision Tree

Use this logic flow to diagnose your specific issue.

Figure 2: Diagnostic workflow for optimizing CBS reductions.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[7] Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[1][8][9][10] Journal of the American Chemical Society, 109(18), 5551–5553. Link

• Corey, E. J., & Helal, C. J. (1998).[11] Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986–2012. Link

• Mathre, D. J., et al. (1993). A practical enantioselective synthesis of α,α-diaryl-2-pyrrolidinemethanol. Preparation and chemistry of the corresponding oxazaborolidines. The Journal of Organic Chemistry, 58(10), 2880–2888. Link

• Quallich, G. J., & Woodall, T. M. (1993). Enantioselective oxazaborolidine reduction of ketones with in situ generated borane.[8][12] Tetrahedron Letters, 34(5), 785-788. Link

Sources

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CBS reduction of acetophenone followed by 11B NMR - Magritek [magritek.com]
• 8. Borane Reagents [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]

Effect of solvent and temperature on enantiomeric excess in chiral alcohol synthesis.

Welcome to the Technical Support Center for Asymmetric Synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of synthesizing chiral alcohols. Here, we provide in-depth, field-proven insights into two of the most critical parameters governing the success of your stereoselective reactions: solvent and temperature. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental relationship between reaction temperature and enantiomeric excess (% e.e.)?

A1: The relationship is governed by the difference in the free energies of activation (ΔΔG‡) for the formation of the two enantiomers. Enantioselectivity arises because the chiral catalyst or reagent creates two different diastereomeric transition states for the formation of the (R) and (S) products. These transition states have different energy levels. Generally, a larger ΔΔG‡ leads to a higher % e.e.[1]. Since this energy difference is often more significant relative to the available thermal energy at lower temperatures, many asymmetric reactions exhibit higher enantioselectivity when cooled.[1][2][3]. However, this is not a universal rule; some catalytic systems have an optimal temperature range, and excessively low temperatures may hinder reaction rates unacceptably.[4][5].

Q2: How does the choice of solvent impact the enantioselectivity of my reaction?

A2: The solvent is not merely an inert medium; it is an active participant in the reaction's chiral environment. It can influence enantioselectivity through several mechanisms:

• Transition State Stabilization: Solvents can preferentially stabilize one of the two diastereomeric transition states through interactions like hydrogen bonding or dipole-dipole interactions.[2][6]. Solvents with different polarities and coordinating abilities can significantly alter the catalyst-substrate complex.[2].

• Catalyst Conformation and Aggregation: The solvent can influence the conformation of the chiral catalyst or ligand. In some cases, high catalyst concentrations in certain solvents can lead to the formation of less selective catalyst aggregates.[2].

• Solubility: Poor solubility of a reactant or catalyst can lead to a heterogeneous reaction mixture, which can slow the reaction and impact reproducibility.[2].

For these reasons, a solvent screening is a critical step in optimizing any asymmetric synthesis.[7][8].

Q3: Can changing the solvent or temperature ever reverse the enantioselectivity of a reaction?

A3: Yes, while uncommon, it is possible. A reversal of enantioselectivity with temperature can occur if the reaction has different entropic and enthalpic contributions for the two competing pathways.[9]. This means that at a certain "isoenantioselective temperature," the reaction may produce a racemic mixture, and above or below this temperature, the opposite enantiomer will be favored. Solvent-induced reversal is also possible, typically if the solvent fundamentally changes the reaction mechanism or the most stable conformation of the catalyst-substrate complex.

Q4: My reaction rate is very slow at the low temperatures required for high e.e. What is the best course of action?

A4: This is a classic trade-off between selectivity and reactivity. The first step is to systematically determine the optimal balance. Conduct a temperature optimization study to find the highest temperature at which you can still achieve your target e.e.[2]. If the rate is still too slow, consider other strategies. Increasing catalyst loading may improve the rate, but this should also be optimized as it can sometimes negatively impact e.e.[2][3]. Alternatively, screening different solvents may reveal a system that provides both high selectivity and better reactivity at a moderate temperature.[7].

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (% e.e.)

You are observing high conversion to your chiral alcohol, but the enantiomeric excess is significantly lower than expected or reported for your catalytic system.

Caption: Troubleshooting workflow for low enantiomeric excess.

• Causality: As discussed, temperature directly impacts the competition between the two diastereomeric transition states.[1]. The optimal temperature is highly specific to the substrate and catalyst system. While lower is often better, some systems, like certain oxazaborolidine-catalyzed reductions, can show the highest e.e. between 20 and 30 °C.[4][5]. At higher temperatures, a non-catalyzed, non-selective background reaction can also become more prominent, eroding the overall e.e.[4][5].

• Recommended Action: Conduct a temperature screening study. Set up identical reactions at a range of accessible temperatures (e.g., -78 °C, -40 °C, 0 °C, and room temperature). Analyze the % e.e. at a similar level of conversion for each reaction to make a valid comparison.

Table 1: Example of Temperature Optimization Data (Hypothetical)

Entry	Catalyst System	Substrate	Temperature (°C)	Yield (%)	e.e. (%)
1	Ru-BINAP	Acetophenone	40	99	75
2	Ru-BINAP	Acetophenone	25 (RT)	98	88
3	Ru-BINAP	Acetophenone	0	95	96

| 4 | Ru-BINAP | Acetophenone | -40 | 60 | >99 |

• Causality: The solvent's polarity, viscosity, and ability to form hydrogen bonds can alter the delicate energetic balance between the desired and undesired reaction pathways.[2][6][10]. For example, in kinetic resolutions of secondary alcohols, switching from ether to tert-amyl alcohol was shown to increase both reactivity and selectivity.[7]. Polar solvents might lower enantioselectivity in some cases.[11].

• Recommended Action: Perform a solvent screening experiment. Choose a range of solvents with varying properties. Common choices include non-polar (Toluene, Hexane), ethereal (THF, MTBE), and halogenated (Dichloromethane) solvents.[5][12]. Ensure all solvents are of high purity and anhydrous.

Table 2: Example of Solvent Screening Data (Hypothetical)

Entry	Catalyst System	Substrate	Solvent	Temp (°C)	Yield (%)	e.e. (%)
1	CBS Catalyst	Propiophenone	Toluene	0	92	85
2	CBS Catalyst	Propiophenone	CH₂Cl₂	0	88	76
3	CBS Catalyst	Propiophenone	THF	0	95	97

| 4 | CBS Catalyst | Propiophenone | MTBE | 0 | 94 | 94 |

Issue 2: Inconsistent or Irreproducible % e.e. Results

You are running the same reaction under what you believe are identical conditions, but the enantiomeric excess varies significantly between runs.

• Causality: Given the sensitivity of enantioselectivity to temperature, even small fluctuations during a reaction can lead to inconsistent outcomes.[2]. An ice bath that slowly melts and warms to room temperature overnight is not a constant 0 °C environment.

• Recommended Action: Use a reliable, electronically controlled thermostat or cryostat to maintain a constant and accurate temperature throughout the reaction.[2]. For reactions at 0 °C, ensure the ice/water bath is well-maintained.

• Causality: Many organometallic catalysts and reagents used in asymmetric synthesis are extremely sensitive to impurities, especially water.[13]. Water can poison the catalyst or participate in non-selective side reactions. The presence of such impurities can vary from one bottle of solvent to another or due to improper handling.

• Recommended Action: Always use high-purity, anhydrous solvents from a reliable source. If necessary, purify and dry solvents using standard laboratory procedures (e.g., distillation or passing through an activated alumina column). Conduct all reactions under a strictly inert atmosphere (e.g., Argon or Nitrogen) using proper Schlenk line or glovebox techniques.[5][13].

Experimental Protocols & Methodologies

Protocol 1: Systematic Solvent Screening for Optimal Enantioselectivity

This protocol outlines a parallel approach to efficiently screen multiple solvents.

• Preparation: Thoroughly dry all glassware in an oven (>120 °C) overnight and allow to cool under an inert atmosphere.[13].

• Setup: Arrange a series of identical reaction vials equipped with stir bars in a reaction block or parallel synthesizer.

• Inert Atmosphere: Purge each vial with dry Argon or Nitrogen. Maintain a positive pressure of inert gas throughout the setup.

• Reagent Addition:

  • To each vial, add the chiral catalyst or ligand, followed by the metal precursor if applicable.

  • Dispense the selected anhydrous solvents (e.g., Toluene, THF, CH₂Cl₂, MTBE, Heptane) to each respective vial to achieve the target concentration.

  • Add the substrate to each vial.

• Initiation & Reaction:

  • Bring the reaction block to the desired temperature (e.g., 0 °C).

  • Initiate the reaction by adding the final reagent (e.g., the reducing agent like borane).

  • Allow the reactions to stir for a predetermined time. It is crucial to monitor the reactions (e.g., by TLC or GC) to ensure you are comparing results at similar conversion levels.

• Analysis:

  • Quench all reactions simultaneously and work up identically.

  • Determine the % e.e. for each sample using a validated chiral analytical method (e.g., chiral HPLC or GC).

Protocol 2: Temperature Optimization for Maximizing Enantiomeric Excess

This protocol details a method for identifying the optimal reaction temperature.

• Preparation: As in Protocol 1, ensure all glassware is rigorously dried and the reaction is set up under a strict inert atmosphere.

• Setup: Prepare identical reaction flasks for each temperature point to be tested.

• Temperature Control:

  • For -78 °C, use a dry ice/acetone bath.

  • For -40 °C, use a dry ice/acetonitrile bath.

  • For 0 °C, use a well-maintained ice/water bath.

  • For ambient and elevated temperatures, use a thermostatically controlled reaction block or oil bath.

• Reaction:

  • Add all reagents except the final initiating reagent to each flask.

  • Allow the flasks to equilibrate at their respective target temperatures for 15-20 minutes.

  • Initiate all reactions by adding the final reagent.

• Monitoring & Analysis:

  • Monitor each reaction for conversion. Note that reactions at lower temperatures will be significantly slower.[4]. The goal is to compare the % e.e. at a similar conversion point (e.g., ~50-70% conversion).

  • Once the target conversion is reached, quench the reaction.

  • Perform workup and determine the % e.e. using your validated chiral analytical method.

The choice of solvent and temperature directly influences the energy difference (ΔΔG‡) between the two competing transition states leading to the (R) and (S) enantiomers. A larger ΔΔG‡ results in a higher e.e.

Caption: Energy profile for an enantioselective reaction.

References

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. (2022). MDPI. [Link]

• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. (2025). ResearchGate. [Link]

• Kinetic resolution. Wikipedia. [Link]

• Studies of the Reaction Conditions for a More Efficient Protocol Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols. (n.d.). SciELO. [Link]

• Solvent Steers Chiral Synthesis. (2019). ACS Axial. [Link]

• A Comparative Study on Asymmetric Reduction of Ketones Using the Growing and Resting Cells of Marine-Derived Fungi. (2018). PMC. [Link]

• Enantioselective synthesis. Wikipedia. [Link]

• Insights into temperature controlled enantioselectivity in asymmetric catalysis. (2017). RSC Blogs. [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. (2018). MDPI. [Link]

• Enzymatic kinetic resolution of secondary alcohols by esterification with FA under vacuum. (2025). ResearchGate. [Link]

• Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach. (2022). PMC. [Link]

• Baker's yeast catalyzed asymmetric reduction of prochiral ketones in different reaction mediums. (2013). ACG Publications. [Link]

• Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols. (2011). PMC - NIH. [Link]

• Ruthenium and enzyme-catalyzed dynamic kinetic resolution of alcohols. (2008). Comptes Rendus de l'Académie des Sciences. [Link]

• Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst. (n.d.). RSC Publishing. [Link]

• Solvent effect on the optimization of enzymatic kinetic resolution of acetylenic alcohol 3. (n.d.). ResearchGate. [Link]

• 18.4 Enzymatic Kinetic Resolution and Separation of sec-Alcohols Methodology Based on Fatty Esters. (2020). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom - Books. [Link]

• Investigation of How Hydrogen Bonding Affects the Enantiomeric Excess of Pig Liver Esterase Promoted Hydrolysis of Pro-Chiral Substrates. (n.d.). The Aquila Digital Community. [Link]

Sources

• 1. Enantioselective synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 8. scielo.br [scielo.br]
• 9. blogs.rsc.org [blogs.rsc.org]
• 10. "Investigation of How Hydrogen Bonding Affects the Enantiomeric Excess " by Jacob E. Pruett [aquila.usm.edu]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Poisoning in Asymmetric Hydrogenation of Halogenated Ketones

To: Global R&D & Process Chemistry Teams From: Senior Application Scientist, Catalysis Group Subject: Troubleshooting Guide: Deactivation Mechanisms & Mitigation in

-Haloketone Hydrogenation

Introduction: The Stability Paradox

The asymmetric hydrogenation of

-halogenated ketones (e.g., -chloroacetophenone derivatives) presents a unique "stability paradox." The halogen substituent is essential for downstream reactivity but acts as a latent catalyst poison.

In standard ketone hydrogenation (e.g., Noyori-type), a base is required to activate the catalyst.[1] However, with haloketones, this base can trigger dehydrohalogenation , releasing HX (acid) and halide ions (

).

• Acid (

  ): Protonates the amido-ligand (in bifunctional catalysts), shutting down the hydride transfer cycle.

• Halide (

  ): Coordinates strongly to the metal center (Ru, Rh, Ir), blocking the vacant site required for activation or substrate binding.

This guide provides diagnostic workflows and remediation protocols to distinguish between intrinsic poisoning (halide effects) and extrinsic factors (impurities).

Module 1: Diagnostic Workflow (Triage)

User Issue: "My reaction stalls at partial conversion, or the enantioselectivity (ee) is inconsistent."

Use the following decision tree to diagnose the root cause.

Figure 1: Diagnostic decision tree for identifying catalyst deactivation modes.

Module 2: The "Halide Loop" Poisoning Mechanism

Q: Why does my catalyst die even under hydrogen pressure?

A: You are likely experiencing Autocatalytic Deactivation . In the hydrogenation of

-haloketones, a side reaction (hydrodehalogenation) produces HX.

• Mechanism: The active catalyst species (typically a 16e- Ru-amide) is basic.[1] It reacts with generated HCl to form a stable, inactive 18e- Ru-amine-chloride complex.[1]

• The Trap: As HCl accumulates, it pushes the equilibrium away from the active hydride species.

Mechanism Visualization

Figure 2: The competition between the catalytic cycle and the HX poisoning trap.

Module 3: Troubleshooting & Remediation Protocols

Issue 1: Reaction Stalls (Acid Poisoning)

Symptoms: Conversion stops at 30–60%. Addition of fresh catalyst restarts reaction briefly. Root Cause: Accumulation of HCl/HBr neutralizes the active catalyst.

Protocol A: The "Base Buffer" Strategy Do not rely on the initial base loading alone.

• Switch Catalyst Precursor: Move from neutral dichloride precatalysts (e.g., RuCl2(BINAP)(DAIPEN)) to cationic solvato-complexes if possible, or ensure robust activation.

• Add a Scavenger: Incorporate a weak, non-nucleophilic base that does not trigger enolization (racemization) but neutralizes HCl.

  • Recommended:

    or (heterogeneous, slow release).

  • Avoid: Strong alkoxides (KOtBu) in excess, as they promote dehalogenation.

Issue 2: Low Enantioselectivity (Racemization)

Symptoms: High conversion, but ee is 50% (vs. expected 95%). Root Cause: The

-proton is acidic.[1] Excess base causes enolization/racemization of the substrate before hydrogenation.

Protocol B: Dynamic Kinetic Resolution (DKR) Optimization If your substrate racemizes rapidly, you must synchronize the racemization rate (

) with the hydrogenation rate ( ).

• Condition:

  .

• Action:

  • Solvent Switch: Use alcohols (MeOH, EtOH). They facilitate proton exchange.

  • Anion Control: Use Ru(OTf)(TsDPEN)(p-cymene).[2] The triflate (OTf) anion creates a "cationic-like" character that works well in slightly acidic/neutral media, minimizing base-mediated side reactions [1].[1]

  • Temperature: Lower temperature (0°C to -20°C) often suppresses dehalogenation more than hydrogenation.

Issue 3: Catalyst Death by Halide Saturation

Symptoms: Reaction is slow from the start. Increasing pressure doesn't help. Root Cause: High concentration of free halide ions (

) competing for the metal center.

Protocol C: Halide Scavenging

• Add Silver Salts: Add 1-2 mol% AgOTf or

  during catalyst preparation to strip chloride ligands.

  • Why: This generates a cationic "solvent-separated" ion pair, opening a coordination site.[1]

• Solvent Effect: Avoid non-polar solvents (DCM, Toluene) where ion-pairing is tight. Use MeOH or TFE (Trifluoroethanol) to solvate anions.

Module 4: Quantitative Data & Optimization

Table 1: Impact of Additives on Ru-BINAP Hydrogenation of

-Chloroacetophenone

Entry	Additive	Solvent	Yield (%)	ee (%)	Outcome Analysis
1	None	MeOH	45	92	Stalled. Acid poisoning (HCl buildup).[1]
2	(1 eq)	MeOH	99	15	Racemized. Base too strong/soluble.
3	(0.5 eq)	MeOH	98	94	Optimal. Buffers HCl without rapid enolization.
4	AgOTf (2 mol%)	DCM	90	96	Active. Cationic route effective but expensive.

References

• Ohkuma, T., et al. (2000).

  -Chloro Aromatic Ketones." Journal of the American Chemical Society, 122(27), 6510–6511. Link

• Noyori, R., & Ohkuma, T. (2001). "Asymmetric Catalysis by Architectural and Functional Molecular Engineering: Practical Chemo- and Stereoselective Hydrogenation of Ketones." Angewandte Chemie International Edition, 40(1), 40–73. Link

• Hamada, T., et al. (2004).

  -Aminoalkyl -Chloromethyl Ketones with Chiral Rh Complexes." The Journal of Organic Chemistry, 69(22), 7391–7398. Link

• Touge, T., & Nara, H. (2011). "Advanced Asymmetric Hydrogenation of Ketones with Ru-BINAP/Diamine Complexes." Current Organic Chemistry, 15(8). Link

Sources

• 1. CN1466561A - A method for preparing α' chloroketones - Google Patents [patents.google.com]
• 2. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereochemical Integrity of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Welcome to the Technical Support Center for handling (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol . This chiral secondary benzylic alcohol is a highly valuable building block in drug development, but it is notoriously susceptible to stereochemical erosion (racemization). This guide is designed for researchers and process chemists who need to maintain high enantiomeric excess (ee) during complex synthetic workflows.

Mechanistic Overview: The "Why" Behind the Loss of ee

Understanding the causality of racemization is the first step in preventing it. For (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol, the loss of optical purity is not random; it is driven by specific thermodynamic and kinetic pathways triggered by your reaction conditions.

• Acid-Catalyzed

  Solvolysis (Carbocation Pathway): Under Brønsted or Lewis acidic conditions, the benzylic hydroxyl group is protonated, turning it into an excellent leaving group ( ). The subsequent elimination generates a planar, achiral benzylic carbocation. Water or another nucleophile can then attack from either the Re or Si face, resulting in a racemic mixture[1]. While the electron-withdrawing 3-bromo and 2-fluoro substituents slightly destabilize this carbocation compared to an unsubstituted benzyl group, resonance stabilization from the aromatic ring still makes this pathway highly favorable[1]. Furthermore, solid acid catalysts (like acidic cation exchange resins) are known to rapidly drive this racemization even at moderate temperatures[2].

• Transition-Metal Catalyzed Redox Equilibration: Adventitious transition metals (e.g., Ru, V, Ir, Pd) can catalyze a "borrowing hydrogen" pathway. The chiral alcohol is reversibly dehydrogenated to an achiral ketone intermediate. When the metal re-donates the hydride, it does so non-stereoselectively, collapsing the enantiomeric purity [3]. This is often exploited intentionally in Dynamic Kinetic Resolution (DKR)[4], but it is a primary failure mode when these metals are present as impurities or used for downstream cross-coupling.

Mechanisms of racemization: Acid-catalyzed carbocation formation and metal-catalyzed redox cycling.

Quantitative Impact of Reaction Conditions

To illustrate the sensitivity of this substrate, the following table summarizes the quantitative impact of various environmental conditions on the enantiomeric excess (ee) of benzylic alcohols over a 4-hour period at 25 °C[1][5].

Solvent	Additive / Condition	Mechanism of Action	Remaining ee (%)
Toluene	None (Control)	N/A	>99%
Dichloromethane	-TsOH (0.1 equiv)	Strong Brønsted acid drives carbocation formation	<5% (Racemized)
Tetrahydrofuran	Ru(II) Complex (5 mol%)	Redox-active metal induces dehydrogenation	<5% (Racemized)
Dichloromethane	-TsOH + 2,6-Lutidine	Buffer neutralizes acid, preventing protonation	>98%
Methanol	Mild heat (50 °C)	Polar protic solvent stabilizes transient ion pairs	85% (Partial)

Troubleshooting Guide

Symptom / Observation	Probable Cause	Mechanistic Rationale	Recommended Solution
Loss of ee during silica gel chromatography	Acidic silanol groups on the stationary phase.	Silica gel is mildly acidic (pH ~4.5-5.5), which is sufficient to induce partial racemization of highly sensitive benzylic alcohols during prolonged column runs.	Pre-treat the silica gel with 1% Triethylamine (TEA) in your eluent to neutralize acidic sites before loading the sample.
Complete racemization during esterification	Use of strong acid catalysts (e.g., Fischer esterification).	Strong acids protonate the hydroxyl group, leading to rapid water loss and carbocation formation prior to acyl attack[5].	Switch to a mild, base-promoted Steglich esterification using DCC/EDC and DMAP in a non-polar solvent like DCM.
Erosion of ee during downstream cross-coupling	Adventitious redox-active transition metals.	Metals like Pd or Ru can inadvertently trigger a borrowing-hydrogen cycle, temporarily oxidizing the alcohol to a ketone[4].	Protect the hydroxyl group (e.g., as a TBS ether) prior to any transition-metal catalyzed steps.

Self-Validating Experimental Protocols

To guarantee stereochemical integrity, your workflows must incorporate preventative strategies and built-in validation checkpoints.

Decision matrix for preventing the racemization of chiral benzylic alcohols during synthesis.

Protocol A: Mild Silyl Protection (TBS Ether Formation)

Causality: Masking the hydroxyl group as a tert-butyldimethylsilyl (TBS) ether completely removes the acidic proton and sterically shields the oxygen, preventing protonation and subsequent water elimination[5]. TBS is chosen over TMS because it is robust against mild acids and bases, yet cleavable orthogonally with fluoride.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Dissolve (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol (1.0 equiv) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.

• Base Addition: Add Imidazole (2.5 equiv). The basicity of imidazole serves a dual purpose: it acts as a nucleophilic catalyst and neutralizes the HCl generated during the reaction, preventing acid-catalyzed racemization.

• Protection: Cool the mixture to 0 °C. Slowly add tert-Butyldimethylsilyl chloride (TBS-Cl) (1.2 equiv) in portions.

• Reaction: Stir the mixture at room temperature for 4 hours. Monitor by TLC (Hexanes/EtOAc 9:1).

• Workup: Quench with saturated aqueous

  . Extract with DCM, wash with brine, dry over anhydrous , and concentrate under reduced pressure.

• Self-Validation Checkpoint: Before proceeding to the next synthetic step, run an aliquot of the purified product on a Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5) to confirm the enantiomeric ratio (e.r.) remains >99:1.

Protocol B: Buffered Reaction Conditions

Causality: If downstream steps prohibit the use of protecting groups, you must suppress the

pathway by strictly controlling the pH. Using a non-nucleophilic base (like 2,6-lutidine) acts as an acid sponge, neutralizing transient protons without participating in unwanted side reactions.

Step-by-Step Methodology:

• Solvent Selection: Choose a non-polar, aprotic solvent (e.g., Toluene or DCM) to minimize the stabilization of any transient ion pairs.

• Buffering: Add 2,6-Lutidine (1.5 equiv) to the reaction mixture before introducing any mildly acidic reagents.

• Temperature Control: Keep the reaction temperature strictly below 30 °C. Elevated temperatures exponentially increase the rate of C-O bond cleavage.

• Self-Validation Checkpoint: Measure the specific rotation

  of the crude mixture post-workup and compare it against the baseline value of the pure (S)-enantiomer to ensure no degradation has occurred.

Frequently Asked Questions (FAQs)

Q: Does the 2-fluoro substituent protect against racemization? A: Only marginally. While the inductive electron-withdrawing effect of the fluorine atom slightly destabilizes the adjacent benzylic carbocation, it is entirely insufficient to prevent racemization under strongly acidic conditions or prolonged heating.

Q: Can I use standard Dean-Stark conditions with

-TsOH for acetal formation? A: No. The use of strong Brønsted acids like -TsOH at elevated temperatures will rapidly racemize the benzylic stereocenter via the carbocation intermediate[1]. You must use aprotic Lewis acids under strictly anhydrous, low-temperature conditions instead.

Q: I recovered my starting material from a failed cross-coupling reaction, but the ee dropped from 99% to 50%. What happened? A: Your cross-coupling catalyst (likely Pd or Ru) catalyzed a dehydrogenation/hydrogenation cycle. Transition metals can abstract the benzylic proton and hydride, forming an achiral ketone intermediate, and then re-reduce it indiscriminately[3][4]. Always protect the alcohol before exposing it to redox-active metals.

References

• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. The Journal of Organic Chemistry (2022).[Link]

• Heterogeneous vanadium catalysts for racemization and chemoenzymatic dynamic kinetic resolution of benzylic alcohols. Green Chemistry (2007).[Link]

• Combined Enzyme and Transition-Metal Catalysis for Dynamic Kinetic Resolutions. Israel Journal of Chemistry (2012).[Link]

• Continuous process for racemization of benzylic alcohols, ethers, and esters by solid acid catalyst.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0779261A1 - Continuous process for racemization of benzylic alcohols, ethers, and esters by solid acid catalyst - Google Patents [patents.google.com]
• 3. Heterogeneous vanadium catalysts for racemization and chemoenzymatic dynamic kinetic resolution of benzylic alcohols - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. diva-portal.org [diva-portal.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Work-Up &amp; Isolation of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Welcome to the Application Scientist Support Center. This guide provides field-proven methodologies, mechanistic troubleshooting, and self-validating protocols for isolating pure (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol following enantioselective reduction. Because this compound is a highly sensitive halogenated benzylic alcohol, improper work-up can lead to racemization, dehydration, or heavy metal contamination.

This guide covers the two most common synthetic pathways: Noyori Asymmetric Transfer Hydrogenation (ATH) and the Corey-Bakshi-Shibata (CBS) Reduction .

Part 1: Self-Validating Work-Up Methodologies

Protocol A: Work-Up for Noyori Asymmetric Transfer Hydrogenation (ATH)

Context: Reduction of 1-(3-bromo-2-fluorophenyl)ethanone using a RuCl(p-cymene)[(S,S)-TsDPEN] catalyst in a Formic Acid/Triethylamine (TEA) azeotrope[1].

• Reaction Quench: Upon complete consumption of the ketone, cool the reaction vessel to 0 °C. Slowly add saturated aqueous NaHCO₃ (approx. 10 mL per 1 mmol of substrate)[1].

  • Causality: The azeotropic mixture contains excess formic acid. Direct rotary evaporation would create a highly acidic environment, leading to acid-catalyzed dehydration of the sensitive benzylic alcohol into a styrene derivative. NaHCO₃ neutralizes the acid to benign sodium formate.

  • Validation: The aqueous layer must cease effervescing (CO₂ release) and maintain a stable pH of ~7.5–8.0.

• Primary Extraction: Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x 15 mL)[1].

  • Causality: EtOAc effectively partitions the target (S)-alcohol and free-base triethylamine (TEA) into the organic layer, leaving the sodium formate in the aqueous phase.

• Mild Acid Wash: Wash the combined organic layers with saturated aqueous NH₄Cl (2 x 10 mL).

  • Causality: The initial basic quench leaves TEA as a free amine. The mild NH₄Cl wash protonates TEA into water-soluble triethylammonium chloride without being acidic enough to dehydrate the product.

  • Validation: Check the pH of the final aqueous wash; it should be slightly acidic (~pH 5–6), confirming the complete removal of TEA.

• Drying & Concentration: Wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath < 40 °C).

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to remove the Ru(II) catalyst and TsDPEN ligand[1].

Workflow for the work-up and isolation of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol post-ATH.

Protocol B: Work-Up for Corey-Bakshi-Shibata (CBS) Reduction

Context: Reduction using an (R)-MeCBS oxazaborolidine catalyst and BH₃·THF[2][3].

• Borane Quench: Cool the reaction to -78 °C or 0 °C. Carefully add Methanol dropwise[3].

  • Causality: Safely decomposes unreacted borane into volatile trimethyl borate and H₂ gas, preventing violent exothermic reactions during the subsequent aqueous extraction.

  • Validation: Bubbling will completely cease once all active hydride is consumed.

• Catalyst Protonation: Add 1M HCl (aq) and stir for 15 minutes.

  • Causality: The acid breaks the boron-nitrogen coordination of the oxazaborolidine catalyst, protonating the chiral amino alcohol (e.g., diphenylprolinol) to render it water-soluble[2].

• Extraction & Isolation: Extract with Methyl tert-butyl ether (MTBE). The organic layer contains the target (S)-alcohol. The aqueous layer contains the protonated catalyst, which can be basified with NaOH and extracted to recover the expensive chiral ligand.

Logical phase separation and catalyst recovery pathway for CBS reduction work-up.

Part 2: Troubleshooting & FAQs

Q: My isolated (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol has a dark brown tint. How do I remove the residual Ruthenium? A: The dark brown tint is a classic indicator of Ru(II) carryover from the [(p-cymene)RuCl₂]₂ / TsDPEN catalyst system[1]. While a standard silica plug removes the bulk of the ligand, trace ruthenium often bleeds through. Self-validating fix: Dissolve the crude product in DCM and stir with a metal scavenger resin (e.g., QuadraPure TU or SiliaMetS Thiol) for 2 hours at room temperature. Filter through a pad of Celite. The filtrate should be completely colorless, validating the removal of the metal down to <10 ppm.

Q: The enantiomeric excess (ee) of my product is stuck at 88%. How can I upgrade the optical purity? A: If the ATH or CBS reduction did not achieve >99% ee, you can upgrade the optical purity via enzymatic kinetic resolution. Since (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is a secondary benzylic alcohol, it can be subjected to resolution using Candida antarctica Lipase B (CALB) and vinyl acetate. The enzyme selectively acetylates the contaminating (R)-enantiomer, leaving the (S)-enantiomer unreacted. Subsequent column chromatography easily separates the pure (S)-alcohol from the (R)-acetate.

Q: During the extraction step of the ATH work-up, I am experiencing severe emulsions. How do I break them? A: Emulsions in ATH work-ups are typically caused by the amphiphilic nature of the triethylammonium formate salts and residual partially-soluble Ru-complexes[1]. Self-validating fix: Filter the entire biphasic mixture through a pad of Celite to remove insoluble polymeric metal species. Alternatively, adding a small amount of brine or slightly warming the separation funnel will increase the ionic strength and density difference, forcing rapid phase separation.

Q: Is there a risk of debromination or defluorination during the reduction or work-up? A: Halogenated aromatics, particularly those with C-Br bonds, are highly susceptible to hydrodehalogenation under standard hydrogen gas (H₂) reductions with Pd/C. However, the Noyori ATH utilizing formic acid/triethylamine or the CBS reduction using borane[2] are exceptionally mild. The C-Br and C-F bonds remain completely intact under these hydride-transfer conditions. Ensure your work-up temperatures during rotovap concentration do not exceed 45 °C to prevent thermal degradation.

Part 3: Quantitative Data & Phase Partitioning

The following table summarizes the physicochemical behavior and partitioning of all reaction components during the prescribed work-up procedures, allowing you to track impurities across phases.

Component	Phase Location (Post-Quench)	Removal Strategy	Key Metric / Indicator
(S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol	Organic (EtOAc / MTBE)	Target Product Isolation	Target ee > 98%; UV active at 254 nm
Formic Acid (ATH)	Aqueous (as Sodium Formate)	NaHCO₃ Quench[1]	Aqueous pH > 7.5
Triethylamine (ATH)	Organic (as free base)	NH₄Cl Wash	Aqueous pH ~ 5.0 after wash
Ru-TsDPEN Catalyst	Organic	Silica Plug / Thiol Resin	Visual: Orange/Brown color
Borane (CBS)	Vented as H₂ / B(OMe)₃	Methanol Quench[3]	Cessation of H₂ gas evolution
MeCBS Catalyst	Aqueous (as protonated amine)	1M HCl Acidification[2]	Complete partitioning to aqueous

References

• National Institutes of Health (PMC). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Strategic Guide: Chiral HPLC Method Development for (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Executive Summary

The enantiomeric purity of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is a critical quality attribute in the synthesis of advanced pharmaceutical intermediates, particularly for kinase inhibitors where the chiral center dictates binding affinity. This guide provides a comparative analysis of chiral HPLC methods, prioritizing the separation of the (S)-enantiomer from its (R)-antipode.

Given the specific structural features—a secondary alcohol adjacent to a sterically crowded, halogenated phenyl ring (2-fluoro, 3-bromo)—this guide recommends a polysaccharide-based normal phase approach as the primary strategy. The methods detailed below are grounded in the structure-activity relationships (SAR) of closely related analogs, ensuring a high probability of success.

Part 1: Comparative Method Analysis

The separation of halogenated 1-phenylethanol derivatives relies heavily on the "Three-Point Interaction" model :

• Hydrogen Bonding: Between the hydroxyl group of the analyte and the carbamate linkage of the stationary phase.

• π-π Interactions: Between the halogenated phenyl ring and the aromatic moiety of the chiral selector.

• Steric Fit: The chiral cavity must discriminate between the methyl group and the bulky aromatic ring.

Method A: The "Gold Standard" (Recommended)

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

• Mobile Phase: n-Hexane / 2-Propanol (95:5 v/v)

• Mechanism: The cellulose backbone forms a linear, rigid cavity that is highly effective for aromatic alcohols. The 2-fluoro substituent often enhances resolution on cellulose phases compared to amylose due to specific dipole-dipole interactions within the chiral groove.

• Pros: High resolution (

  ), established industry standard, excellent peak shape.

• Cons: Restricted solvent compatibility (cannot use DCM/THF/Ethyl Acetate).

Method B: The Orthogonal Alternative

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))[1]

• Mobile Phase: n-Hexane / Ethanol (90:10 v/v)

• Mechanism: The amylose helix is more flexible than cellulose. If the 3-bromo substituent creates steric clash in the OD-H cavity, the AD-H column often provides the necessary "induced fit."

• Pros: Higher loading capacity, often shorter retention times.

• Cons: Lower selectivity (

  ) for some ortho-substituted aromatics compared to OD-H.

Method C: The Robust/Immobilized Option

• Column: Chiralpak IC (Cellulose tris(3,5-dichlorophenylcarbamate), Immobilized)[1]

• Mobile Phase: n-Hexane / DCM / Ethanol (80:10:10 v/v/v)

• Mechanism: The chlorinated selector offers unique electronic interactions for halogenated analytes. Immobilization allows the use of dichloromethane (DCM), which can improve solubility for this lipophilic bromide.

• Pros: Solvent versatility, unique selectivity for halogenated compounds.

• Cons: Higher column cost, slightly lower theoretical plate count than coated phases.

Part 2: Supporting Experimental Data (Analog Benchmarking)

Direct literature data for the specific 3-bromo-2-fluoro analog is proprietary. However, the performance of this method is validated by the separation of its closest structural analogs, 1-(3-bromophenyl)ethanol and 1-(2-bromophenyl)ethanol .

Table 1: Reference Performance Data for Structural Analogs

Analyte	Column	Mobile Phase	Flow Rate	Retention Time (S)	Retention Time (R)	Resolution ( )	Source
1-(3-Bromophenyl)ethanol	Chiralcel OB-H	Hexane:IPA (90:10)	0.6 mL/min	10.0 min	~12.5 min	> 2.5
1-(2-Bromophenyl)ethanol	Chiralcel OD-H	Hexane:IPA (98:2)	0.6 mL/min	13.8 min	~16.0 min	> 2.0
1-(3-Fluorophenyl)ethanol	Chiralcel OB-H	Hexane:IPA (90:10)	0.6 mL/min	8.9 min	~10.5 min	> 2.0
Target Prediction	Chiralcel OD-H	Hexane:IPA (95:5)	1.0 mL/min	~11-14 min	~15-18 min	Expected > 2.0	Projected

Note: The (S)-enantiomer typically elutes first on Cellulose-based columns (OD/OB) for this class of 1-phenylethanols, but elution order must always be confirmed with a standard.

Part 3: Detailed Experimental Protocol (Method A)

Objective: To determine the enantiomeric excess (ee%) of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol.

1. System Preparation

• Instrument: HPLC with UV Detector (DAD preferred).

• Column: Daicel Chiralcel OD-H (

  mm, 5 µm).

• Temperature:

  (Control within ).

• Detection: UV at 210 nm (primary) and 254 nm (secondary). The 210 nm wavelength is critical for detecting the isolated phenyl ring absorption.

2. Mobile Phase Preparation[2][3][4][5]

• Composition: n-Hexane / 2-Propanol (95:5 v/v).[6]

• Additives: None required for neutral alcohols.

• Preparation:

  • Measure 950 mL of HPLC-grade n-Hexane.

  • Measure 50 mL of HPLC-grade 2-Propanol.

  • Mix thoroughly and degas (sonication for 10 mins).

  • Note: Do not use a vacuum filter with volatile hexane mixtures; it alters the ratio.

3. Sample Preparation

• Concentration: 1.0 mg/mL.[3]

• Diluent: Mobile phase (Hexane:IPA 95:5).

• Filtration: Filter through a 0.45 µm PTFE syringe filter (Nylon is not compatible with some halogenated solvents, though fine for Hexane/IPA).

4. Execution

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5–10 µL.

• Run Time: 30 minutes (Ensure baseline return).

Part 4: Visualization & Logic

Diagram 1: Method Development Decision Tree

This flowchart guides the user through the selection process based on resolution and solubility.

Caption: Logical workflow for selecting the optimal chiral stationary phase based on resolution outcomes.

Diagram 2: Chiral Recognition Mechanism

Visualizing the "Three-Point Interaction" on the Chiralcel OD-H phase.

Caption: The "Three-Point Interaction" model driving enantioselectivity on polysaccharide phases.

References

• Royal Society of Chemistry (RSC). Enantiomeric separation of 1-phenylethanol derivatives using Chiralcel OB-H/OD-H. (Data for 1-(3-fluorophenyl)ethanol and 1-(3-bromophenyl)ethanol). [Link]

• Organic Syntheses. Synthesis and Analysis of 1-Bromo-2-fluoro derivatives. (Context for halogenated phenyl ethanol stability and handling). [Link]

• Phenomenex. Chiral HPLC Separations Guide. (General principles for polysaccharide column selection). [Link]

Sources

• 1. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ct-k.com [ct-k.com]

A Comparative Guide to the Determination of Enantiomeric Excess of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The precise determination of enantiomeric excess (ee) is a critical parameter in the synthesis and characterization of chiral molecules, particularly within the pharmaceutical industry where the physiological effects of enantiomers can differ significantly.[1] This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy-based methods for determining the enantiomeric excess of chiral alcohols, with a focus on (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol. We will delve into the use of chiral derivatizing agents and compare this technique with alternative analytical methods, supported by experimental insights and protocols.

The Challenge of Enantiomeric Distinction with NMR

Enantiomers, being mirror images of each other, exhibit identical physical and chemical properties in an achiral environment.[2] Consequently, their standard NMR spectra are indistinguishable.[2][3] To differentiate between enantiomers using NMR, a chiral environment must be introduced to create diastereomeric interactions, which results in distinct NMR signals for each enantiomer.[2] This is primarily achieved through the use of either chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs).[2][4]

NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

The use of a chiral derivatizing agent is a robust method for determining enantiomeric excess. This technique involves the covalent reaction of the chiral alcohol with an enantiomerically pure CDA to form a pair of diastereomers.[2][5][6] These diastereomers, having different physical properties, will produce distinct and resolvable signals in the NMR spectrum, allowing for quantification.[2][7]

A widely used and effective CDA for alcohols is α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA), commonly known as Mosher's acid.[6][8][9] The acid chloride of Mosher's acid reacts with the chiral alcohol to form diastereomeric esters.[5][6][8] The presence of the trifluoromethyl (-CF3) group in Mosher's acid is particularly advantageous as it provides a clean signal in the ¹⁹F NMR spectrum, where there is often less signal overlap compared to ¹H NMR.[9][10]

The following diagram illustrates the workflow for determining the enantiomeric excess of a chiral alcohol using Mosher's acid chloride.

Caption: Workflow for ee determination using Mosher's acid.

Materials:

• Chiral alcohol (~2.5 mg)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)

• (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-Mosher's acid chloride)

• Anhydrous pyridine or 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous deuterated solvent (e.g., CDCl₃)

• NMR tubes

Procedure:

• Preparation of (R)-MTPA Ester: In a clean, dry NMR tube, dissolve approximately 2.5 mg of the chiral alcohol in 0.5 mL of anhydrous deuterated solvent. Add a small excess of anhydrous pyridine (as a catalyst and HCl scavenger). Add a slight molar excess (approximately 1.2 equivalents) of (R)-Mosher's acid chloride.

• Preparation of (S)-MTPA Ester: In a separate, clean, dry NMR tube, repeat the procedure from step 1 using (S)-Mosher's acid chloride.

• Reaction Monitoring: Allow the reactions to proceed at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) until the starting alcohol is consumed.

• NMR Analysis:

  • Acquire ¹H and/or ¹⁹F NMR spectra for both the (R)- and (S)-MTPA ester samples.

  • Carefully assign the proton or fluorine signals for both diastereomers. For complex molecules, 2D NMR techniques like COSY may be necessary for accurate assignment.

  • For enantiomeric excess determination, integrate a pair of well-resolved signals corresponding to the two diastereomers in one of the spectra.

Calculation of Enantiomeric Excess (ee): The enantiomeric excess is calculated using the following formula, where the integrals of the major and minor diastereomers are used:

ee (%) = [ (Integral_major - Integral_minor) / (Integral_major + Integral_minor) ] x 100

Comparison with Alternative Methods

While NMR with CDAs is a powerful technique, other methods are also widely employed for determining enantiomeric excess. The choice of method often depends on factors such as the nature of the analyte, required sensitivity, and available instrumentation.[11]

Method	Principle	Advantages	Disadvantages
NMR with Chiral Derivatizing Agents (CDAs)	Covalent formation of diastereomers with distinct NMR spectra.[2][5]	Provides structural information. Can be used to determine absolute configuration (Mosher's method).[8]	Requires derivatization, which can be time-consuming and may introduce kinetic resolution errors.[5] Lower sensitivity compared to chromatographic methods.[11]
NMR with Chiral Solvating Agents (CSAs)	Forms transient, non-covalent diastereomeric complexes leading to signal separation.[2]	Simple sample preparation (mixing). Non-destructive.[11]	Signal separation can be small and concentration/temperature dependent.[12] May require higher concentrations of the analyte and CSA.
Chiral High-Performance Liquid Chromatography (HPLC)	Physical separation of enantiomers on a chiral stationary phase (CSP).[11][13][14]	High sensitivity and accuracy.[11][15] Well-established and robust method.[11] Can be used for preparative separation.	Requires method development to find a suitable CSP and mobile phase.[13] Can be more time-consuming per sample than NMR.
Polarimetry	Measures the rotation of plane-polarized light by a chiral sample.[1][16]	Rapid and non-destructive. Inexpensive instrumentation.[16][17]	Requires a known specific rotation of the pure enantiomer.[18] Prone to inaccuracies due to impurities and non-linear responses.[19] Low sensitivity.

The following diagram provides a decision-making framework for selecting the most appropriate method for determining enantiomeric excess.

Caption: Decision tree for selecting an ee determination method.

Conclusion

The determination of enantiomeric excess of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol by NMR spectroscopy using a chiral derivatizing agent like Mosher's acid is a reliable and informative method. It not only allows for accurate quantification of the enantiomeric ratio but can also provide valuable structural information and aid in the assignment of absolute configuration.

However, the choice of the optimal analytical technique should always be guided by the specific requirements of the analysis. For routine quality control where high throughput and sensitivity are paramount, chiral HPLC is often the method of choice.[11] For rapid, preliminary assessments, especially when the specific rotation is known, polarimetry can be a useful tool. A comprehensive approach, potentially involving cross-validation with a secondary method like chiral HPLC, provides the highest level of confidence in the analytical results.[11]

References

• Ye, X., et al. (2010). In Situ Measurement of the Enantiomeric Excess of Alcohols and Amines under Asymmetric Reduction Reaction by 1H NMR. Organic Letters. Available from: [Link]

• Wikipedia. (2023). Nuclear magnetic resonance spectroscopy of stereoisomers. Available from: [Link]

• Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?. Available from: [Link]

• Ye, X., et al. (2010). In Situ Measurement of the Enantiomeric Excess of Alcohols and Amines Under Asymmetric Reduction Reaction by 1H NMR. PubMed. Available from: [Link]

• Ye, X., et al. (2010). In Situ Measurement of the Enantiomeric Excess of Alcohols and Amines under Asymmetric Reduction Reaction by 1H NMR. Figshare. Available from: [Link]

• PubMed. (n.d.). NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. Available from: [Link]

• Chemical Communications (RSC Publishing). (n.d.). A chiral aluminum solvating agent (CASA) for 1H NMR chiral analysis of alcohols at low temperature. Available from: [Link]

• Wikipedia. (2023). Chiral derivatizing agent. Available from: [Link]

• Chemistry LibreTexts. (2022). 4.7: NMR Spectroscopy. Available from: [Link]

• PubMed. (2019). A Gallium-based Chiral Solvating Agent Enables the Use of 1 H NMR Spectroscopy to Differentiate Chiral Alcohols. Available from: [Link]

• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR. Available from: [Link]

• ACS Publications. (2013). 13C NMR Spectroscopy for the Differentiation of Enantiomers Using Chiral Solvating Agents. Analytical Chemistry. Available from: [Link]

• ResearchGate. (2025). A Chiral Phosphorous Derivatizing Agent for the Determination of the Enantiomeric Excess of Chiral Alcohols, Amines by 31P NMR. Available from: [Link]

• Unknown Source. (n.d.).

• PubMed. (n.d.). Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy. Available from: [Link]

• Wikipedia. (2023). Mosher's acid. Available from: [Link]

• Wiley Online Library. (2011). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Available from: [Link]

• University of Toronto. (n.d.). Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives?. Available from: [Link]

• Master Organic Chemistry. (2017). Optical Purity and Enantiomeric Excess. Available from: [Link]

• ResearchGate. (n.d.). NMR Chiral solvating agents. Available from: [Link]

• ResearchGate. (2011). (PDF) Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Available from: [Link]

• Books. (2024). Chapter 5: A Brief Overview of the Chiral Agents. Available from: [Link]

• PMC. (n.d.). Demonstrating Basic Properties and Application of Polarimetry Using a Self-Constructed Polarimeter. Available from: [Link]

• ResearchGate. (2026). The Mosher Method of Determining Enantiomeric Ratios: A Microscale NMR Experiment for Organic Chemistry. Available from: [Link]

• ResearchGate. (2015). From which instrument can we determine enantiomeric purity?. Available from: [Link]

• Schmidt + Haensch. (n.d.). Measure Enantiomeric excess with Polarimeters. Available from: [Link]

• Chromatography Online. (2022). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Available from: [Link]

• Herald Scholarly Open Access. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Available from: [Link]

• Wiley-VCH. (n.d.). Supporting Information. Available from: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Available from: [Link]

• MDPI. (2020). Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. Available from: [Link]

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• 17. Demonstrating Basic Properties and Application of Polarimetry Using a Self-Constructed Polarimeter - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Determination of enantiomeric excess [ch.ic.ac.uk]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]

Spectroscopic analysis and confirmation of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol stereochemistry

Executive Summary & Application Context

Target Molecule: (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol CAS Registry (Related): 1593042-45-5 (Racemic), 1213654-13-7 (Amino-analog context) Primary Application: Chiral intermediate for kinase inhibitors (e.g., EGFR, KRAS G12C, and BRAF inhibitors). The 3-bromo-2-fluoro moiety is a critical pharmacophore for tuning metabolic stability and binding affinity in the ATP-binding pocket.

This guide outlines the definitive protocol for confirming the stereochemistry of this specific benzylic alcohol. Due to the electronic effects of the ortho-fluorine atom, standard literature values for non-fluorinated analogs (like 1-phenylethanol) cannot be blindly applied.

Comparative Analysis of Stereochemical Methods

For a drug development workflow, reliance on a single data point (like optical rotation) is insufficient due to the low specific rotation of fluorinated benzylic alcohols. A tri-modal approach is recommended.

Feature	Method A: Optical Rotation (Polarimetry)	Method B: Chiral HPLC (Direct)	Method C: Mosher's Ester NMR (Absolute)
Role	Quick Purity Check	Routine QC & % ee Determination	Absolute Configuration Assignment
Throughput	High (Minutes)	Medium (20-40 mins)	Low (Hours/Overnight)
Sample Req.	High (>10 mg)	Low (<1 mg)	Medium (~5-10 mg)
Reliability	Low (Prone to solvent/temp effects)	High (Once method is validated)	Highest (Self-validating structural proof)
Cost	Low	High (Columns/Solvents)	Medium (Deuterated solvents/Reagents)
Limit of Detection	N/A (Bulk property)	< 0.1% impurity	~1-2% impurity

Detailed Experimental Protocols

Protocol A: The "Gold Standard" Absolute Configuration (Mosher's Method)

When a certified reference standard is unavailable, you must determine absolute configuration ab initio using Modified Mosher's Method. The ortho-fluorine substituent creates distinct shielding effects that make this method highly effective for this molecule.

Principle: Reaction of the chiral alcohol with both (

)- and ( )- -methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) yields diastereomeric esters. The ( H NMR chemical shift difference) between the ( )-MTPA and ( )-MTPA esters correlates to the spatial arrangement of substituents.

Step-by-Step Workflow:

• Derivatization (Parallel Reactions):

  • Vial A: Mix 5 mg (S)-alcohol + 10 mg (

    )-(-)-MTPA-Cl + 20 µL Pyridine-d5 in 0.6 mL CDCl .

  • Vial B: Mix 5 mg (S)-alcohol + 10 mg (

    )-(+)-MTPA-Cl + 20 µL Pyridine-d5 in 0.6 mL CDCl .

  • Note: No workup is required if using dry reagents; analyze directly or after mini-extraction.

• NMR Acquisition:

  • Acquire

    H NMR (min 400 MHz) for both samples.

  • Focus on the methyl doublet (CH

    -CH-Ar) and the methine quartet (CH-OH).

• Analysis (The "Doublet" Diagnostic):

  • Calculate

    .

  • For the (S)-alcohol configuration:

    • The protons on the right side of the projection (the methyl group) will be shielded in the (

      )-MTPA ester.

    • Expectation:

      for the Methyl protons (positive ).

Protocol B: Chiral HPLC Method Development

The presence of the ortho-fluorine and meta-bromine atoms significantly alters the interaction with polysaccharide stationary phases compared to unsubstituted 1-phenylethanol.

Recommended Conditions:

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H (Amylose analog). OD-H is preferred for halogenated aromatics.

• Mobile Phase: Hexane : Isopropanol (95:5 to 90:10).

  • Optimization: If resolution is poor, switch modifier to Ethanol (95:5).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV @ 254 nm (Br-aromatic absorption) and 210 nm.

• Temperature: 25 °C.

Expected Elution Order (OD-H Column): Based on analogous 1-(3-bromophenyl)ethanol data:

• (S)-Enantiomer: Typically elutes first (t

  ~8-10 min).

• (R)-Enantiomer: Typically elutes second (t

  ~11-14 min). Crucial: Verify this order using the Mosher-validated material from Protocol A.

Protocol C: Spectroscopic Characterization Data

Optical Rotation:

• Expected Sign: Levorotatory (-) in Chloroform.

• Literature Analog: (S)-1-(3-bromophenyl)ethanol:

  (c=1.0, CHCl ).[1]

• Target Expectation:

  to (c=1.0, CHCl ).

• Warning: The sign may invert in polar solvents (e.g., MeOH); stick to CHCl

  for comparison.

NMR Signature (Diagnostic Peaks):

• H NMR (400 MHz, CDCl ):
  • ~5.20 (q, 1H, CH-OH) – Look for coupling to F (approx 1-2 Hz long range).
  • ~1.45 (d, 3H, CH ).[1]
  • ~7.0–7.6 (m, 3H, Aromatic). The proton between Br and F (H-4) will show distinct splitting.
• F NMR:

  • Single peak around

    -110 to -120 ppm.

Stereochemical Confirmation Workflow

The following diagram illustrates the decision logic for confirming the stereochemistry of the synthesized intermediate.

Figure 1: Decision tree for the stereochemical validation of the chiral benzylic alcohol intermediate.

References

• ChemicalBook. 1-(3-Bromo-2-fluorophenyl)ethan-1-ol Properties and Analog Data. Retrieved from ChemicalBook database.[2] Link

• Royal Society of Chemistry (RSC). Asymmetric hydrogenation of alpha-bromo ketones and spectral data for 1-(3-bromophenyl)ethanol. Green Chemistry Supplementary Information. Link

• National Institutes of Health (NIH). Synthesis of 3-bromo-2-fluorobenzaldehyde derivatives for HIV-1 Capsid Inhibitors (GS-6207 analogs). PMC Article. Link

• MedKoo Biosciences. ERAS-801 (EGFR Inhibitor) and related 3-bromo-2-fluoro intermediates.Link

• Sigma-Aldrich. Basics of Chiral HPLC Separation (OD-H Columns).Link

Sources

• 1. rsc.org [rsc.org]
• 2. 2-(3-Bromo-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | 1231892-80-0 [chemicalbook.com]

A Comparative Guide to the Structural Elucidation of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

For researchers and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is not merely an analytical step; it is the foundation upon which all subsequent research is built. For chiral molecules like (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol, a versatile building block in medicinal chemistry, confirming the absolute configuration of its stereocenter is paramount. An incorrect assignment can lead to the pursuit of an inactive or even harmful enantiomer, wasting significant resources.

This guide provides an in-depth comparison of Single-Crystal X-ray Diffraction (SC-XRD), the definitive method for structural determination, with powerful solution-state and computational alternatives. We will explore the causality behind experimental choices, present detailed protocols, and offer a logical framework for selecting the most appropriate technique. While a public crystal structure for (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is not available in the Cambridge Structural Database (CSD) as of this writing, this guide will serve as a comprehensive roadmap for any researcher tasked with its structural verification.[1][2][3][4]

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is universally regarded as the most powerful and effective method for determining the absolute configuration of chiral molecules, provided a suitable single crystal can be obtained.[5][6][7] It provides a precise and unambiguous three-dimensional map of the atomic arrangement in the solid state, including bond lengths, bond angles, and the absolute stereochemistry.[8][9]

Why SC-XRD is Definitive for This Molecule

The presence of a bromine atom in (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is a significant advantage for X-ray crystallography. As a "heavy atom" relative to carbon, oxygen, and fluorine, bromine scatters X-rays anomalously. This anomalous dispersion effect allows for the definitive determination of the absolute configuration by analyzing the subtle intensity differences between specific pairs of reflections (Bijvoet pairs).[10][11] This internal validation makes the assignment of the '(S)' configuration exceptionally reliable.

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a finalized crystal structure is a multi-step process where each stage is critical for success.

Caption: The experimental workflow for single-crystal X-ray diffraction analysis.

Protocol 1: Crystallization of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

The formation of a high-quality single crystal is the most challenging and critical step. The goal is to allow molecules to slowly and orderly arrange themselves into a crystal lattice.[12] For a secondary alcohol like the topic compound, slow evaporation from a mixed solvent system is a rational starting point.

• Preparation : Dissolve ~10-20 mg of the purified compound in a minimal amount of a moderately polar solvent in which it is freely soluble (e.g., ethyl acetate or acetone) in a small, clean vial.

• Induce Supersaturation : Slowly add a less polar "anti-solvent" in which the compound is poorly soluble (e.g., hexane or heptane) dropwise until the solution becomes faintly turbid. Add a single drop of the polar solvent to redissolve the precipitate.

• Slow Evaporation : Cover the vial with a cap or parafilm pierced with one or two small holes using a needle. This slows the rate of evaporation, which is crucial for growing large, well-ordered crystals.[12]

• Incubation : Place the vial in a vibration-free location at a constant temperature (e.g., room temperature or in a cold room) and leave it undisturbed for several days to weeks.

• Harvesting : Once suitable crystals have formed (ideally 0.1-0.3 mm in at least one dimension), carefully remove a single, transparent crystal with no visible cracks or defects using a loop or fine needle.[9][12]

Protocol 2: Single-Crystal X-ray Data Collection & Refinement (General Outline)

• Mounting : The selected crystal is mounted on a goniometer head using a cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.[13]

• Data Collection : The mounted crystal is centered in the X-ray beam (commonly Mo Kα radiation, λ = 0.7107 Å) of a diffractometer.[8] A full sphere of diffraction data, consisting of thousands of reflections, is collected by rotating the crystal in the beam and recording the diffraction pattern on an area detector.[7]

• Structure Solution : The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map, revealing the positions of the heaviest atoms (in this case, bromine).

• Structure Refinement : The initial atomic model is refined using full-matrix least-squares methods. Anisotropic displacement parameters are applied to non-hydrogen atoms. Hydrogen atoms are typically placed in calculated positions.

• Absolute Configuration Assignment : The Flack parameter is refined. A value close to 0 for the correct enantiomer (and close to 1 for the inverted structure) provides strong statistical confidence in the absolute configuration assignment, leveraging the anomalous scattering of the bromine atom.

• Validation : The final structure is validated using software like CHECKCIF and deposited in a crystallographic database, generating a Crystallographic Information File (CIF).

Expected Crystallographic Data

While no experimental data exists, a successful analysis would yield data similar to that shown in the table below, based on typical values for small organic molecules.

Parameter	Expected Value / Information	Significance
Chemical Formula	C₈H₈BrFO	Confirms the elemental composition of the crystal.
Molecular Weight	219.05 g/mol	Used in density calculations.
Crystal System	Monoclinic or Orthorhombic	Describes the symmetry of the unit cell.
Space Group	A chiral, non-centrosymmetric group (e.g., P2₁)	The absence of inversion symmetry is a prerequisite for a chiral molecule to crystallize in this form.
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)	Defines the size and shape of the repeating unit of the crystal lattice.[8]
Z	2, 4, or 8	The number of molecules in the unit cell.
R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-Fit (GooF)	~ 1.0	Indicates the quality of the refinement; a value near 1.0 is ideal.
Flack Parameter	~ 0.0(1)	The most critical value for absolute configuration; a value near zero confirms the assigned stereochemistry.
CCDC Deposition Number	(e.g., 2345678)	A unique identifier for retrieving the full structural data from the Cambridge Structural Database.[2]

Comparison with Alternative & Complementary Techniques

While SC-XRD is definitive, it is not always feasible. The inability to grow suitable crystals is a common bottleneck. In such cases, or for orthogonal validation, other powerful techniques must be employed.

Caption: Decision workflow for selecting a structural analysis technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a cornerstone of chemical analysis, providing rich information about a molecule's connectivity and chemical environment in solution.[14][15] While enantiomers have identical NMR spectra, they can be distinguished by converting them into diastereomers through reaction with a chiral derivatizing agent (CDA).[10][16]

The Mosher's Acid Method

The advanced Mosher's method is a trusted protocol for determining the absolute configuration of secondary alcohols.[17] It involves esterifying the alcohol with both (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA). The resulting diastereomeric esters will have distinct ¹H NMR signals for protons near the newly formed stereocenter. By analyzing the differences in chemical shifts (Δδ = δS - δR) for these protons, the absolute configuration can be deduced.

• Esterification (Two Reactions) :

  • Reaction A : To ~5 mg of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol in dry pyridine-d₅, add a slight excess of (R)-(-)-MTPA chloride.

  • Reaction B : In a separate NMR tube, repeat the procedure with (S)-(+)-MTPA chloride.

  • Allow both reactions to proceed to completion at room temperature.

• NMR Acquisition : Acquire high-resolution ¹H NMR spectra for both diastereomeric ester products.

• Spectral Analysis :

  • Assign the proton signals on both sides of the C-O-C bond of the ester.

  • Calculate the chemical shift difference (Δδ) for each corresponding proton pair.

  • Protons that lie on the same side as the phenyl group of the MTPA moiety in the extended conformation will be shielded (shifted upfield), while those on the same side as the -CF₃ group will be deshielded (shifted downfield).

  • The observed pattern of Δδ values allows for the unambiguous assignment of the alcohol's original configuration.

Chiroptical & Computational Methods

Techniques like Electronic Circular Dichroism (ECD), Vibrational Circular Dichroism (VCD), and Optical Rotatory Dispersion (ORD) measure the differential interaction of chiral molecules with polarized light.[11] These methods are highly sensitive and non-destructive. However, assigning absolute configuration from the resulting spectra is rarely possible from first principles alone.

The modern approach involves coupling experimental data with quantum chemical calculations.[5][18] The process involves:

• Performing a conformational search for the molecule.

• Calculating the theoretical ECD or VCD spectrum for one enantiomer (e.g., the S-enantiomer) using Time-Dependent Density Functional Theory (TDDFT).[6][19]

• Comparing the calculated spectrum to the experimentally measured spectrum. A good match confirms the absolute configuration. A mirror-image match indicates the opposite enantiomer.

The reliability of this method hinges on the accuracy of the computational model.[19][20] While powerful, it is less direct than SC-XRD.

Head-to-Head Comparison

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	NMR with Chiral Derivatizing Agent	Chiroptical Methods (ECD/VCD) with Computation
Principle	Diffraction of X-rays by a crystal lattice[9]	Formation of diastereomers with distinct NMR spectra[16]	Differential absorption of polarized light[11]
Sample Phase	Solid (high-quality single crystal)[5]	Liquid (solution)[21]	Liquid (solution)
Information Yield	Absolute 3D structure , bond lengths/angles, packing[8]	Absolute configuration in solution , enantiomeric excess (ee)	Absolute configuration , solution-state conformation
Key Advantage	Unambiguous and definitive ("gold standard")[10][21]	Does not require crystallization; excellent for purity analysis.	Highly sensitive, non-destructive, provides conformational insights.
Key Limitation	Requires high-quality single crystals , which can be difficult to grow.	Destructive (requires chemical reaction); potential for kinetic resolution errors.	Relies on the accuracy of computational methods ; can be ambiguous.[19]
Throughput	Low; can take days to weeks for crystallization and analysis.	High; can be performed in a few hours.	Moderate; requires both experimental measurement and computational time.
Self-Validating?	Yes , via the Flack parameter (with anomalous scatterers).	No, relies on established models of diastereomer conformation.	No, relies on comparison between experiment and theory.

Conclusion

For the absolute structural determination of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol , Single-Crystal X-ray Diffraction remains the unparalleled gold standard. Its ability to provide a direct and unambiguous visualization of the molecular structure, reinforced by the anomalous scattering from the bromine atom, offers the highest level of confidence. The primary hurdle is the successful growth of a diffraction-quality crystal.

When crystallization proves elusive, NMR spectroscopy with a chiral derivatizing agent like Mosher's acid serves as an excellent and reliable alternative for determining the absolute configuration in solution and is the method of choice for quantifying enantiomeric purity. For orthogonal confirmation, or in cases where derivatization is problematic, chiroptical methods coupled with computational chemistry provide a powerful, non-destructive path to the same goal, albeit with a confidence level tied to the accuracy of the theoretical models.

Ultimately, the choice of technique is guided by the sample's physical properties and the level of certainty required. For the critical task of developing chiral molecules in pharmaceutical and materials science, a multi-faceted approach, ideally anchored by the definitive data from X-ray crystallography, provides the most robust and trustworthy foundation for discovery.

References

• Computational methods and points for attention in absolute configuration determin
• Computational Approaches to Absolute Configur

• Determination of absolute configuration. (2024). Purechemistry. Available from: [Link]

• Wesolowski, S. S., et al. (2013). A rapid alternative to X-ray crystallography for chiral determination: Case studies of vibrational circular dichroism (VCD) to advance drug discovery projects. Bioorganic & Medicinal Chemistry Letters, 23.

• Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool. (2009). PMC. Available from: [Link]

• Preparation of Single Crystals for X-ray Diffraction. (n.d.). University of Zurich, Department of Chemistry. Available from: [Link]

• Single-crystal X-ray Diffraction. (2007). SERC (Carleton). Available from: [Link]

• Application Note SC-XRD 505 Single Crystal Diffraction. (n.d.). ResearchGate. Available from: [Link]

• Nuclear magnetic resonance spectroscopy of stereoisomers. (n.d.). Wikipedia. Available from: [Link]

• Strategies for chiral separation: from racemate to enantiomer. (2023). Chemical Science (RSC Publishing). DOI:10.1039/D3SC01630G

• Part 7: Analytical Techniques for Stereochemistry. (2025). Chiralpedia. Available from: [Link]

• Single Crystal X-Ray Structure Determination. (2025). Improved Pharma. Available from: [Link]

• Harper, J. K., et al. (2001). Characterization of stereochemistry and molecular conformation using solid-state NMR tensors. Journal of the American Chemical Society, 123(40), 9837-42.
• McCann, D. M., & Stephens, P. J. (2006). Determination of Absolute Configuration Using Density Functional Theory Calculations of Optical Rotation and Electronic Circular Dichroism: Chiral Alkenes. The Journal of Organic Chemistry.

• 9.11: Nuclear Magnetic Resonance Spectroscopy. (2021). Chemistry LibreTexts. Available from: [Link]

• Other than STM, are there any experimental methods which can determine molecular chirality? (2019). Quora. Available from: [Link]

• Advances in chiral analysis: from classical methods to emerging technologies. (2025). Chemical Society Reviews (RSC Publishing). DOI:10.1039/D4CS01202J

• Cambridge Structural Database. (n.d.). Re3data.org. Available from: [Link]

• • Nuclear magnetic resonance spectroscopy. (n.d.). Royal Society of Chemistry: Education. Available from: [Link]

• Synthesis of 1-Bromopyrene and 1-Pyrenecarbaldehyde. (2016). Organic Syntheses.
• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B, 72(2), 171-179.

• The Cambridge Structural Database. (n.d.). BiŌkeanós. Available from: [Link]

• Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha-Bromoketones from Secondary Alcohols Using Ammo. (n.d.). Rsc.org. Available from: [Link]

• Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. (n.d.). [Source Not Available].

• The Largest Curated Crystal Structure Database. (n.d.). CCDC. Available from: [Link]

• 2-(α-pyridyl)ethanol Intermediate and the 1-(p-fluorophenyl). (2008). Bentham Open Archives.
• Total Synthesis of Bromo- and Fluorodanicalipin A**. (n.d.). ETH Zürich.
• Crystal structure and Hirshfeld surface analysis of (2 E)-1-(3-bromo-phen-yl). (2019). PubMed.
• Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. (2016). [Source Not Available].
• Lipases-catalyzed enantioselective kineti. (2015). Journal of Chemical and Pharmaceutical Research.
• Enantiodivergent conversion of chiral secondary alcohols into tertiary alcohols. (2008). PubMed.
• X-Ray Structures of Some Heterocyclic Sulfones. (2025). MDPI.
• (E)-1-(3-Bromophenyl)-3-(3-fluorophenyl)prop-2-en-1-one. (n.d.).

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Comparative Guide: Biological Activity &amp; Synthetic Utility of (R)- vs. (S)-1-(3-bromo-2-fluorophenyl)ethan-1-ol

Executive Summary

1-(3-bromo-2-fluorophenyl)ethan-1-ol is a critical chiral building block (synthon) utilized primarily in the synthesis of small-molecule kinase inhibitors targeting ALK (Anaplastic Lymphoma Kinase) , c-Met , and ROS1 .

While the alcohol itself is not a final pharmaceutical product, its enantiomeric purity is the determinant factor for the potency of the final drug. This guide compares the (R)- and (S)- enantiomers across three dimensions:

• Synthetic Accessibility: Efficiency of enzymatic resolution (E-values).

• Downstream Biological Potency: Activity of the derived kinase inhibitors.[1]

• Intrinsic Metabolic Stability: Stereoselective oxidation by dehydrogenases.

Key Takeaway: The (R)-enantiomer is typically the "Eutomer" (active scaffold) for c-Met/ALK inhibitors, conferring nanomolar (nM) potency, while the (S)-enantiomer ("Distomer") frequently results in >100-fold loss of potency due to steric clashing in the ATP-binding pocket.

Chemical Profile & Stereochemical Context[2][3][4][5][6]

The presence of the fluorine atom at the ortho position and bromine at the meta position of the phenyl ring creates a unique electronic and steric profile. The chiral center at the benzylic position allows for specific hydrophobic interactions within enzyme pockets.

Feature	(R)-Enantiomer	(S)-Enantiomer
Configuration	Rectus (Right)	Sinister (Left)
Common Role	Bioactive Scaffold (Eutomer)	Inactive/Low-Activity Impurity
Key Application	Synthesis of Crizotinib analogs, Lorlatinib intermediates	Negative control compounds
CAS Number	Variable by salt/purity	1213654-13-7 (Amine derivative ref)

Synthetic Utility: Enzymatic Kinetic Resolution (EKR)[7]

The most efficient method to obtain these enantiomers in high optical purity (>99% ee) is via Lipase-catalyzed Kinetic Resolution . The biological "activity" here refers to the enzyme's ability to recognize and process one enantiomer over the other.

Comparative Resolution Data (Novozym 435 / CAL-B)

Lipase B from Candida antarctica (CAL-B) displays high enantioselectivity for 1-phenylethanol derivatives, typically following Kazlauskas’ Rule .

• Reaction: Transesterification with Vinyl Acetate in organic solvent (e.g., MTBE or Toluene).

• Fast Reacting Enantiomer: (R)-Alcohol

  (R)-Acetate.

• Slow Reacting Enantiomer: (S)-Alcohol (remains unreacted).

Parameter	(R)-Enantiomer Pathway	(S)-Enantiomer Pathway
Enzyme Affinity	High .[2][3] Fits optimally in the CAL-B active site.	Low . Steric clash with the histidine loop.
Reaction Rate ( )	Fast (Acylated rapidly)	Slow (Remains as alcohol)
Enantiomeric Ratio (E)	Typically E > 100	N/A
Yield (Theoretical)	50% (as Acetate)	50% (as Alcohol)
Purification	Requires hydrolysis of the formed acetate.	Direct isolation from reaction mixture.

Experimental Workflow: Enzymatic Resolution

The following diagram illustrates the standard protocol for separating the (R) and (S) forms using biocatalysis.

Figure 1: Biocatalytic workflow for the separation of (R) and (S) enantiomers using Lipase B (CAL-B).[2]

Downstream Biological Activity (Kinase Inhibition)

The primary biological relevance of this alcohol lies in its conversion to the corresponding chiral amine or ether , which serves as the "warhead" or hinge-binding motif in kinase inhibitors.

Mechanism of Action: The "Magic Methyl" Effect

In targets like c-Met and ALK , the chiral methyl group of the benzylic moiety occupies a specific hydrophobic sub-pocket (often defined by residues like Valine or Alanine).

• (R)-Configuration: The methyl group projects into a hydrophobic pocket, displacing water and increasing binding affinity (entropic gain). The aromatic ring (3-bromo-2-fluoro) engages in

  -stacking or halogen bonding.

• (S)-Configuration: The methyl group clashes with the protein backbone or gatekeeper residues, preventing the inhibitor from adopting the active conformation.

Representative Potency Data (Scaffold Analysis)

Data extrapolated from SAR studies of Crizotinib analogs (2,6-dichloro vs 3-bromo-2-fluoro).

Compound Variant	Target	IC50 (nM)	Biological Status
(R)-Derived Inhibitor	c-Met (HGFR)	8 - 15 nM	Active
(S)-Derived Inhibitor	c-Met (HGFR)	> 1,000 nM	Inactive
(R)-Derived Inhibitor	ALK (Wild Type)	20 - 40 nM	Active
(S)-Derived Inhibitor	ALK (Wild Type)	> 2,500 nM	Inactive

Note: The (R)-enantiomer is essential for maintaining the "U-shaped" bioactive conformation required for Type I kinase inhibitors.

Figure 2: Schematic representation of the chiral recognition mechanism in the kinase binding pocket.

Intrinsic Metabolism & Toxicity

Even as an intermediate, the metabolic fate of the residual alcohol is relevant for safety profiles in manufacturing (impurities).

• Alcohol Dehydrogenase (ADH): Liver ADH is stereoselective.

  • (S)-Alcohols are typically oxidized faster to the ketone (1-(3-bromo-2-fluorophenyl)ethanone) by standard Horse Liver ADH (HLADH).

  • (R)-Alcohols are often oxidized more slowly or require different ADH isoforms.

• Implication: If the (S)-enantiomer is present as an impurity, it may be metabolized to the reactive ketone more rapidly, potentially altering the pharmacokinetic profile of a drug candidate if not fully cleared.

References

• Breuer, M., et al. (2004). "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition. Link

• Cui, C., et al. (2011). "Overcoming the Crizotinib Resistance with Next-Generation ALK Inhibitors." Journal of Medicinal Chemistry. (Context on Chiral Scaffold SAR).

• Gotor-Fernández, V., et al. (2006). "Preparation of Chiral Alcohols via Enzymatic Kinetic Resolution." Current Organic Chemistry. Link

• PubChem Database. "1-(3-Bromo-2-fluorophenyl)ethan-1-one (CAS 161957-61-5) and derivatives." Link

• BenchChem. "Biological Activity of 1-(3-Bromopyridin-2-yl)ethanone Analogs: A Comparative Guide." (Analogous Halogenated Ethanols).[2][4] Link

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• 1. b.aun.edu.eg [b.aun.edu.eg]
• 2. researchgate.net [researchgate.net]
• 3. arts.units.it [arts.units.it]
• 4. chemscene.com [chemscene.com]

Comparative study of synthetic routes to (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

The following guide provides a comparative technical analysis of synthetic routes to (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol , a critical chiral building block often employed in the synthesis of KRAS G12C inhibitors and other kinase-targeting therapeutics.

Executive Summary

The enantioselective synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol (Target 1 ) is a pivotal step in pharmaceutical development. The presence of the ortho-fluorine and meta-bromine atoms on the phenyl ring introduces steric bulk and electronic effects that challenge standard reduction methods. This guide compares three distinct methodologies: Corey-Bakshi-Shibata (CBS) Reduction , Noyori Asymmetric Transfer Hydrogenation (ATH) , and Biocatalytic Reduction (KRED) .

While CBS reduction remains a reliable bench-scale standard, Noyori ATH is identified as the superior chemical route for scalability due to operational simplicity. However, Biocatalysis offers the highest optical purity (>99% ee) and is the preferred route for late-stage GMP manufacturing.

Route 1: Corey-Bakshi-Shibata (CBS) Reduction

Role: The "Classic Bench Standard" for rapid, predictable stereocontrol.

Mechanism & Rationale

The CBS reduction utilizes a chiral oxazaborolidine catalyst (derived from proline) to activate borane (

).[1][2] The catalyst restricts the approach of the borane hydride to one face of the ketone.

• Stereochemical Control: For acetophenone derivatives, the (R)-Me-CBS catalyst typically yields the (S)-alcohol . The bulky ortho-fluoro/bromo-phenyl group occupies the sterically less demanding position trans to the N-B bond in the transition state.

• Reagent Choice: Borane-dimethyl sulfide (BMS) or Borane-THF is used as the stoichiometric reductant.

Experimental Protocol

Scale: 10 mmol (approx. 2.17 g of ketone)

• Catalyst Preparation: In a flame-dried Schlenk flask under Argon, dissolve (R)-2-Methyl-CBS-oxazaborolidine (1.0 M in toluene, 1.0 mL, 1.0 mmol, 10 mol%) in anhydrous THF (20 mL).

• Borane Activation: Cool to 0°C. Add Borane-THF complex (1.0 M, 6.0 mL, 0.6 equiv) and stir for 15 min.

• Substrate Addition: Dissolve 1-(3-Bromo-2-fluorophenyl)ethanone (2.17 g, 10 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the catalyst mixture over 1 hour via syringe pump. Critical: Slow addition maintains low stationary concentration of ketone, maximizing enantioselectivity.

• Completion: Stir at 0°C for 30 min. Monitor by TLC (Hexane/EtOAc 4:1).[3]

• Quench: Carefully add MeOH (5 mL) dropwise (Caution:

  evolution).

• Workup: Concentrate in vacuo. Redissolve in

  , wash with 1N HCl (to remove catalyst), saturated , and brine. Dry over .[3]

• Purification: Flash chromatography (SiO2, 5-15% EtOAc/Hexanes).

Performance Metrics:

• Yield: 88-92%

• ee: 94-97% (Recrystallization may be required for >99%)

Route 2: Noyori Asymmetric Transfer Hydrogenation (ATH)

Role: The "Scalable Chemical Solution" avoiding cryogenic conditions and pyrophoric boranes.

Mechanism & Rationale

This route employs a Ruthenium(II) catalyst with a chiral diamine ligand (e.g., TsDPEN). The reaction proceeds via a metal-ligand bifunctional mechanism where the hydride is transferred from a hydrogen donor (formate or isopropanol) to the ketone.

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] .

• Configuration: The (S,S) -catalyst typically yields the (S)-alcohol for aryl alkyl ketones.

• Ortho-Effect: The ortho-fluorine atom can accelerate the reaction via inductive electron withdrawal, making the carbonyl carbon more electrophilic, though steric hindrance must be managed by temperature control.

Experimental Protocol

Scale: 50 mmol (approx. 10.85 g of ketone)

• Reaction Mixture: In a 250 mL round-bottom flask, charge 1-(3-Bromo-2-fluorophenyl)ethanone (10.85 g, 50 mmol) and the catalyst RuCl(p-cymene)[(S,S)-TsDPEN] (159 mg, 0.25 mmol, 0.5 mol%).

• Solvent/Reductant: Add an azeotropic mixture of Formic Acid/Triethylamine (5:2) (25 mL) or use HCOONa in water/DCM biphasic system.

• Reaction: Stir at 28-30°C for 12-24 hours. Note: Do not heat excessively (>40°C) to avoid erosion of ee.

• Workup: Dilute with water (100 mL) and extract with DCM (3 x 50 mL). Wash organic layer with saturated

  to remove residual acid.

• Purification: Distillation or crystallization (if solid).

Performance Metrics:

• Yield: >95%

• ee: 96-98%

• Advantage: No inert atmosphere required for the formate system; highly scalable.

Visualization: Noyori ATH Catalytic Cycle

Caption: The Noyori ATH cycle demonstrating the metal-ligand bifunctional mechanism. The hydride transfer occurs via a concerted six-membered transition state.

Route 3: Biocatalytic Reduction (KRED)

Role: The "Green Manufacturing Standard" for perfect selectivity.

Mechanism & Rationale

Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) catalyze the reduction using NADPH/NADH as a cofactor.

• Selectivity: Enzymes differentiate the pro-S and pro-R faces based on the "lock and key" fit of the ortho-substituted phenyl ring vs. the methyl group.

• Cofactor Recycling: A coupled system (e.g., Glucose Dehydrogenase/Glucose) is required to regenerate NADPH.

Experimental Protocol

Scale: Screening/Pilot (1 g)

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing NADP+ (1.0 mM) and Glucose (1.5 equiv).

• Enzyme Mix: Add KRED-Screening-Mix (e.g., Codexis or commercially available broad-spectrum KRED panel) and GDH (Glucose Dehydrogenase) for recycling.

• Substrate: Dissolve 1-(3-Bromo-2-fluorophenyl)ethanone (1.0 g) in IPA (5% v/v of total volume) or DMSO. Add to the buffer.

• Reaction: Shake at 30°C, 250 rpm for 24 hours.

• Workup: Extract with MTBE. Centrifuge to break emulsion.

• Analysis: Check ee. Note: KREDs often yield >99.5% ee, eliminating the need for downstream chiral resolution.

Comparative Analysis Summary

Feature	CBS Reduction	Noyori ATH	Biocatalysis (KRED)
Enantiomeric Excess (ee)	94-97%	96-98%	>99%
Yield	85-92%	>95%	>90%
Scalability	Moderate (Cryogenic/Borane safety)	High (Room temp, robust)	High (Aqueous, mild)
Cost Driver	Chiral Aux (Proline), Borane	Ru-Catalyst	Enzyme Development
Green Chemistry	Low (Borane waste, THF)	Moderate (Solvent waste)	High (Water, biodegradable)
Primary Use Case	Early Discovery / Lab Scale	Process Development / Pilot	Commercial Manufacturing

References

• Corey, E. J., & Helal, C. J. (1998).[4] Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986–2012. Link

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[5] Accounts of Chemical Research, 30(2), 97–102. Link

• Hollmann, F., Arends, I. W. C. E., & Buehler, K. (2021). Biocatalytic Reduction of Ketones. ChemCatChem, 13, 1–20. Link

• Parsons, A. T., et al. (2022). Axial Chirality in the Sotorasib Drug Substance: Development of a Classical Resolution to Prepare an Atropisomerically Pure Sotorasib Intermediate. Organic Process Research & Development, 26(9), 2629–2635. (Contextual reference for Sotorasib chemistry). Link

• BenchChem Application Note. (2025). Asymmetric Synthesis of (S)-1-(4-Fluorophenyl)ethanol via Corey-Bakshi-Shibata (CBS) Reduction.[3] (Analogous protocol adaptation). Link

Sources

• 1. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 5. nobelprize.org [nobelprize.org]

Benchmarking biocatalytic vs. chemocatalytic synthesis of (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Executive Summary

The chiral alcohol (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol is a high-value pharmacophore, serving as a critical intermediate for various kinase inhibitors (e.g., targeting BRAF or KRAS G12C pathways). Its synthesis demands rigorous stereocontrol (>99% ee) due to the strict regulatory requirements for pharmaceutical intermediates.

This guide benchmarks the two dominant industrial routes for its production:

• Chemocatalysis: Asymmetric Transfer Hydrogenation (ATH) using Ru-TsDPEN.

• Biocatalysis: Enzymatic Ketone Reduction using engineered Ketoreductases (KREDs).

The Verdict: While chemocatalysis offers a lower barrier to entry for early-phase scale-up due to off-the-shelf catalyst availability, biocatalysis has emerged as the superior route for manufacturing. It delivers higher enantiomeric excess (ee), eliminates heavy metal remediation, and operates under milder conditions, despite the initial requirement for enzyme screening.

Target Molecule Profile

• IUPAC Name: (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

• Substrate (Prochiral Ketone): 1-(3-Bromo-2-fluorophenyl)ethanone

• Critical Quality Attributes (CQAs):

  • Chiral Purity: >99.5% ee (S-enantiomer).

  • Chemical Purity: >98%.[1]

  • Residual Metal: <10 ppm (if Chemocatalysis is used).

Structural Challenge

The ortho-fluorine substituent introduces two specific challenges:

• Steric/Electronic Effects: It electronically activates the carbonyl carbon (inductive withdrawal) but creates steric bulk that can hinder the approach of bulky chemical ligands.

• Enzyme Fitting: In biocatalysis, the ortho-substituent requires an enzyme pocket with sufficient "height" or flexibility near the cofactor binding site.

Route A: Chemocatalysis (Asymmetric Transfer Hydrogenation)

The industry standard for reducing acetophenones to (S)-alcohols is the Noyori-Ikariya Asymmetric Transfer Hydrogenation (ATH) . This method utilizes a Ruthenium catalyst with a chiral diamine ligand.

Mechanism & Logic

The reaction proceeds via an outer-sphere mechanism . The catalyst, typically RuCl(p-cymene)[(S,S)-TsDPEN] , acts as a hydride shuttle. The chiral ligand ((S,S)-TsDPEN) dictates the facial selectivity.

• Hydrogen Source: Formic Acid/Triethylamine (FA/TEA) azeotrope is preferred over isopropanol for thermodynamic irreversibility (CO2 gas release drives the reaction).

• Causality: The (S,S)-configured ligand typically yields the (S)-alcohol for acetophenones, following empirical models.

Experimental Protocol (Self-Validating)

Scale: 10 g input

• Catalyst Preparation:

  • In a glovebox or under N2, weigh RuCl(p-cymene)[(S,S)-TsDPEN] (S/C ratio 500:1, approx. 60 mg).

  • Validation: Catalyst should be a brick-red solid. If black/green, it is oxidized.

• Reaction Mixture:

  • Dissolve 1-(3-Bromo-2-fluorophenyl)ethanone (10.0 g, 46 mmol) in Dichloromethane (DCM) (30 mL).

  • Add the catalyst solution.

• Hydrogen Donor Addition:

  • Cool mixture to 0°C.

  • Slowly add Formic Acid/TEA (5:2 azeotrope) (20 mL). Caution: Exothermic.

• Reaction:

  • Stir at 25–30°C for 12–24 hours.

  • Checkpoint: Monitor via HPLC.[2] Conversion should be >98%. If stalled, add 10 mol% more catalyst.

• Workup:

  • Quench with water (50 mL). Separate organic layer.

  • Wash with sat.[3] NaHCO3 (remove residual acid) and Brine.

  • Dry over Na2SO4 and concentrate.

• Purification:

  • Silica gel chromatography (Hexane/EtOAc 9:1) or recrystallization from Heptane.

Route B: Biocatalysis (Enzymatic Reduction)

Biocatalysis utilizes Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) . This route is defined by its "Lock and Key" specificity, often yielding >99.9% ee.

Mechanism & Logic

The enzyme transfers a hydride from the cofactor NADPH to the re-face or si-face of the ketone.

• Cofactor Recycling: Since NADPH is expensive, a coupled enzyme system (e.g., Glucose Dehydrogenase (GDH) ) is used to regenerate NADPH from NADP+ using Glucose as the sacrificial reductant.

• Selectivity: For (S)-selectivity, an "S-selective" KRED (often anti-Prelog depending on enzyme classification) is screened.

Experimental Protocol (Self-Validating)

Scale: 10 g input

• Buffer Preparation:

  • Prepare 100 mL of 100 mM Potassium Phosphate buffer (pH 7.0) .

  • Add MgSO4 (2 mM) as a cofactor stabilizer.

• Cofactor Mix:

  • Add NADP+ (10 mg, catalytic amount).

  • Add Glucose (1.5 equivalents relative to ketone, ~12.5 g).

  • Add GDH (Glucose Dehydrogenase, 500 units).

• Substrate Addition:

  • Dissolve 1-(3-Bromo-2-fluorophenyl)ethanone (10.0 g) in IPA (5 mL) or DMSO (2 mL) to aid solubility.

  • Add to the buffer solution. The mixture will likely be a biphasic emulsion (which is fine for KREDs).

• Enzyme Initiation:

  • Add the specific (S)-selective KRED (e.g., Codexis KRED-P1 series or equivalent, 100-200 mg powder).

• Reaction:

  • Stir at 30°C with overhead stirring (avoid high shear).

  • Checkpoint: Maintain pH at 7.0 using an autotitrator (1M NaOH) as Gluconic acid is produced.

  • Monitor via HPLC.[2] Reaction typically completes in 6–18 hours.

• Workup:

  • Add EtOAc (100 mL) and filter through Celite (to remove protein emulsion).

  • Separate phases. The product is in the organic layer.[3]

  • Concentrate to yield the chiral alcohol.[4]

Head-to-Head Benchmark

The following data represents typical performance metrics for halogenated acetophenone reductions based on industrial process data.

Metric	Chemocatalysis (Ru-ATH)	Biocatalysis (KRED)
Enantiomeric Excess (ee)	95% – 98%	> 99.5%
Conversion	> 98%	> 99%
Yield (Isolated)	90% – 92%	85% – 90% (Emulsion losses)
Residual Metal	50–200 ppm (Requires scavenging)	0 ppm
Reaction Time	12 – 24 h	6 – 18 h
Solvent System	DCM or Neat/Azeotrope	Aqueous Buffer (Green)
Cost Driver	Ru Catalyst + Ligand	Enzyme + Cofactor (if not recycled)

Technical Insight: The "Ortho-Fluoro" Effect

In Chemocatalysis , the ortho-fluorine atom can accelerate the reaction rate compared to unsubstituted acetophenone due to the electron-withdrawing effect making the carbonyl more electrophilic. However, it slightly lowers the ee (from ~99% to ~96%) due to steric clash with the TsDPEN phenyl rings. In Biocatalysis , the ortho-fluorine is generally well-tolerated by broad-spectrum KREDs, and the rigid active site prevents the "slippage" seen in chemocatalysis, maintaining >99% ee.

Visualization of Pathways

Diagram 1: Chemocatalytic Cycle (Noyori ATH)

Caption: The Ru-H species transfers a hydride to the ketone. The cycle is driven by the irreversible release of CO2 from Formic Acid.

Diagram 2: Biocatalytic Cycle (Coupled System)

Caption: The KRED enzyme reduces the ketone using NADPH. The cofactor is instantly regenerated by GDH oxidizing Glucose to Gluconolactone.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. Link

• Hollmann, F., et al. (2011). Enzymatic reduction of ketones. Green Chemistry. Link

• Pfizer Inc. (2018). Encorafenib (Braftovi) Prescribing Information.[5] (Reference for the pharmacophore relevance). Link

• Wu, X., et al. (2004). Accelerated asymmetric transfer hydrogenation of aromatic ketones in water. Organic & Biomolecular Chemistry. Link

• Codexis Inc. Ketoreductase (KRED) Screening Kits. (Standard industrial source for KRED panels). Link

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. FDA grants accelerated approval to encorafenib with cetuximab and mFOLFOX6 for metastatic colorectal cancer with a BRAF V600E mutation | FDA [fda.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

Advanced PPE and Operational Guide for Handling (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol

(S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol (CAS: 1221715-80-5) is a highly specialized chiral alcohol frequently utilized as a building block in pharmaceutical synthesis and drug development. Handling this compound requires rigorous safety protocols due to the unique physicochemical hazards introduced by its halogenated aromatic structure.

This guide provides a comprehensive, self-validating operational framework designed to ensure absolute safety and regulatory compliance in the laboratory.

Chemical Profile & Hazard Causality

Understanding the why behind safety protocols is critical for effective risk mitigation. The hazards associated with (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol are directly tied to its molecular architecture:

• Causality of Dermal Hazards: The inclusion of heavy halogens (bromine and fluorine) on the phenyl ring significantly increases the molecule's lipophilicity compared to non-halogenated analogs. This chemical property allows the compound to readily partition into the lipid bilayers of the skin's stratum corneum, leading to rapid dermal penetration and localized irritation (Hazard Statement H315)[1].

• Causality of Respiratory/Ocular Hazards: The volatility of the ethanol moiety facilitates the aerosolization of the compound at room temperature, presenting a severe risk of mucous membrane and respiratory tract irritation (H335), as well as serious eye irritation (H319)[1].

• Material Incompatibility: Standard natural rubber (latex) gloves are highly susceptible to rapid chemical degradation by halogenated organics and provide insufficient barrier protection, necessitating specialized synthetic polymers[2].

Personal Protective Equipment (PPE) Matrix

The following table summarizes the quantitative and qualitative specifications for PPE selection, grounded in and standards.

PPE Category	Specification	Causality / Rationale	Validation & Replacement
Hand Protection	Double-gloving: Inner 4-mil Nitrile, Outer Heavy-duty Nitrile (≥8-mil) or Butyl Rubber	Halogenated solvents rapidly degrade natural rubber (latex)[2]. Layering heavy gloves over standard nitrile provides a necessary fail-safe against lipophilic penetration[3].	Inspect before use. Replace outer gloves every 2 hours , or immediately upon suspected contamination.
Eye Protection	ANSI Z87.1-2010 compliant Splash Goggles	Protects against aerosolized droplets; standard safety glasses lack the necessary orbital seal to block volatile irritants[2].	Visually inspect for scratches or rubber seal degradation before each use.
Body Protection	Flame-resistant (FR) lab coat (e.g., Nomex) or Polypropylene apron	Prevents skin exposure to lipophilic compounds and mitigates secondary fire risks associated with organic solvents.	Wash weekly; dispose immediately into hazardous waste if grossly contaminated.
Respiratory	NIOSH-approved half-mask with organic vapor cartridges (If handled outside a fume hood)	Mitigates inhalation of vapors (H335) if engineering controls fail or during large spill cleanups[1].	Cartridges must be replaced per manufacturer schedule or immediately upon odor breakthrough.

Operational Workflow: Safe Handling Protocol

To ensure absolute trustworthiness, every step in this handling protocol is designed as a self-validating system —meaning the procedure includes built-in checks to verify its own effectiveness before proceeding.

Self-validating PPE and handling workflow for halogenated organic compounds.

Step 1: Engineering Control Validation

• Action: Activate the chemical fume hood and verify the face velocity is between 80–120 feet per minute (fpm) .

• Causality: Halogenated vapors are denser than air; insufficient flow will cause vapors to spill over the sash, leading to respiratory exposure.

• Self-Validation: Tape a Kimwipe to the bottom of the sash. If it does not pull steadily inward, abort the procedure and tag the hood out of service.

Step 2: PPE Inspection and Donning

• Action: Don a flame-resistant (FR) lab coat, ANSI Z87.1-compliant splash goggles[2], and two pairs of nitrile gloves.

• Causality: Double-gloving creates a fail-safe barrier against the lipophilic penetration of the bromo-fluoro-phenyl ring[3].

• Self-Validation: Before donning, trap air in the outer gloves and roll the cuff to pressurize them. If the pressure drops, a micro-tear is present—discard and replace immediately.

Step 3: Material Transfer and Handling

• Action: Weigh and transfer (S)-1-(3-Bromo-2-fluorophenyl)ethan-1-ol exclusively inside the validated fume hood. Keep the sash positioned below your breathing zone.

• Causality: The compound's volatility requires physical and aerodynamic barriers to prevent ocular and respiratory irritation[1].

• Self-Validation: Monitor the workspace for any distinct chemical odors. If an odor is detected, the engineering controls have failed. Evacuate the hood area immediately.

Step 4: Doffing and Decontamination

• Action: Remove the outer gloves using the "glove-in-glove" technique to trap potential contamination inside the discarded glove.

• Causality: Prevents secondary dermal exposure during the doffing process.

• Self-Validation: Visually inspect the inner gloves. If any discoloration or chemical residue is present, immediately wash hands with soap and water for 15 minutes and report a near-miss exposure.

Spill Response & Disposal Plan

Spill Response (Self-Validating System)

• Isolate & Evacuate: Alert personnel and restrict access to the spill zone.

• Assess & Upgrade PPE: If the spill is >50 mL, upgrade to heavier butyl rubber gloves. Halogenated solvents are highly toxic and incompatible with standard PPE over prolonged exposure times[4].

• Containment: Apply an inert, compatible absorbent (e.g., vermiculite or sand). Do not use combustible absorbents like sawdust.

• Validation: After sweeping up the absorbent, wipe the surface with a damp paper towel and visually check for any residual hydrophobic sheen. If a sheen remains, repeat the decontamination with a mild detergent.

Disposal Plan

• Action: Collect all contaminated materials (PPE, Kimwipes, absorbents) into a designated, clearly labeled "Halogenated Organic Waste" container.

• Causality: Never mix with non-halogenated waste streams due to the severe risk of exothermic reactions and strict environmental regulatory compliance issues regarding halogenated disposal[5].

References

• Personal Protective Equipment - General Requirements Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• PPE, Safety Equipment & Hygiene Source: Tennessee State University URL:[Link]

• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• NIOSH Pocket Guide to Chemical Hazards Source: Centers for Disease Control and Prevention (CDC) URL:[Link]

Sources

• 1. 1221715-80-5 | CAS DataBase [m.chemicalbook.com]
• 2. osha.gov [osha.gov]
• 3. tnstate.edu [tnstate.edu]
• 4. osha.gov [osha.gov]
• 5. response.epa.gov [response.epa.gov]